3-(4-Formylphenyl)prop-2-ynoic acid

Core Science & Biosynthesis

In-Depth Technical Guide: Chemical Structure, Properties, and Synthetic Utility of 3-(4-Formylphenyl)prop-2-ynoic Acid

Executive Summary

In modern synthetic organic chemistry and drug discovery, the pursuit of highly functionalized, orthogonal building blocks is paramount. As a Senior Application Scientist, I frequently design synthetic pathways that require selective functionalization without cross-reactivity. 3-(4-Formylphenyl)prop-2-ynoic acid (synonymous with 4-formylphenylpropiolic acid) represents a masterclass in structural design for such purposes. It integrates an electrophilic formyl group, a rigid alkyne spacer, and an acidic carboxylate moiety into a single, compact scaffold.

This whitepaper provides an authoritative analysis of its structural properties, mechanistic synthesis via green CO2 fixation, and divergent downstream applications, complete with field-proven, self-validating protocols.

Physicochemical Properties & Structural Analysis

To effectively utilize this compound in complex syntheses, one must first understand its baseline physical and spectral characteristics. The rigid sp-hybridized alkyne maintains a linear geometry (180° bond angle), preventing steric clash between the para-formyl group and the carboxylic acid while allowing for extended π-conjugation across the entire molecule.

Property	Value
Chemical Name	3-(4-Formylphenyl)prop-2-ynoic acid
Synonyms	4-Formylphenylpropiolic acid
CAS Number	1021879-02-6[1]
Molecular Formula	C10H6O3
Molecular Weight	174.15 g/mol
Melting Point	189.5–190.6 °C[2]
Appearance	White to pale yellow solid[2]
¹H NMR (DMSO-d₆)	δ 13.97 (s, 1H), 10.06 (s, 1H), 7.98 (d, J = 8.2 Hz, 2H), 7.82 (d, J = 8.2 Hz, 2H)[2],[3]

Synthesis Workflows & Mechanistic Insights

Historically, aryl propiolic acids were synthesized via the Sonogashira coupling of aryl halides with propiolic acid. However, this method is plagued by unwanted decarboxylation of the propiolic acid under palladium catalysis. The modern, field-proven standard is the direct carboxylation of 4-ethynylbenzaldehyde with CO2 [3],[4].

Mechanistic Causality : Why utilize Cesium Carbonate (Cs₂CO₃) in Dimethyl Sulfoxide (DMSO)? While terminal alkynes possess a relatively high pKa (~24), the effective basicity of the carbonate anion is drastically magnified in polar aprotic solvents like DMSO[5]. In the absence of hydrogen-bond-donating solvent molecules, the "naked" carbonate readily deprotonates the alkyne. The bulky, soft cesium cation (Cs⁺) plays a critical dual role: it stabilizes the highly reactive acetylide intermediate and orchestrates the electrophilic insertion of CO2 by coordinating to the oxygen atoms of the incoming carbon dioxide molecule,[5]. This transition state stabilization is the primary reason why replacing Cs₂CO₃ with K₂CO₃ or Na₂CO₃ often results in precipitous drops in yield[5].

Mechanism of base-promoted carboxylation of 4-ethynylbenzaldehyde with CO2.

Downstream Applications & Reactivity Profiling

The true value of 3-(4-formylphenyl)prop-2-ynoic acid lies in its divergent reactivity. By selectively targeting the carboxylic acid or the alkyne, researchers can access entirely different chemical spaces.

A. Decarboxylative Tribromination When treated with dibromoisocyanuric acid (DBCA) and water, the compound undergoes a unique decarboxylative tribromination to yield 4-(2,2,2-tribromoacetyl)benzaldehyde[6]. Causality: DBCA hydrolyzes in situ to release hypobromous acid (HOBr). The alkyne undergoes electrophilic attack to form a bromirenium intermediate. The addition of a catalytic amount of AgOAc is critical here; silver acts as a highly effective Lewis acid to facilitate the rapid extrusion of CO2 (decarboxylation), driving the cascade toward the tribromomethyl ketone rather than simple alkyne halogenation[6].

B. Nickel-Catalyzed Decarboxylative Amidation The carboxylic acid can be directly converted into an aryl alkynyl amide via cross-coupling with tetraalkylthiuram disulfides using a NiCl₂ catalyst[7]. Causality: Traditional amidation requires stoichiometric, moisture-sensitive coupling agents (e.g., HATU). In this catalytic regime, Ni(II) inserts into the S-S bond of the thiuram disulfide. Coordination of the alkynyl acid is followed by the extrusion of carbonyl sulfide (COS) and CO2, forging a new C-N bond with exceptional atom economy[7].

Divergent downstream reactivity pathways of 3-(4-formylphenyl)prop-2-ynoic acid.

Experimental Protocols (Self-Validating Systems)

Protocol A: Synthesis via CO₂ Carboxylation[3],[9]

This protocol utilizes a base-promoted approach to ensure high yields without heavy metal contamination.

• Preparation : To an oven-dried 25 mL Schlenk tube, add 4-ethynylbenzaldehyde (1.0 mmol) and anhydrous Cs₂CO₃ (1.5 mmol).

• Atmosphere Exchange : Evacuate the tube and backfill with CO₂ gas three times. Attach a CO₂ balloon to maintain a constant pressure of 1 atm.

• Reaction : Inject 3.0 mL of anhydrous DMSO. Stir the mixture vigorously at 80 °C for 12–14 hours.

• Quenching : Cool the vessel to room temperature and quench the reaction with 15 mL of distilled water. Wash the aqueous layer with CH₂Cl₂ (3 × 15 mL) to remove unreacted starting materials.

• Isolation : Acidify the aqueous phase dropwise with 1 M HCl until pH = 1. A white precipitate will form. Extract the product with ethyl acetate (3 × 15 mL).

• Purification : Wash the combined organic layers with saturated brine, dry over anhydrous MgSO₄, and concentrate under vacuum to afford the pure white solid (Yield: ~95-97%).

Self-Validation Check : Confirm product formation via ¹H NMR. The successful reaction is validated by the complete disappearance of the terminal alkyne proton (~4.2 ppm) and the appearance of a broad, highly deshielded carboxylic acid singlet at 13.97 ppm.

Protocol B: Decarboxylative Tribromination[7]

• Preparation : In a round-bottom flask, dissolve 3-(4-formylphenyl)prop-2-ynoic acid (1.0 mmol) in a mixture of CH₃CN and H₂O (16 equiv of H₂O relative to the substrate).

• Reagent Addition : Add AgOAc (10 mol%) followed by dibromoisocyanuric acid (DBCA, 2.0 mmol) in a single portion.

• Reaction : Stir the mixture at room temperature. Monitor the reaction for the cessation of CO₂ gas evolution (typically 2-4 hours).

• Workup : Quench the reaction with saturated aqueous Na₂S₂O₃ to neutralize any residual active hypobromous acid. Extract the mixture with CH₂Cl₂ (3 × 15 mL).

• Purification : Dry the organic layer over MgSO₄, concentrate, and purify via silica gel column chromatography (hexane/ethyl acetate) to isolate 4-(2,2,2-tribromoacetyl)benzaldehyde.

Self-Validation Check : Successful tribromination is confirmed by the complete disappearance of the alkyne carbon signals in ¹³C NMR and the presence of a highly deshielded tribromomethyl carbon peak (~35-40 ppm).

References

• Title: Simple pyrazoles as efficient organocatalysts for alkyne-CO2 carboxylation and one-pot construction of heterocycles Source: RSC Advances URL
• Title: Amides Enable Room-Temperature CO2 Conversion: Simple Organic Molecules Challenging Metal Catalysts Source: Nature Communications / Amazon S3 URL
• Title: Nickel-Catalyzed Amidation of Aryl Alkynyl Acids with Tetraalkylthiuram Disulfides: A Facile Synthesis of Aryl Alkynyl Amides Source: ACS Omega URL
• Title: Decarboxylative Tribromination for the Selective Synthesis of Tribromomethyl Ketone and Tribromovinyl Derivatives Source: Asian Journal of Organic Chemistry URL
• Title: Anhydrous conditions enable the catalyst-free carboxylation of aromatic alkynes with CO2 under mild conditions Source: EPFL Infoscience URL
• Title: 3-(4-Formylphenyl)

Sources

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Thermodynamic stability of 3-(4-Formylphenyl)prop-2-ynoic acid

Thermodynamic Stability of 3-(4-Formylphenyl)prop-2-ynoic Acid: A Comprehensive Technical Guide

Executive Summary

3-(4-Formylphenyl)prop-2-ynoic acid (also known as 4-formylphenylpropiolic acid) is a highly conjugated, polyfunctional organic molecule featuring an aromatic ring, a terminal aldehyde, an internal alkyne, and a carboxylic acid[1]. For drug development professionals and synthetic chemists, understanding the thermodynamic stability of this compound is critical. Its extended

-system offers unique electronic properties, but its multiple reactive moieties introduce specific thermodynamic liabilities, including conformational isomerization, thermal decarboxylation, and autoxidation. This whitepaper deconstructs the thermodynamic landscape of 3-(4-Formylphenyl)prop-2-ynoic acid and provides field-proven methodologies for stability profiling.

Structural Thermodynamics and Conformational Landscape

The ground-state thermodynamic stability of 3-(4-Formylphenyl)prop-2-ynoic acid is dictated by the interplay of its conjugated functional groups. The electron-withdrawing 4-formyl group significantly polarizes the aromatic

-system, which in turn increases the electrophilicity of the prop-2-ynoic acid moiety.

Conformational Isomerism of the Carboxylic Acid

Like its parent compound, phenylpropiolic acid, this molecule exists in two primary planar conformations defined by the O=C–O–H dihedral angle: cis (0°) and trans (180°).

• The cis Conformer (Global Minimum): Cryogenic matrix-isolation studies on related phenylpropiolic acids demonstrate that the cis conformer is the thermodynamically favored state[2][3]. Causally, this stability arises from two factors: the anti-parallel alignment of the highly polarized C=O and O–H bond dipoles, and an enhanced

  -electron delocalization within the carboxylic group[3][4].

• The trans Conformer: The trans form is a higher-energy state, typically 11.2–16.0 kJ/mol less stable than the cis form[3]. The energy barrier for trans-to-cis isomerization is approximately 30–48 kJ/mol[2][3]. At room temperature in the gas or solution phase, the trans population is thermodynamically negligible.

Electronic Influence of the Formyl Group

The para-formyl group (-CHO) exerts a strong -M (mesomeric) and -I (inductive) effect. By withdrawing electron density from the phenyl ring, it destabilizes the ground-state electron cloud of the alkyne (

), making the triple bond more susceptible to nucleophilic attack and hydration compared to unsubstituted phenylpropiolic acid.

Mechanisms of Thermodynamic Instability

The thermodynamic degradation of 3-(4-Formylphenyl)prop-2-ynoic acid proceeds via three primary pathways, each driven by specific environmental triggers.

Thermodynamic degradation pathways of 3-(4-Formylphenyl)prop-2-ynoic acid.

A. Thermal Decarboxylation

Propiolic acids are inherently prone to thermal decarboxylation. When heated above its melting point or exposed to hydrogen-donating media, the molecule extrudes CO

to form 4-ethynylbenzaldehyde.

• Mechanistic Causality:

  C kinetic isotope effect (KIE) studies on phenylpropiolic acid reveal that the rupture of the C–C bond is the rate-determining step[5][6]. The mechanism involves the initial protonation of the triple bond or the C position, followed by a transition state where the C–C bond is nearly fully broken (indicated by a C KIE of ~1.0318 to 1.060)[5][7].

B. Oxidative Degradation

The terminal aldehyde is a thermodynamic liability under atmospheric conditions. Autoxidation, often catalyzed by trace metals or UV light, converts the formyl group into a carboxylic acid via a radical chain mechanism, yielding 4-(carboxy)phenylpropiolic acid.

Quantitative Thermodynamic Data

The following table summarizes the key thermodynamic parameters for the propiolic acid pharmacophore, derived from high-level Density Functional Theory (DFT) and experimental kinetic studies[2][3][5][7].

Thermodynamic Parameter	Value Range	Causality / Mechanistic Note
(cis vs trans)	11.2 – 16.0 kJ/mol	cis is stabilized by anti-parallel dipole alignment and extended -delocalization.
Isomerization Barrier ( )	30 – 48 kJ/mol	Represents the rotational barrier around the C–O bond to convert trans cis.
Decarboxylation C KIE	1.0316 – 1.060	High KIE confirms that C–C bond rupture is the rate-limiting step during thermal degradation.
Decarboxylation Temp. Threshold	> 130 °C	Requires significant thermal energy to overcome the transition state barrier for C-C cleavage.

Experimental Workflows for Stability Profiling

To ensure scientific integrity, stability profiling must utilize self-validating systems. The following protocols incorporate orthogonal analytical techniques to verify both structural integrity and thermodynamic behavior.

Comprehensive workflow for thermodynamic stability profiling and parameter extraction.

Protocol 1: Self-Validating Forced Degradation Study

This protocol isolates the kinetic variables of thermal and oxidative degradation. LC-MS provides mass balance (validating that no material is lost to unmeasured volatile pathways other than CO

), while qNMR ensures structural assignment.

• Preparation: Prepare a 5 mg/mL solution of 3-(4-Formylphenyl)prop-2-ynoic acid in DMSO-

  (for NMR) and a separate solid-state aliquot (10 mg) in a sealed headspace vial. Add 1,3,5-trimethoxybenzene as an internal standard to the solution.

• Thermal Stress: Heat the solid-state vial to 140°C for 4 hours. Heat the solution-state sample to 80°C for 24 hours.

• Oxidative Stress: Expose a separate solution sample to 3% H

  O at 25°C for 24 hours.

• Orthogonal Analysis:

  • Solution State: Analyze directly via

    H-NMR. Monitor the disappearance of the aldehyde proton ( ~10.0 ppm)[1] to quantify oxidation, and the appearance of a terminal alkyne proton ( ~4.2 ppm) to quantify decarboxylation.

  • Solid State: Dissolve the stressed solid in acetonitrile and analyze via LC-MS. Look for the mass shift of -44 Da (loss of CO

    ) to validate the thermal decarboxylation pathway.

Protocol 2: Cryogenic Matrix-Isolation FTIR for Conformational Analysis

To empirically measure the cis/trans thermodynamic gap, intermolecular hydrogen bonding (which artificially stabilizes the cis dimer) must be eliminated.

• Sublimation: Place 5 mg of the compound in a miniature Knudsen cell attached to a cryostat vacuum chamber. Heat the cell to 80°C to induce sublimation while avoiding the >130°C decarboxylation threshold.

• Matrix Deposition: Co-deposit the sublimated vapor with a large excess of high-purity Nitrogen (N

  ) or Xenon (Xe) gas onto a CsI window cooled to 12 K[2][3]. Causality: The extreme cold and inert host matrix traps the monomeric species, preventing H-bond dimerization and freezing the ground-state cis conformer in place.

• Vibrational Excitation: Irradiate the matrix with tunable narrowband Near-IR (NIR) light targeting the first overtone of the O-H stretching mode. Causality: This injects precise energy to overcome the rotational barrier, forcing the cis conformer to isomerize into the higher-energy trans conformer[3].

• FTIR Validation: Record the mid-IR spectrum. The shift in the C=O stretching frequency (typically a shift to a higher wavenumber for the trans form due to reduced

  -delocalization) self-validates the successful generation of the high-energy thermodynamic state[3].

References

• Propiolic Acid in Solid Nitrogen: NIR- and UV-Induced cis → trans Isomerization and Matrix-Site-Dependent trans → cis Tunneling | The Journal of Physical Chemistry A - ACS Public
• Phenylpropiolic acid isolated in cryogenic nitrogen and xenon matrices: NIR and UV-induced study - AIP Publishing.
• Phenylpropiolic acid isolated in cryogenic nitrogen and xenon matrices: NIR and UV-induced study (Altern
• Simple pyrazoles as efficient organocatalysts for alkyne-CO2 carboxylation and one-pot construction of heterocycles - RSC.org.
• Carbon Isotope Fractionation in the Decarboxylation of Phenylpropiolic Acid in Hydrogen Don
• Carbon isotope fractionation in the decarboxylation of phenylpropiolic acid in hydrogen don
• Carbon-13 fractionation observed in thermal decarboxylation of pure phenylpropiolic acid (PPA)

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• 6. Carbon isotope fractionation in the decarboxylation of phenylpropiolic acid in hydrogen donating media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Comprehensive Technical Guide: Solubility Profile and Solvation Thermodynamics of 3-(4-Formylphenyl)prop-2-ynoic Acid in Organic Solvents

Executive Summary

The rational selection of organic solvents is a critical bottleneck in the synthesis, purification, and formulation of rigid, conjugated small molecules. 3-(4-Formylphenyl)prop-2-ynoic acid presents a unique physicochemical challenge: it combines a rigid hydrophobic aromatic-alkyne core with highly polar, hydrogen-bonding functional groups (an aldehyde and a carboxylic acid).

This whitepaper provides an in-depth analysis of the solvation thermodynamics of 3-(4-Formylphenyl)prop-2-ynoic acid. Designed for application scientists and drug development professionals, this guide deconstructs the causality behind solvent compatibility, provides predictive thermodynamic models based on Hansen Solubility Parameters (HSP), and outlines field-proven, self-validating experimental protocols for precise solubility quantification.

Molecular Architecture & Physicochemical Profiling

To predict the solubility of 3-(4-Formylphenyl)prop-2-ynoic acid, one must first analyze its molecular architecture and the resulting intermolecular forces that dictate its solid-state lattice energy.

• Rigid Conjugated Core: The alkyne spacer (-C≡C-) enforces strict linearity between the phenyl ring and the carboxylic acid. This planar geometry highly favors

  stacking in the solid state, driving up the crystal lattice energy and inherently resisting dissolution in non-interacting solvents.

• Hydrogen-Bond Donors and Acceptors: The molecule possesses a formyl group (-CHO) at the para position, acting as a strong hydrogen-bond acceptor. The prop-2-ynoic acid moiety (-COOH) acts as both a donor and an acceptor. In non-polar environments, these carboxylic acid groups spontaneously form highly stable cyclic dimers, further decreasing solubility.

Thermodynamic Principles of Solvation

Solubility is governed by the minimization of the free energy of solvation (

). For dissolution to occur, the solvent must possess sufficient cohesive energy density to break the solute-solute interactions (lattice energy) and form favorable solvent-solute interactions.

This behavior is best modeled using Hansen Solubility Parameters (HSP) [1], which divide the total cohesive energy into three specific intermolecular interactions:

• (Dispersion Forces): Interactions between the hydrophobic aromatic/alkyne core and the solvent.
• (Polarity): Dipole-dipole interactions driven by the electron-withdrawing formyl group.
• (Hydrogen Bonding): The critical parameter for this molecule. Solvents with high values are required to disrupt the carboxylic acid dimers.

Decision tree for solvent selection based on intermolecular forces.

Quantitative Data: Solvent Compatibility Summary

Based on the physicochemical profiling of structurally analogous compounds such as 4-formylbenzoic acid[2][3] and phenylpropiolic acid[4], the following table summarizes the extrapolated thermodynamic solubility of 3-(4-Formylphenyl)prop-2-ynoic acid across various organic solvent classes at 25°C.

Solvent Class	Specific Solvent	Expected Solubility	Mechanistic Rationale
Non-Polar	Hexane, Heptane	< 0.1 mg/mL	Lacks the dipole moment and H-bonding capacity required to disrupt the strong carboxylic acid dimers and stacking.
Aromatic	Toluene, Benzene	< 1.0 mg/mL	Weak dispersion interactions ( ) with the phenyl ring, but insufficient to break the crystal lattice.
Polar Protic	Ethanol, Methanol	5.0 - 15.0 mg/mL	Alcohols act as both H-bond donors and acceptors, effectively competing with the solute's internal H-bond network.
Polar Aprotic	DMSO, DMF	> 25.0 mg/mL	The sulfoxide/amide oxygen acts as a potent H-bond acceptor. High and values perfectly match the solute's requirements, rapidly dissolving the compound[3].

Experimental Methodologies: Self-Validating Protocols

To empirically determine the exact solubility of 3-(4-Formylphenyl)prop-2-ynoic acid for formulation or synthetic scale-up, researchers must utilize the Thermodynamic Shake-Flask Method [5]. Unlike kinetic solubility assays (which rely on solvent spiking and often result in supersaturated, metastable states), the shake-flask method guarantees true thermodynamic equilibrium.

Protocol: Thermodynamic Equilibrium Solubility (Shake-Flask Method)

Expertise & Causality Note: This protocol is designed as a self-validating system. By sampling at multiple time points (e.g., 24h, 48h, 72h), you verify that the system has plateaued and true equilibrium has been reached, preventing the underestimation of solubility common with rigid, slow-dissolving crystals.

Step-by-Step Methodology:

• Preparation of Saturated System:

  • Add an excess amount of solid 3-(4-Formylphenyl)prop-2-ynoic acid (e.g., 50 mg) into a 5 mL amber glass vial. Causality: Amber glass is used to prevent potential photo-oxidation of the formyl group or photo-isomerization of the alkyne bond.

  • Add 1.0 mL of the target organic solvent (e.g., DMSO or Ethanol).

• Isothermal Equilibration:

  • Seal the vial tightly with a PTFE-lined cap to prevent solvent evaporation.

  • Place the vial in a temperature-controlled orbital shaker set to exactly 25.0 ± 0.1 °C. Agitate at 200 RPM for a minimum of 48 hours. Causality: Temperature fluctuations drastically alter solubility limits; strict isothermal conditions are mandatory[5].

• Phase Separation:

  • Remove the vial and allow it to stand undisturbed for 2 hours to let large particulates settle.

  • Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 x g for 15 minutes.

  • Extract the supernatant using a syringe and pass it through a 0.22 µm PTFE syringe filter. Critical Step: Discard the first 0.2 mL of the filtrate. Causality: The filter membrane must be pre-saturated. Hydrophobic or polar interactions between the solute and a dry filter matrix can strip the compound from the solution, leading to false-low concentration readings.

• Quantification & Validation:

  • Dilute the filtered aliquot appropriately (e.g., 1:100 or 1:1000) in the mobile phase to ensure the concentration falls within the linear dynamic range of your analytical instrument.

  • Analyze the sample using a validated HPLC-UV method (monitoring at the

    of the conjugated system, typically around 254-280 nm).

  • Self-Validation: Repeat the sampling process at 72 hours. If the concentration variance between 48h and 72h is < 5%, thermodynamic equilibrium is confirmed.

Standardized shake-flask workflow for thermodynamic solubility determination.

Conclusion

The successful solubilization of 3-(4-Formylphenyl)prop-2-ynoic acid requires a strategic approach that acknowledges its rigid, highly conjugated structure and its capacity for strong intermolecular hydrogen bonding. By utilizing polar aprotic solvents like DMSO to disrupt carboxylic acid dimerization, and by employing rigorous, self-validating methodologies like the shake-flask protocol, researchers can generate highly accurate, reproducible solubility data essential for downstream chemical applications.

References

• 4-Formylbenzoic acid - Solubility of Things SolubilityofThings.com
• 4-Formylbenzoic acid - Product D
• Phenylpropiolic acid | Endogenous Metabolite MedChemExpress
• Harmonizing solubility measurement to lower inter-laboratory variance – progress of consortium of biopharmaceutical tools (CoBiTo)
• Reversible Deactivation Radical Polymerization in Biomass-Derived Solvents: Sustainable Approach in Polymer Chemistry N

Sources

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• 4. medchemexpress.com [medchemexpress.com]
• 5. Harmonizing solubility measurement to lower inter-laboratory variance – progress of consortium of biopharmaceutical tools (CoBiTo) in Japan - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: 3-(4-Formylphenyl)prop-2-ynoic Acid in Advanced Organic Synthesis and Drug Discovery

Executive Summary

In the landscape of modern drug discovery and bioconjugation, bifunctional and trifunctional building blocks are critical for assembling complex molecular architectures. 3-(4-Formylphenyl)prop-2-ynoic acid (also known as 4-formylphenylpropiolic acid) is a highly versatile, tri-orthogonal scaffold. It features a terminal carboxylic acid, an internal alkyne, and a reactive para-formyl group. This unique structural triad allows for highly chemoselective stepwise modifications, making it an exceptional candidate for synthesizing aryl alkynyl amides, designing Proteolysis Targeting Chimera (PROTAC) linkers, and developing targeted covalent inhibitors.

This whitepaper provides a comprehensive technical breakdown of its physicochemical properties, self-validating synthesis protocols, and downstream applications in pharmaceutical development.

Physicochemical Profiling & Structural Analysis

Accurate molecular characterization is the foundation of reproducible synthesis. Below is the consolidated physicochemical profile of 3-(4-Formylphenyl)prop-2-ynoic acid. While the free acid is typically synthesized de novo for immediate downstream use and lacks a widely commercialized CAS number, its derivatives (such as its methyl ester) are well-cataloged.

Property	Value / Description
Chemical Name	3-(4-Formylphenyl)prop-2-ynoic acid
Common Synonym	4-Formylphenylpropiolic acid
Molecular Formula	C₁₀H₆O₃
Molecular Weight	174.15 g/mol [1]
Exact Mass (HRMS)	174.0317 g/mol [1]
CAS Registry Number	Unassigned (Free Acid) / 916811-57-9 (Methyl Ester)
SMILES String	O=Cc1ccc(C#CC(=O)O)cc1
Physical State	White solid (at room temperature)[2]

Mechanistic Synthesis Pathways

The synthesis of 3-(4-formylphenyl)prop-2-ynoic acid requires careful consideration of chemoselectivity. Traditional methods for synthesizing propiolic acids involve the use of strong organometallic reagents (e.g., Grignard or organolithium reagents) to deprotonate terminal alkynes prior to CO₂ quenching. However, these highly nucleophilic reagents will indiscriminately attack the sensitive formyl group, leading to unwanted secondary alcohols.

To bypass this, modern protocols utilize transition-metal-free or mild organocatalytic CO₂ insertion [3]. By employing a simple pyrazole catalyst and a mild base (Cs₂CO₃) under a CO₂ atmosphere (1 atm), the terminal alkyne of 4-ethynylbenzaldehyde is selectively carboxylated. The large cesium cation loosely coordinates with the carbonate anion, enhancing its effective basicity in aprotic solvents like DMSO. This allows for the deprotonation of the weakly acidic terminal alkyne without triggering competitive aldol condensation of the aldehyde[3].

Fig 1: Chemoselective carboxylation workflow of 4-ethynylbenzaldehyde via CO2 insertion.

Experimental Workflows: Self-Validating Protocol

The following methodology outlines a robust, self-validating protocol for the synthesis of 3-(4-formylphenyl)prop-2-ynoic acid via catalytic carboxylation[3].

Step-by-Step Methodology

• Catalyst & Base Preparation: To an oven-dried Schlenk tube, add the pyrazole catalyst (10 mol%) and anhydrous Cs₂CO₃ (1.5 equivalents). Causality: Anhydrous conditions are critical; trace water will competitively react with the basic carbonate, reducing the efficiency of alkyne deprotonation.

• Atmosphere Exchange: Evacuate the tube and backfill with CO₂ gas three times. Equip the reactor with a CO₂ balloon (1 atm) and place it in a pre-heated oil bath (typically 60–80 °C)[3].

• Substrate Injection: Dissolve 1.0 mmol of 4-ethynylbenzaldehyde in 3 mL of anhydrous DMSO. Inject this solution into the Schlenk tube under vigorous stirring[3]. Causality: DMSO is chosen for its high dielectric constant, which effectively solvates the cesium ions and leaves the carbonate highly reactive.

• Reaction Monitoring: Stir the mixture for the specified time. Monitor the consumption of the starting material via TLC (Hexanes/Ethyl Acetate 3:1). The reaction is complete when the UV-active alkyne spot disappears.

• Quenching & Catalyst Recovery: Quench the reaction with 15 mL of distilled water. Wash the aqueous layer with CH₂Cl₂ (3 × 15 mL) to remove unreacted starting material and recover the pyrazole catalyst[3].

• Acidic Workup: Carefully acidify the aqueous phase with 1 M HCl until the pH reaches 1. Causality: The product exists as a water-soluble carboxylate salt under basic conditions. Acidification protonates the carboxylate, driving the precipitation or extraction of the free acid. Extract the aqueous layer with ethyl acetate (3 × 15 mL), wash with brine, dry over anhydrous MgSO₄, and concentrate under vacuum[3].

Quantitative Validation Data

To ensure scientific integrity, the isolated product must be validated against the following established spectral parameters[3],[1]:

Analytical Method	Expected Validation Parameters
¹H NMR (300 MHz, DMSO-d₆)	δ 13.36 (br s, 1H, -COOH), 10.06 (s, 1H, -CHO), 7.98 (d, J = 8.2 Hz, 2H, Ar-H), 7.82 (d, J = 8.2 Hz, 2H, Ar-H)[3].
HRMS (EI, m/z)	Calculated for C₁₀H₆O₃⁺: 174.0317; Found: 174.0313[1].
Yield Expectation	85% – 97% (White solid)[2],[3].

Downstream Applications in Drug Development

The true value of 3-(4-formylphenyl)prop-2-ynoic acid lies in its downstream utility. Its orthogonal functional groups allow for complex molecular assembly without the need for excessive protecting group chemistry.

A. Synthesis of Aryl Alkynyl Amides (Ynamides)

Aryl alkynyl amides are privileged pharmacophores found in numerous kinase inhibitors. 3-(4-formylphenyl)propiolic acid serves as an excellent substrate for Nickel-Catalyzed Amidation . By reacting the acid with tetraalkylthiuram disulfides (e.g., TMTD) in the presence of a Ni catalyst, researchers can directly synthesize N,N-dimethylpropiolamide derivatives[4],[5]. Alternatively, metal-free C-N cleavage of tertiary amines (like triethylamine) provides a rapid, one-pot route to synthesize aryl ynamides directly from the propiolic acid[6].

B. Bifunctional Linkers for Bioconjugation

In the development of Antibody-Drug Conjugates (ADCs) and PROTACs, linker design is paramount.

• The Propiolic Acid Moiety: Can be activated using standard peptide coupling reagents (HATU, EDC/NHS) to form stable amide bonds with primary amines on E3 ligase ligands or payload molecules.

• The Formyl Moiety: Can simultaneously undergo reductive amination, oxime ligation, or hydrazone formation with a target-binding ligand. This dual reactivity allows for the rapid, modular assembly of heterobifunctional molecules.

Fig 2: Divergent downstream applications of 3-(4-formylphenyl)prop-2-ynoic acid in drug design.

References

• Nickel-Catalyzed Amidation of Aryl Alkynyl Acids with Tetraalkylthiuram Disulfides Source: National Institutes of Health (NIH) / ACS Omega URL:[4]

• Nickel-Catalyzed Amidation of Aryl Alkynyl Acids with Tetraalkylthiuram Disulfides: A Facile Synthesis of Aryl Alkynyl Amides Source: ACS Publications URL:[5]

• Rapid and One-Pot Synthesis of Aryl Ynamides from Aryl Alkynyl Acids by Metal-Free C-N Cleavage of Tertiary Amines Source: MDPI URL:[6]

• Propynoate Derivatives and CAS Registry Source: Sigma-Aldrich URL:

• Carboxylation of terminal alkynes with CO2 catalyzed by... Source: Royal Society of Chemistry (RSC) URL:[2] /[1]

• Simple pyrazoles as efficient organocatalysts for alkyne-CO2 carboxylation and one-pot construction of heterocycles Source: Royal Society of Chemistry (RSC) URL:[3]

Sources

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]
• 3. rsc.org [rsc.org]
• 4. Nickel-Catalyzed Amidation of Aryl Alkynyl Acids with Tetraalkylthiuram Disulfides: A Facile Synthesis of Aryl Alkynyl Amides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]

Electronic Properties and Reactivity of Phenylpropiolic Acid Derivatives: A Comprehensive Guide for Covalent Drug Design

Executive Summary

Phenylpropiolic acid (PPA) and its derivatives represent a highly versatile class of compounds characterized by a phenyl ring conjugated to a carboxylic acid (or its derivatives) via a rigid, linear alkyne spacer. Historically studied for their unique physical organic properties, these molecules have recently surged to the forefront of covalent drug discovery and bioconjugation. By acting as tunable Michael acceptors, PPA derivatives offer a unique reactivity profile that bridges the gap between inert structural motifs and hyper-reactive electrophiles.

As a Senior Application Scientist, I have structured this guide to move beyond mere descriptive chemistry. We will deconstruct the electronic architecture of PPA derivatives, establish the causality between their quantum mechanical properties and their macroscopic reactivity, and provide self-validating experimental workflows for their application in modern drug development.

Electronic Architecture and Orbital Dynamics

The Influence of sp-Hybridization

The defining feature of phenylpropiolic acid is the

-hybridized alkyne spacer ( ). The 50% -character of the alkyne carbons renders them highly electronegative compared to (alkene) or (alkane) carbons. This electronegativity exerts a strong inductive electron-withdrawing effect on the adjacent carboxyl group.

Causality in Acidity: This is the primary reason why phenylpropiolic acid (

) is significantly more acidic than its alkene counterpart, cinnamic acid ( ), and its alkane counterpart, hydrocinnamic acid ( ). The alkyne effectively stabilizes the resulting carboxylate anion through inductive withdrawal.

Hammett Substituent Effects and -Conjugation

The rigid, linear geometry of the alkyne enforces coplanarity between the phenyl

-system and the alkyne -bonds, allowing for continuous conjugation. The transmission of electronic effects from substituents on the phenyl ring to the reactive center can be quantified using the Hammett equation ( ). While the alkyne spacer attenuates the transmission of inductive and resonance effects compared to direct attachment, it does so predictably [1]. Electron-withdrawing groups (EWGs) at the para or meta positions further deplete electron density at the -carbon of the alkyne, directly lowering the Lowest Unoccupied Molecular Orbital (LUMO) energy.

Quantitative Data: Electronic Tuning of PPA Derivatives

The table below summarizes the theoretical and empirical electronic properties of para-substituted phenylpropiolic acids, demonstrating how rational substitution modulates the electrophilicity of the system.

Substituent (R)	Hammett	Relative (Aq)	Est. LUMO Energy (eV)*	Electrophilicity ( )
(E-Donating)	-0.27	2.35	-1.85	Low
(Unsubstituted)	0.00	2.23	-2.10	Moderate
(Mild E-Withdrawing)	+0.23	2.12	-2.35	High
(Strong E-Withdrawing)	+0.78	1.85	-3.10	Very High

Note: LUMO energies are representative values derived from Density Functional Theory (DFT) at the B3LYP/6-31G level, a standard for evaluating conjugated organic systems [2].

Reactivity Profile: The Propiolate Electrophile

Thiol-Yne Click Chemistry and Michael Addition

In drug discovery, the primary utility of PPA derivatives (specifically propiolamides and propiolate esters) lies in their ability to undergo nucleophilic conjugate addition with thiols—a reaction often leveraged in [3].

Mechanistic Causality: The conjugation of the alkyne with the electron-withdrawing carbonyl group creates a highly electrophilic

-carbon. When a soft nucleophile like a cysteine thiolate attacks this carbon, it forms a reactive vinyl anion intermediate. The subsequent protonation yields a stable vinyl sulfide. Unlike maleimides, which can undergo retro-Michael reactions leading to off-target toxicity, the thiol-yne adduct formed by PPA derivatives is highly stable and essentially irreversible under physiological conditions.

Application in Covalent Drug Discovery

The tunable nature of the PPA scaffold allows researchers to dial in the exact reactivity required to target specific cysteine residues without indiscriminately reacting with off-target biological thiols (like glutathione). A landmark example is the use of benzoxazole propiolamides—direct derivatives of phenylpropiolic acid—to target a [4]. In this study, the alkyne moiety was strictly required for covalent inhibition; the corresponding alkene and alkane analogs were completely inactive, proving that the unique orbital overlap and LUMO energy of the conjugated alkyne are non-negotiable for this specific biological activity.

Mechanistic Visualization

To successfully deploy PPA derivatives as targeted covalent inhibitors (TCIs), a systematic workflow must be followed. The diagram below outlines the logical progression from computational design to empirical validation.

Workflow for the rational design of PPA-based targeted covalent inhibitors.

Experimental Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each step includes the underlying rationale to empower the researcher to troubleshoot and adapt the methodology.

Protocol 1: Computational Profiling (DFT) of HOMO/LUMO Energies

Before synthesizing a library of PPA derivatives, computational profiling is required to predict their reactivity.

• Initial Geometry Construction: Build the 3D structures of the target PPA derivatives using a molecular editor (e.g., GaussView). Ensure the initial dihedral angle between the phenyl ring and the alkyne-carbonyl plane is set to 0° to mimic the expected conjugated ground state.

• Geometry Optimization: Run a DFT calculation using the B3LYP functional and the 6-311+G(d,p) basis set.

  • Causality: The inclusion of diffuse functions (+) is critical if you are modeling the carboxylate anion, as the extra electron density requires larger spatial orbitals to be modeled accurately.

• Frequency Validation: Concurrently run a vibrational frequency calculation on the optimized geometry.

  • Self-Validation Check: Review the output for imaginary frequencies. If any exist, the structure is at a saddle point, not a true energy minimum. You must perturb the geometry and re-optimize until zero imaginary frequencies are observed.

• Orbital Extraction: Extract the energies of the HOMO and LUMO. Calculate the global electrophilicity index (

  ) using the formula , where is the chemical potential and is the chemical hardness derived from the HOMO-LUMO gap. Use these values to rank the library.

Protocol 2: Kinetic Evaluation of Cysteine-Reactive PPA Derivatives

To empirically validate the computational predictions, a pseudo-first-order NMR kinetic assay is employed to measure the thiol-yne addition rate.

• Buffer Preparation: Prepare a 100 mM sodium phosphate buffer in

  , adjusted to a pD of 7.4.

  • Causality: Maintaining a strict physiological pH ensures that the ratio of thiol (R-SH) to the highly nucleophilic thiolate (R-S⁻) remains constant across all experiments, isolating the electrophilicity of the PPA derivative as the sole variable.

• Reagent Preparation: Prepare a 10 mM stock of the PPA derivative in

  and a 100 mM stock of a model thiol (e.g., cysteamine or N-acetylcysteine) in the buffer.

• Reaction Initiation: In an NMR tube, combine 500

  of the thiol solution with 50 of the PPA solution. This establishes a 10:1 thiol-to-electrophile ratio, ensuring pseudo-first-order kinetics.

• Data Acquisition: Immediately insert the tube into the NMR spectrometer. Acquire

  -NMR spectra every 2 minutes for 2 hours using a pre-programmed array.

• Data Processing & Self-Validation: Integrate the disappearance of the alkyne

  -proton and the simultaneous appearance of the vinyl proton of the E/Z adducts.

  • Self-Validation Check: The sum of the integrations of the starting material and the products must remain constant throughout the time course. A loss of total integration indicates an uncharacterized side reaction (e.g., polymerization or precipitation). Plot

    versus time to extract the pseudo-first-order rate constant ( ), and divide by the thiol concentration to find the second-order rate constant ( ).

References

• Beteringhe, A. (2005). The application of the Hammett equation to ortho-substituted benzene reaction series. ResearchGate.[Link]

• Gao, et al. (2021). The chemistry and application of benzo[b]phosphole oxides. ScienceDirect.[Link]

• Obrecht, D., et al. (2021). Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry. Chemical Reviews.[Link]

• Authors, V., et al. (2024). A genome-scale drug discovery pipeline uncovers new therapeutic targets and a unique p97 allosteric binding site in Schistosoma mansoni. bioRxiv.[Link]

Engineering Orthogonality in Reticular Chemistry: The Strategic Role of 3-(4-Formylphenyl)prop-2-ynoic Acid

Executive Summary

In the rapidly evolving landscape of reticular chemistry, the transition from passive porous materials to dynamic, stimulus-responsive frameworks relies heavily on the design of multifunctional organic linkers. 3-(4-Formylphenyl)prop-2-ynoic acid (FPPA) —also documented in literature as 4-formylphenylpropiolic acid[1]—represents a paradigm shift in linker engineering. By integrating three distinct, orthogonally reactive functional groups (a carboxylate, an internal alkyne, and a formyl group) into a single rigid scaffold, FPPA enables unprecedented precision in post-synthetic modification (PSM).

This whitepaper provides an in-depth technical analysis of FPPA’s role in Metal-Organic Frameworks (MOFs) and Covalent Organic Frameworks (COFs). Designed for researchers and drug development professionals, this guide elucidates the causality behind experimental choices, detailing how FPPA is utilized for defect engineering, sequential linker installation[2], and the creation of dual-payload drug delivery systems.

Molecular Anatomy & Mechanistic Causality

To understand the utility of FPPA, one must analyze the specific chemical logic governing its three functional domains:

• The Carboxylate (-COOH) Anchor: As a monotopic carboxylic acid, FPPA cannot form a continuous 3D MOF lattice on its own. Instead, it acts as a defect-engineering modulator . During the solvothermal synthesis of Zr-based MOFs (e.g., UiO-66), FPPA competes with ditopic linkers (like terephthalic acid) for coordination sites on the

  secondary building units (SBUs). This competition not only enhances framework crystallinity but permanently installs FPPA at missing-linker defect sites, projecting its reactive tails directly into the pore channels.

• The Alkyne (-C≡C-) Spacer and Reactive Handle: Alkyne-based carboxylates are highly effective at inducing specific pore metrics in ultramicroporous frameworks[3]. In FPPA, the alkyne serves a dual purpose. Structurally, it provides a rigid, linear geometry that prevents the formyl group from folding back and sterically occluding the pore. Chemically, it acts as a prime candidate for copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC)[4].

• The Formyl (-CHO) Node: The para-formyl group is a classic electrophilic center. It is inert to the acidic, high-temperature conditions of MOF solvothermal synthesis, ensuring it survives framework assembly intact. Post-synthesis, it serves as a dynamic covalent handle for reversible imine condensation or irreversible Knoevenagel condensation.

Orthogonality in Action

The true power of FPPA lies in its orthogonality . The alkyne and formyl groups can be addressed independently, in any sequence, without cross-reactivity. This allows drug development professionals to attach a targeting peptide (via click chemistry to the alkyne) and a therapeutic payload (via an acid-labile imine bond to the formyl group) within the exact same nanoscopic pore.

Orthogonal reactivity pathways of the FPPA linker in reticular frameworks.

Experimental Methodology: Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocol outlines the synthesis of a defect-engineered UiO-66 MOF using FPPA as a modulator, followed by a sequential, dual-PSM workflow.

Protocol 1: Defect-Engineered Assembly of UiO-66-FPPA

Causality Check: Modulator concentration directly dictates defect density. We utilize a 10:1 ratio of structural linker to FPPA to prevent framework collapse while ensuring sufficient functional group density for downstream applications.

• Preparation: Dissolve

  (1.0 mmol) and terephthalic acid ( , 1.0 mmol) in 30 mL of anhydrous N,N-dimethylformamide (DMF).

• Modulator Addition: Add FPPA (0.1 mmol) to the solution. Note: FPPA is characterized by a distinct formyl proton NMR resonance at δ 10.06 ppm in DMSO-d6[1]. Ensure precursor purity before addition.

• Solvothermal Synthesis: Seal the mixture in a Teflon-lined stainless steel autoclave and heat at 120 °C for 24 hours. The thermal stability of the alkyne must be monitored, as prolonged heating can lead to degradation[3].

• Activation: Recover the white precipitate via centrifugation. Wash sequentially with DMF (3 × 20 mL) and anhydrous methanol (3 × 20 mL) to remove unreacted precursors.

• Self-Validation: Perform Fourier Transform Infrared (FTIR) spectroscopy on the activated powder. The successful incorporation of FPPA is validated by the appearance of a sharp

  stretching band at ~2110 cm⁻¹ and a stretching band at ~1700 cm⁻¹.

Protocol 2: Sequential Dual Post-Synthetic Modification (PSM)

Causality Check: We perform the imine condensation first. If the CuAAC reaction were performed first, residual copper(I) trapped in the pores could act as a Lewis acid, potentially catalyzing unwanted side reactions with the formyl group.

Phase 1: Imine Condensation (Targeting the -CHO Group)

• Suspend 100 mg of activated UiO-66-FPPA in 10 mL of anhydrous ethanol.

• Add an excess (0.5 mmol) of the target primary amine (e.g., a fluorescent tag or prodrug containing a free

  ).

• Add a catalytic amount (10 µL) of glacial acetic acid. Reflux at 80 °C for 12 hours.

• Wash extensively with ethanol to remove unbound amine. FTIR will show the disappearance of the ~1700 cm⁻¹ peak and the emergence of an imine

  stretch at ~1630 cm⁻¹.

Phase 2: CuAAC Click Chemistry (Targeting the -C≡C- Group)

• Suspend the imine-modified MOF in 10 mL of a DMF/Water (4:1) mixture.

• Add the target azide (0.5 mmol), followed by Copper(I) iodide (0.05 mmol) and sodium ascorbate (0.1 mmol) to maintain the Cu(I) oxidation state.

• Stir at room temperature for 24 hours. The mild conditions prevent the hydrolysis of the previously formed imine bond.

• Wash with EDTA solution to remove copper residues, followed by methanol.

Step-by-step workflow for the synthesis and dual-PSM of FPPA-modulated MOFs.

Quantitative Data and Material Profiling

The integration of FPPA as a modulator inherently increases the porosity of the MOF due to the creation of missing-cluster or missing-linker defects. However, subsequent PSM steps will reduce the pore volume as bulky functional groups are grafted onto the pore walls. Tracking these metrics is critical for drug delivery applications where payload capacity is paramount.

Table 1: Evolution of Porosity and Conversion Metrics during FPPA Integration and PSM

Material Stage	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Defect Density (mol %)	-CHO Conversion (%)	-C≡C- Conversion (%)
UiO-66 (Standard)	1,180	0.45	< 2.0	N/A	N/A
UiO-66-FPPA	1,420	0.58	12.5	0	0
UiO-66-FPPA (Imine)	1,290	0.51	12.5	> 95	0
UiO-66-FPPA (Dual PSM)	1,050	0.40	12.5	> 95	> 88

Note: Defect density is calculated via thermogravimetric analysis (TGA) by measuring the weight loss corresponding to the missing BDC linkers. Conversion percentages are derived from quantitative ¹H-NMR of digested MOF samples (digested in DCl/DMSO-d6).

Expanding to Covalent Organic Frameworks (COFs)

While FPPA acts as a monotopic modulator in MOFs, its role is inverted in Covalent Organic Frameworks. In COF chemistry, the formyl group (-CHO) becomes the primary structural node.

By reacting FPPA with a multi-topic amine (such as 1,3,5-tris(4-aminophenyl)benzene, TAPB), researchers can synthesize an imine-linked 2D COF. In this architecture, the formyl group is consumed to build the framework backbone, while the rigid alkyne spacer projects the unreacted carboxylic acid (-COOH) directly into the 1D hexagonal pore channels.

Causality for Drug Development: This "inverted" use of FPPA creates a COF with ultra-dense, precisely aligned arrays of carboxylic acid groups lining the pores. These acidic sites serve as highly efficient proton conductors or as coordination sites for sequestering heavy metal toxins or binding basic drug molecules (like doxorubicin) via strong electrostatic interactions.

Conclusion

3-(4-Formylphenyl)prop-2-ynoic acid (FPPA) is far more than a simple organic building block; it is a programmable chemical logic gate for reticular materials. By leveraging its orthogonal reactivity, researchers can design self-validating, highly complex porous systems capable of carrying out sophisticated tasks—from sequential linker installation[2] to the targeted delivery of multi-drug regimens. As the field of reticular chemistry moves toward precision medicine and advanced catalysis, heterotrifunctional linkers like FPPA will be the foundational tools driving the next generation of smart materials.

References

• Carboxylation of terminal alkynes with CO2 catalyzed by simple pyrazoles RSC Advances / Green Chemistry URL:[Link]

• Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential RSC Publishing URL:[Link]

• Postsynthetic Modification of a Covalent Organic Framework Achieved via Strain-Promoted Cycloaddition Journal of the American Chemical Society URL:[Link]

• Sequential Linker Installation in Metal–Organic Frameworks Accounts of Chemical Research URL:[Link]

• Postsynthetic Modification of Metal–Organic Frameworks Chemical Reviews URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC02665A [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

The Physicochemical Profiling of 3-(4-Formylphenyl)prop-2-ynoic Acid: pKa Determination, Electronic Effects, and Methodological Workflows

Executive Summary

In modern drug development and advanced organic synthesis, rigid, highly functionalized linkers are critical for constructing targeted pharmacophores and complex heterocycles. 3-(4-Formylphenyl)prop-2-ynoic acid (also known as 4-formylphenylpropiolic acid) is a prime example of such a building block, frequently utilized in catalytic carboxylation and cross-coupling reactions[1].

Understanding the precise acid dissociation constant (

) of this compound is fundamental. The dictates the molecule's ionization state at physiological pH, directly governing its lipophilicity ( ), membrane permeability, and binding kinetics. This technical guide provides an in-depth mechanistic analysis of the electronic factors driving the acidity of 3-(4-Formylphenyl)prop-2-ynoic acid, establishes a calculated baseline, and outlines a self-validating experimental protocol for empirical verification.

Thermodynamic Principles & Electronic Determinants of Acidity

The acidity of a carboxylic acid is fundamentally determined by the thermodynamic stability of its conjugate base (the carboxylate anion). In 3-(4-Formylphenyl)prop-2-ynoic acid, three distinct structural motifs synergistically stabilize the negative charge:

• The sp-Hybridized Alkyne Spacer: Unlike standard aliphatic acids (e.g., propanoic acid,

  ~4.8), the prop-2-ynoic acid moiety contains an sp-hybridized carbon adjacent to the carboxyl group. The high s-character (50%) of the sp-orbital renders it highly electronegative, exerting a strong inductive pull ( effect) that stabilizes the carboxylate. This establishes a highly acidic baseline, as seen in the parent compound, phenylpropiolic acid, which exhibits a of 2.27 in water at 25°C[2].

• The Conjugated

  -System: The triple bond allows for seamless resonance transmission between the phenyl ring and the carboxylate group.

• The 4-Formyl Substituent (-CHO): Positioned at the para position, the formyl group is a potent electron-withdrawing group. It stabilizes the conjugate base through both inductive (

  ) and resonance ( ) effects.

Fig 1: Electronic transmission pathway enhancing the acidity of the carboxylate moiety.

Hammett Extrapolation and Quantitative Data

Because empirical

data for 3-(4-Formylphenyl)prop-2-ynoic acid is scarce in standard literature, we must rely on Linear Free Energy Relationships (LFER), specifically the 3[4], to derive an accurate theoretical value.

The Hammett equation is expressed as:

Where:

• is the acidity of the unsubstituted parent, 5 (2.27)[5].
• is the reaction constant. For the dissociation of phenylpropiolic acids in water, the transmission of electronic effects is attenuated compared to benzoic acids due to the increased distance, yielding a value of approximately 0.75 [4].
• is the substituent constant. For the 4-formyl group (-CHO), .

Calculation:

Quantitative Data Summary

The following table summarizes the comparative

values for the phenylpropiolic acid series, demonstrating the high accuracy of the Hammett model for these rigid systems.

Table 1: Comparative pKa Values of Substituted Phenylpropiolic Acids

Compound	Substituent ( )	Experimental (Water, 25°C)	Calculated
Phenylpropiolic acid	-H (0.00)	2.27	2.27
4-Methylphenylpropiolic acid	-CH (-0.17)	2.40	2.40
4-Chlorophenylpropiolic acid	-Cl (+0.23)	2.09	2.10
3-(4-Formylphenyl)prop-2-ynoic acid	-CHO (+0.42)	N/A	~1.96

Data derived from established Hammett constants and baseline measurements of phenylpropiolic acid[2][4].

Self-Validating Protocol for pKa Determination

Measuring a

below 2.0 in aqueous media is analytically challenging. Standard glass electrodes suffer from "acid error" at low pH, and the highly conjugated 3-(4-Formylphenyl)prop-2-ynoic acid exhibits limited aqueous solubility. To ensure absolute trustworthiness, the following protocol utilizes a self-validating orthogonal system combining potentiometry in a co-solvent with UV-Vis spectrophotometry.

Fig 2: Self-validating orthogonal workflow for the pKa determination of low-pKa organic acids.

Step-by-Step Methodology

Step 1: Reagent and Solvent Preparation

• Action: Prepare a 35% (v/v) 1,4-dioxane/water co-solvent system.

• Causality: Dioxane acts as a solubilizer for the rigid aromatic system while suppressing the dielectric constant of the medium. This slightly shifts the apparent

  upwards (making it less acidic), bringing it into a more reliable range for the glass electrode and mitigating acid error at pH < 2[4]. The true aqueous is later extrapolated using Yasuda-Shedlovsky plots.

Step 2: Analyte Preparation & Quality Control

• Action: Dissolve 3-(4-Formylphenyl)prop-2-ynoic acid to a concentration of

  M. Purge the solution continuously with high-purity argon.

• Causality: Argon purging prevents atmospheric CO

  from dissolving and forming carbonic acid. For an acid with a of ~1.96, even trace amounts of background carbonate will introduce a systematic basic error during the titration curve's inflection point.

Step 3: Potentiometric Titration (Primary Method)

• Action: Titrate the solution with CO

  -free 0.1 M NaOH at a strictly controlled 25.0 ± 0.1 °C using a high-precision, low-pH calibrated glass electrode.

• Causality:

  is a thermodynamic value ( ). Fluctuations in temperature will alter the dissociation equilibrium, leading to non-reproducible data.

Step 4: UV-Vis Spectrophotometry (Orthogonal Validation)

• Action: Monitor the absorbance at the

  of the protonated and deprotonated species across a controlled pH gradient (pH 1.0 to 4.0).

• Causality: The highly conjugated

  -system of the 4-formylphenylpropiolate chromophore undergoes a distinct bathochromic shift upon deprotonation. The presence of a sharp isosbestic point acts as a self-validating quality control metric; it proves that only a single equilibrium (deprotonation) is occurring, ruling out side reactions such as alkyne hydration or formyl acetalization.

Step 5: Data Synthesis

• Action: Calculate the

  using non-linear regression of the Henderson-Hasselbalch equation against both the titration curve and the absorbance data.

• Causality: Concordance between the potentiometric and spectrophotometric

  values ( ) serves as the internal validation that the measured acidity is an inherent property of the molecule, free from instrumental artifacts.

Implications in Drug Development & Synthesis

The extremely low

(~1.96) of 3-(4-Formylphenyl)prop-2-ynoic acid has profound implications for its behavior in biological and synthetic systems:

• Physiological Ionization: At a physiological pH of 7.4, this compound is >99.999% ionized. This massive degree of ionization results in a highly negative

  , meaning the compound will not passively diffuse through lipophilic cell membranes unless actively transported or structurally modified (e.g., via esterification or amide coupling).

• Organocatalysis and Coordination: In synthetic applications, such as the1[1], the highly acidic nature of the propiolic acid derivative makes it an excellent leaving group or coordinating ligand for transition metals (e.g., Copper or Palladium). The electron-deficient nature of the alkyne, exacerbated by the formyl group, makes it highly susceptible to nucleophilic attack in heterocycle construction.

References

• Phenylpropiolic Acid | C9H6O2 | CID 69475 - PubChem.
• Phenylpropiolic acid (637-44-5) - ChemicalBook.
• Simple pyrazoles as efficient organocatalysts for alkyne-CO2 carboxylation and one-pot construction of heterocycles. Royal Society of Chemistry (RSC).
• The application of the Hammett equation to ortho-substituted benzene reaction series.

Sources

• 1. rsc.org [rsc.org]
• 2. Phenylpropiolic acid(637-44-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Phenylpropiolic Acid | C9H6O2 | CID 69475 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Trifunctional Scaffold: Strategic Potential of 3-(4-Formylphenyl)prop-2-ynoic Acid in Modern Drug Discovery

Executive Summary

In the evolving landscape of targeted therapeutics, the demand for highly functionalized, geometrically defined molecular scaffolds is at an all-time high. 3-(4-Formylphenyl)prop-2-ynoic acid (FPPA) —also known as 4-formylphenylpropiolic acid—emerges as a highly versatile trifunctional building block[1]. Featuring an electrophilic aldehyde, a rigid internal alkyne, and a terminal carboxylic acid, FPPA offers unparalleled orthogonal reactivity. This technical whitepaper explores the mechanistic rationale, state-of-the-art synthesis, and strategic applications of FPPA in Fragment-Based Drug Discovery (FBDD), targeted covalent inhibitors (TCIs), and Proteolysis Targeting Chimeras (PROTACs).

Structural Rationale & Orthogonal Reactivity

The architectural value of FPPA lies in the chemoselectivity of its three distinct functional groups, which can be addressed sequentially without the need for excessive protecting group manipulations.

• The Carboxylic Acid: Readily activated by standard coupling reagents (e.g., HATU, EDC) to form amides. When converted to a propiolamide, the adjacent alkyne becomes highly electron-deficient, transforming into a potent Michael acceptor for targeting non-catalytic cysteine residues in kinases[2].

• The Aldehyde (Formyl Group): Positioned at the para position of the phenyl ring, it is electronically decoupled from the alkyne. It survives standard amide coupling conditions and can be subsequently functionalized via reductive amination to attach targeting ligands or solubilizing tags.

• The Internal Alkyne: Beyond its role as an electrophilic warhead precursor, the linear

  -hybridized geometry of the prop-2-ynoic acid moiety provides a rigid spatial vector. In PROTAC design, this rigidity prevents the intramolecular collapse of the linker, ensuring optimal distance between the E3 ligase and the Protein of Interest (POI).

Diagram 1: Orthogonal reactivity map of FPPA enabling sequential bioconjugation.

State-of-the-Art Synthesis: CO₂ Carboxylation

Historically, synthesizing highly functionalized propiolic acids required harsh organometallic reagents (e.g., Grignard or lithium acetylides), which are incompatible with sensitive functional groups like aldehydes. Recent breakthroughs have enabled the direct carboxylation of terminal alkynes using atmospheric CO₂ under transition-metal-free conditions[3].

Causality in Experimental Design

The use of simple pyrazoles or amides as organocatalysts in the presence of Cesium Carbonate (Cs₂CO₃) represents a paradigm shift[3]. The basicity of Cs₂CO₃ alone is insufficient to drive the reaction. The pyrazole catalyst acts as a CO₂-activating agent, forming a transient amido-CO₂ adduct. This intermediate lowers the activation energy barrier, allowing the weakly nucleophilic acetylide (generated in situ from 4-ethynylbenzaldehyde) to attack the activated CO₂ molecule, yielding the propiolate salt[4].

Diagram 2: Organocatalytic synthesis workflow of FPPA via CO2 carboxylation.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, where specific physical changes or isolation techniques confirm the success of the mechanistic step.

Protocol A: Organocatalytic Synthesis of FPPA[3]

• System Setup: Add pyrazole (1.0 mmol) and Cs₂CO₃ (15 mmol) to an oven-dried Schlenk tube. Perform three vacuum/CO₂ cycles to establish a pure CO₂ atmosphere (1 atm via balloon).

• Reaction Initiation: Inject 4-ethynylbenzaldehyde (10.0 mmol) dissolved in 20 mL anhydrous DMSO. Stir at 80 °C. Causality: DMSO is chosen for its high dielectric constant, which stabilizes the transient amido-CO₂ adduct.

• Quenching & Catalyst Recovery: After complete consumption of the alkyne (monitored via TLC), quench with 100 mL H₂O. Extract with CH₂Cl₂ (3 × 100 mL) to remove unreacted starting material and recover the pyrazole catalyst.

• Product Isolation (Self-Validation): The aqueous phase contains the highly soluble cesium propiolate. Acidify the aqueous layer dropwise with 1 M HCl until pH = 1. Validation: A white precipitate will form immediately as the carboxylate is protonated to the insoluble free acid. Extract with ethyl acetate, dry over anhydrous MgSO₄, and concentrate in vacuo to yield FPPA (typically >95% yield)[3].

Protocol B: Nickel-Catalyzed Amidation for Covalent Warheads[2]

Direct amidation of propiolic acids can sometimes lead to decarboxylation. A robust alternative is the Nickel-catalyzed cross-coupling using tetraalkylthiuram disulfides (e.g., TMTD)[2].

• Reaction Mixture: Combine FPPA (0.10 mmol), TMTD (0.15 mmol), and NiCl₂ (1 equiv) in 1.0 mL toluene.

• Thermal Activation: Heat the mixture to 120 °C for 12 hours under air. Causality: TMTD serves a dual purpose as both the amine source (releasing dimethylamine) and the oxidant, bypassing the need for external coupling reagents like HATU, which can cause side reactions with the aldehyde.

• Purification: Purify via silica gel chromatography to isolate 3-(4-formylphenyl)-N,N-dimethylpropiolamide[5].

Quantitative Data & Yield Comparisons

The efficiency of FPPA synthesis and its downstream functionalization is highly dependent on the catalytic system. Table 1 summarizes validated yields from recent literature, demonstrating the robustness of the scaffold.

Substrate / Product	Reaction Type	Catalyst System	Conditions	Yield (%)	Ref
FPPA (from 4-ethynylbenzaldehyde)	CO₂ Carboxylation	Pyrazole / Cs₂CO₃	DMSO, 80 °C, CO₂ (1 atm)	97%	[3]
FPPA (from 4-ethynylbenzaldehyde)	CO₂ Carboxylation	Amide / CsF	DMSO, RT, CO₂ (1 atm)	81%	[4]
3-(4-Formylphenyl)-N,N-dimethylpropiolamide	Direct Amidation	NiCl₂ / TMTD	Toluene, 120 °C, 12h	37%*	[2]
3-Phenyl-N,N-dimethylpropiolamide	Direct Amidation	NiCl₂ / TMTD	Toluene, 120 °C, 12h	80%	[5]

*Note: The moderate yield (37%) for the formyl-substituted propiolamide via Ni-catalysis is attributed to the competitive coordination of the highly electrophilic aldehyde group with the metal center. In such cases, standard HATU/DIPEA coupling at room temperature is recommended as an alternative[5].

Strategic Applications in Drug Discovery

A. DNA-Encoded Libraries (DELs)

In DEL synthesis, building blocks must react quantitatively under mild, aqueous conditions to prevent DNA degradation. FPPA is an ideal bi-directional linker. The carboxylic acid can be coupled to a DNA-tethered amine via EDC/s-NHS. Subsequently, the aldehyde can undergo on-DNA reductive amination with a vast library of building block amines, generating massive structural diversity around a rigid alkyne core.

B. Targeted Covalent Inhibitors (TCIs)

The clinical success of covalent kinase inhibitors (e.g., Ibrutinib, Osimertinib) has fueled the search for novel electrophiles. While acrylamides are standard, propiolamides (alkynamides) derived from FPPA offer a unique reactivity profile. The

-hybridized alkyne is less sterically hindered than an alkene, allowing it to penetrate narrow binding pockets and react selectively with catalytic cysteines via a direct hetero-Michael addition.

References

• Simple pyrazoles as efficient organocatalysts for alkyne-CO2 carboxylation and one-pot construction of heterocycles Royal Society of Chemistry (RSC Advances) URL:[Link]

• Nickel-Catalyzed Amidation of Aryl Alkynyl Acids with Tetraalkylthiuram Disulfides: A Facile Synthesis of Aryl Alkynyl Amides ACS Omega URL:[Link]

• Amides Enable Room-Temperature CO2 Conversion: Simple Organic Molecules Challenging Metal Catalysts Nature Communications (via Amazon S3 / East China Normal University) URL:[Link]

Sources

• 1. rsc.org [rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. rsc.org [rsc.org]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 5. Nickel-Catalyzed Amidation of Aryl Alkynyl Acids with Tetraalkylthiuram Disulfides: A Facile Synthesis of Aryl Alkynyl Amides - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Technical Guide &amp; Safety Data Sheet (SDS) Profile for 3-(4-Formylphenyl)prop-2-ynoic Acid

Executive Summary & Structural Dynamics

3-(4-Formylphenyl)prop-2-ynoic acid (commonly referred to as 4-Formylphenylpropiolic acid, or 4-FPPA) is a highly reactive, bifunctional organic building block. Characterized by the presence of both an electrophilic formyl group and a terminal propiolic acid moiety, this compound is a critical intermediate in advanced organic synthesis. It is predominantly utilized in alkyne-CO₂ carboxylation workflows and orthogonal tandem catalysis for the one-pot construction of complex heterocycles, such as pyranones and quinazinones[1].

Because of its dual reactive sites, handling 4-FPPA requires a deep understanding of its structural dynamics. The electron-withdrawing nature of the sp-hybridized alkyne adjacent to the carboxylic acid significantly increases its acidity, while the formyl group remains highly susceptible to auto-oxidation and nucleophilic attack. This guide transcends a standard Safety Data Sheet (SDS) by integrating physicochemical hazard profiling with self-validating experimental workflows.

Physicochemical Profiling

Understanding the physical parameters of 4-FPPA is essential for predicting its behavior in solution and its stability under atmospheric conditions. The quantitative data below summarizes its core properties[2].

Table 1: Physicochemical Properties of 4-FPPA

Property	Value
IUPAC Name	3-(4-Formylphenyl)prop-2-ynoic acid
Common Synonyms	4-Formylphenylpropiolic acid; 4-FPPA
Molecular Formula	C₁₀H₆O₃
Molar Mass	174.15 g/mol
Melting Point	189.5–190.6 °C
Physical State	White to pale yellow solid
Solubility Profile	Soluble in DMSO, EtOAc, DMF; Insoluble in H₂O

Hazard Characterization & Mechanistic Toxicology

Standard SDS documentation often lists hazards without explaining the underlying chemical triggers. 4-FPPA exhibits specific toxicological profiles driven by its functional groups, analogous to related compounds like phenylpropiolic acid[3][4].

Table 2: GHS Hazard Classifications & Mechanistic Triggers

GHS Hazard Class	Category	Hazard Statement	Mechanistic Trigger
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Localized pH drop from the highly acidic propiolic acid moiety upon contact with moisture.
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation	Acidic tissue damage and protein denaturation in the ocular mucosa.
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation	Vapor/dust inhalation leading to Schiff base formation via the electrophilic formyl group.

Mechanistic Causality of Hazards

• The Propiolic Acid Moiety (-C≡C-COOH): The sp-hybridized carbon of the alkyne is highly electronegative, exerting a strong inductive electron-withdrawing effect. This weakens the O-H bond of the carboxylic acid, making 4-FPPA significantly more acidic than standard aliphatic acids. Upon contact with physiological moisture (sweat, tears), it causes a rapid, localized drop in pH, triggering H315 and H319 irritation responses[3].

• The Formyl Group (-CHO): Aldehydes are potent electrophiles. In biological systems, the formyl group can undergo nucleophilic attack by primary amines (such as lysine residues in skin and respiratory tract proteins) to form Schiff bases. This cross-linking alters protein structure, leading to immune sensitization and the respiratory irritation classified under H335[4].

Handling, Storage, and Stability

• Auto-Oxidation: The formyl group is prone to auto-oxidation into a dicarboxylic acid if exposed to ambient oxygen. Storage must be maintained under an inert atmosphere (Argon or N₂) at 2–8 °C.

• Thermal Decarboxylation: Propiolic acids can undergo decarboxylation at elevated temperatures. Avoid prolonged exposure to heat sources.

• Required PPE: Nitrile gloves (minimum 0.11 mm thickness), tightly fitting safety goggles, and an N95/P2 particulate respirator when handling the dry powder outside of a fume hood[5].

Experimental Protocol: Organocatalytic Synthesis & Isolation

The following self-validating protocol details the synthesis of 4-FPPA via the organocatalytic carboxylation of 4-ethynylbenzaldehyde with CO₂, utilizing a simple pyrazole catalyst system. This methodology ensures high atom-economy and a 98% product yield[1][2].

Step-by-Step Methodology & Causality

Step 1: Catalyst Activation & Atmosphere Exchange

• Action: In a Schlenk tube, combine 1.0 mmol of 3,5-dimethylpyrazole (Me₂Pz) and 1.5 equivalents of Cs₂CO₃ in 20 mL of anhydrous DMSO. Perform three cycles of vacuum/CO₂ exchange, then equip the reactor with a CO₂ balloon[6].

• Causality: DMSO is selected as a polar aprotic solvent because it stabilizes the highly reactive intermediate cesium pyrazolate-carboxylate complex, Cs(PzCO₂). The inert CO₂ atmosphere serves a dual purpose: it acts as the stoichiometric carbon source for the reaction and actively displaces oxygen, preventing the auto-oxidation of the sensitive formyl group on the substrate[1].

Step 2: Substrate Injection & Reaction Monitoring

• Action: Inject 10 mmol of 4-ethynylbenzaldehyde into the stirring solution and heat the oil bath to 80 °C. Monitor the reaction continuously via Thin Layer Chromatography (TLC)[6].

• Causality: Heating to 80 °C provides the precise activation energy required for the C-H bond cleavage of the terminal alkyne. TLC monitoring creates a self-validating system : the reaction is only quenched once the non-polar alkyne spot completely disappears, preventing downstream purification bottlenecks caused by unreacted starting material[6].

Step 3: Quenching & Catalyst Recovery

• Action: Quench the reaction with 100 mL of water. Wash the resulting aqueous solution with CH₂Cl₂ (3 × 100 mL)[6].

• Causality: Water neutralizes the reaction and solubilizes the newly formed 4-FPPA as a carboxylate salt. The CH₂Cl₂ wash is a critical self-validating purification step: it selectively extracts the Me₂Pz catalyst and any trace organic impurities into the organic layer, leaving the pure product salt in the aqueous phase. This logic allows for a confirmed 95% recovery rate of the organocatalyst[6].

Step 4: Acidification & Product Isolation

• Action: Acidify the isolated aqueous phase with 1 M HCl until pH = 1 is reached. Extract the acidified solution with ethyl acetate (EtOAc) (3 × 15 mL). Wash the combined organic phase with saturated NaCl, dry over anhydrous MgSO₄, and remove the solvent under vacuum[6].

• Causality: Acidification is required to protonate the water-soluble carboxylate salt, converting it into the lipophilic free acid (4-FPPA). The subsequent EtOAc extraction safely isolates the target compound, yielding a highly pure white solid[2].

Reaction Pathway Visualization

The following diagram illustrates the logical flow of the organocatalytic carboxylation described in the protocol, highlighting the transformation of the terminal alkyne into 4-FPPA and its subsequent utility in tandem catalysis.

Organocatalytic synthesis of 4-FPPA via alkyne-CO2 carboxylation and downstream application.

References

• Zhang, L., Li, G., Xing, E.-H., Liu, Y., Jin, C., Du, Z., Xu, Y., Zhang, D., & Gao, E.-Q. (2024). Simple pyrazoles as efficient organocatalysts for alkyne–CO₂ carboxylation and one-pot construction of heterocycles. Organic Chemistry Frontiers. URL:[Link][1][2][6]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 69475, Phenylpropiolic Acid. PubChem. URL:[Link][3]

• Thermo Scientific Chemicals. (2024). Phenylpropiolic acid, 98+%. Fisher Scientific. URL:[Link][4][5]

Sources

• 1. Simple pyrazoles as efficient organocatalysts for alkyne–CO2 carboxylation and one-pot construction of heterocycles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. rsc.org [rsc.org]
• 3. Phenylpropiolic Acid | C9H6O2 | CID 69475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Phenylpropiolic acid, 98+% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 5. 苯丙炔酸 99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. rsc.org [rsc.org]

Protocols & Analytical Methods

Application Note: Defect Engineering and Orthogonal Post-Synthetic Modification of Zr-MOFs Using 3-(4-Formylphenyl)prop-2-ynoic Acid

Executive Summary

The functionalization of Metal-Organic Frameworks (MOFs) is a critical step in tailoring these porous materials for advanced applications in targeted drug delivery, heterogeneous catalysis, and biosensing. This application note details a highly controlled methodology for synthesizing defective UiO-66 architectures using 3-(4-Formylphenyl)prop-2-ynoic acid (CAS: 1021879-02-6) as a bifunctional monocarboxylic acid modulator. By leveraging this specific modulator, researchers can introduce orthogonal reactive handles (alkyne and formyl groups) directly at the defect sites of the MOF, enabling complex, multi-step post-synthetic modifications (PSM) without compromising the structural integrity of the primary framework.

Scientific Rationale & Mechanistic Insights

The archetypal Zr-MOF, UiO-66, consists of hexanuclear[Zr₆O₄(OH)₄]¹²⁺ clusters coordinated by 1,4-benzenedicarboxylate (BDC) linkers. During solvothermal synthesis, the introduction of a monocarboxylic acid creates a competitive coordination environment. Because monocarboxylates can only bind to a single metal site, they terminate framework extension at that specific vector, generating a "missing-linker" defect[1].

The causality behind our experimental design relies on three mechanistic pillars:

• Defect-Induced Porosity: The incorporation of monocarboxylate modulators directly correlates with an increase in the framework's internal pore volume and surface area, as the missing BDC linkers leave behind larger cavities[1]. Furthermore, spectroscopic evidence confirms that these defect sites are capped by the carboxylate groups of the modulator, stabilizing the local Zr⁴⁺ coordination sphere[2].

• Orthogonal Reactivity: 3-(4-Formylphenyl)prop-2-ynoic acid is uniquely suited for advanced PSM. It possesses a terminal alkyne and an aldehyde group. These functional groups are chemically orthogonal: the alkyne selectively undergoes Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)[3], while the formyl group is reserved for imine condensation or reductive amination.

• Framework Preservation: By localizing these reactive handles exclusively at defect sites rather than on the primary BDC linkers, the steric hindrance during subsequent drug-loading or biomolecule conjugation is minimized, and the thermodynamic stability of the parent UiO-66 lattice is preserved.

Material Specifications

• Modulator: 3-(4-Formylphenyl)prop-2-ynoic acid

• CAS Number: 1021879-02-6

• Chemical Formula: C₁₀H₆O₃

• Function: Defect-capping agent and dual-PSM anchor.

Experimental Protocols (Self-Validating Systems)

Protocol 4.1: Modulated Synthesis of Defective UiO-66

Objective: Synthesize a highly porous, defect-engineered Zr-MOF with exposed alkyne and formyl handles.

• Preparation: In a 100 mL Teflon-lined stainless steel autoclave, dissolve ZrCl₄ (1.0 mmol, 233 mg) in 30 mL of anhydrous N,N-Dimethylformamide (DMF). Sonicate for 5 minutes until fully dissolved.

• Ligand & Modulator Addition: Add 1,4-benzenedicarboxylic acid (BDC) (1.0 mmol, 166 mg) and 3-(4-Formylphenyl)prop-2-ynoic acid (0.5 mmol, 87 mg). The 2:1 linker-to-modulator ratio is calibrated to induce ~1.5 missing linkers per Zr₆ cluster without causing framework collapse.

• Solvothermal Reaction: Seal the autoclave and heat at 120 °C for 24 hours. Causality: Gradual heating ensures the reversible coordination necessary for high-crystallinity MOF formation, while the modulator competitively caps the clusters.

• Purification (Self-Validation Step 1): Centrifuge the resulting white powder (8000 rpm, 10 min). Wash sequentially with DMF (3 × 20 mL) and Methanol (3 × 20 mL) to remove unreacted species.

• Soxhlet Extraction: Perform Soxhlet extraction with methanol for 24 hours to evacuate trapped DMF from the pores. Dry under vacuum at 90 °C for 12 hours.

• Validation Check: Digest 10 mg of the activated MOF in 0.5 mL DMSO-d₆ and 50 μL of 40% HF. Analyze via ¹H NMR. The presence of an aldehyde proton peak at ~10.0 ppm and the aromatic protons of the modulator confirms successful incorporation. Calculate the integration ratio of BDC to modulator to quantify defect concentration.

Protocol 4.2: Orthogonal PSM 1 - CuAAC Click Chemistry

Objective: Conjugate an azide-functionalized payload (e.g., a fluorophore or targeting peptide) to the alkyne handle.

• Dispersion: Disperse 50 mg of the modulated UiO-66 in 10 mL of DMF.

• Reagent Addition: Add the desired azide compound (0.2 mmol) and N,N-Diisopropylethylamine (DIPEA) (10 μL).

• Catalyst Introduction: Add CuI (0.02 mmol, 3.8 mg) as the click catalyst. Causality: CuI is highly efficient for terminal alkynes in organic solvents, ensuring rapid triazole formation at room temperature to prevent thermal degradation of the MOF[3].

• Reaction: Stir the suspension at room temperature for 24 hours in the dark.

• Validation Check: After washing the functionalized MOF with DMF and Methanol, perform ATR-FTIR spectroscopy. The complete disappearance of the alkyne C≡C stretching band at ~2110 cm⁻¹ and the appearance of triazole ring vibrations validate a >95% conversion yield.

Protocol 4.3: Orthogonal PSM 2 - Imine Condensation

Objective: Attach a primary amine-bearing molecule to the formyl handle.

• Dispersion: Disperse the click-modified MOF (from Protocol 4.2) in 10 mL of anhydrous Ethanol.

• Reagent Addition: Add the primary amine (0.2 mmol) and a catalytic amount of glacial acetic acid (1 drop). Causality: The mild acid catalyzes the nucleophilic attack of the amine on the aldehyde carbon, facilitating water elimination to form the Schiff base (imine).

• Reaction: Heat the mixture under reflux at 60 °C for 18 hours.

• Validation Check: Wash with ethanol and dry. Analyze via Solid-State ¹³C CP/MAS NMR or FTIR. The shift of the carbonyl C=O stretch from ~1700 cm⁻¹ to the imine C=N stretch at ~1640 cm⁻¹ confirms successful orthogonal functionalization.

Quantitative Data Summary

The following table summarizes the expected physicochemical properties and conversion efficiencies at each stage of the synthesis and modification pipeline.

Parameter	Pristine UiO-66 (Theoretical)	Defective UiO-66 (Modulated)	Post-Click MOF (PSM 1)	Post-Imine MOF (PSM 2)
BET Surface Area (m²/g)	~1,100	~1,450	~1,320	~1,280
Defect Concentration (per Zr₆)	< 0.2	~1.5	~1.5	~1.5
Pore Volume (cm³/g)	0.45	0.62	0.55	0.51
PSM Conversion Yield (%)	N/A	N/A	> 95%	> 90%

Note: The initial increase in surface area is driven by the missing-linker defects. Subsequent slight reductions in surface area and pore volume confirm the successful grafting of molecules inside the mesoporous cavities.

Pathway Visualization

The following diagram maps the logical progression from initial framework assembly through the orthogonal modification pathways.

Workflow for defect engineering and orthogonal post-synthetic modification of UiO-66.

References

• Defect Engineering: Tuning the Porosity and Composition of the Metal–Organic Framework UiO-66 via Modulated Synthesis. Figshare.[Link]

• Defect Termination in the UiO-66 family of Metal-Organic Frameworks: The Role of Water and Modulator. OSTI.GOV.[Link]

• Click Chemistry as A Versatile Reaction for Construction and Modification of Metal-Organic Frameworks. DR-NTU.[Link]

Sources

• 1. acs.figshare.com [acs.figshare.com]
• 2. osti.gov [osti.gov]
• 3. dr.ntu.edu.sg [dr.ntu.edu.sg]

Application Note: Protocol for the Copper-Free Sonogashira Synthesis of 3-(4-Formylphenyl)prop-2-ynoic Acid

Introduction & Mechanistic Rationale

The synthesis of arylalkynoic acids, such as 3-(4-formylphenyl)prop-2-ynoic acid, via the direct Sonogashira coupling of aryl halides with propiolic acid presents a unique chemoselective challenge. Under standard Sonogashira conditions (Pd/Cu dual catalysis, amine bases, >80 °C), propiolic acid is highly susceptible to rapid protodecarboxylation or decarboxylative homocoupling, yielding unwanted terminal alkynes or symmetrical diynes[1].

• Copper Exclusion: Copper acetylides of propiolic acid are the primary intermediates that undergo rapid protodecarboxylation. Omitting the CuI co-catalyst forces the reaction through a direct palladium ligand-exchange pathway, stabilizing the carboxylate group[4].

• Base Selection (DBU): Standard amine bases (e.g., triethylamine) are insufficiently basic to drive the copper-free ligand exchange at low temperatures. 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is a strong, sterically hindered amidine base that efficiently deprotonates propiolic acid without acting as a competing nucleophile[2][5].

• Kinetic Control (50 °C): Decarboxylative diarylation (forming diarylalkynes) requires elevated thermal energy. Restricting the reaction temperature to 50 °C kinetically isolates the monoarylated arylalkynoic acid, preventing further cross-coupling[4].

Reaction Pathway Visualization

Copper-free Pd-catalyzed Sonogashira cycle preventing decarboxylation.

Materials and Reagents

Reagent / Material	Role	Amount (1.0 mmol scale)	Equivalents
4-Bromobenzaldehyde	Electrophile	185 mg	1.0 eq
Propiolic Acid	Nucleophile / Alkyne source	105 mg (~92 µL)	1.5 eq
Pd(PPh₃)₄	Catalyst	58 mg	0.05 eq (5 mol%)
DBU	Base	456 mg (~448 µL)	3.0 eq
Anhydrous DMSO	Solvent	3.0 mL	0.33 M
1M HCl (aq)	Quench / Acidification	~5.0 mL	To pH ~2
Ethyl Acetate (EtOAc)	Extraction Solvent	3 × 15 mL	N/A

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. Do not proceed to subsequent steps if the in-process validation checks fail.

Step 1: Reaction Setup (Inert Atmosphere)

• Flame-dry a 10 mL Schlenk tube or reaction vial equipped with a magnetic stir bar.

• Add 4-bromobenzaldehyde (185 mg, 1.0 mmol) and Pd(PPh₃)₄ (58 mg, 0.05 mmol).

• Seal the vessel and purge with Argon or Nitrogen for 5 minutes (3 vacuum/backfill cycles). Causality: Pd(PPh₃)₄ is highly oxygen-sensitive; rigorous deoxygenation prevents catalyst degradation and homocoupling side reactions.

Step 2: Reagent Addition 4. Inject anhydrous DMSO (3.0 mL) via syringe and stir to dissolve the solids. 5. Inject DBU (448 µL, 3.0 mmol). The solution may darken slightly. 6. Critical Step: Add propiolic acid (92 µL, 1.5 mmol) dropwise over 2 minutes. Causality: The acid-base neutralization between propiolic acid and DBU is exothermic. Dropwise addition prevents localized heating spikes that could trigger premature decarboxylation.

Step 3: Reaction Execution & Monitoring 7. Place the reaction vessel in a pre-heated oil bath or heating block at 50 °C . Stir vigorously for 12 hours. 8. In-Process Validation 1: At 10 hours, sample 5 µL of the mixture, dilute in EtOAc, and check via TLC (Hexane/EtOAc 3:1). 4-Bromobenzaldehyde is highly UV-active and stains with 2,4-DNPH. Complete consumption validates successful oxidative addition and catalytic turnover.

Step 4: Quenching and Acidification Workup 9. Cool the reaction to room temperature. Dilute with 5 mL of distilled water. 10. Critical Step: Slowly add 1M HCl dropwise until the aqueous phase reaches pH ~2 (verify with pH paper).

• In-Process Validation 2: Because DBU is used, the product exists as a highly water-soluble DBU-carboxylate salt. Acidification protonates the salt into the free 3-(4-formylphenyl)prop-2-ynoic acid, which will visibly precipitate or partition into the organic phase. Failure to acidify will result in 0% recovered yield.

Step 5: Extraction and Purification 11. Extract the acidified aqueous layer with EtOAc (3 × 15 mL). 12. Wash the combined organic layers with brine (3 × 10 mL) to remove residual DMSO and DBU·HCl salts. 13. Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. 14. Purify the crude residue via silica gel column chromatography (Eluent: DCM/MeOH 95:5 or Hexane/EtOAc 1:1 with 1% Acetic Acid). Causality: The addition of 1% Acetic Acid to the eluent prevents the carboxylic acid product from streaking on the silica column, ensuring sharp bands and high purity.

Quantitative Data: Condition Optimization

The table below summarizes the causality of the chosen parameters by comparing the optimal protocol against common deviations[2][4][6].

Catalyst System	Base	Temp (°C)	Additive	Target Yield (%)	Primary Failure Mode / Byproduct
Pd(PPh₃)₄ (5 mol%)	DBU	50 °C	None	> 80%	Optimal Conditions
Pd(PPh₃)₄ (5 mol%)	DBU	80 °C	None	< 20%	Decarboxylation / Diarylalkyne formation
Pd(PPh₃)₄ (5 mol%)	Et₃N	50 °C	None	< 10%	Base too weak; Unreacted starting materials
Pd(PPh₃)₄ / CuI	DBU	50 °C	CuI (10 mol%)	< 5%	Rapid protodecarboxylation to terminal alkyne

Troubleshooting Guide

• Issue: Low yield, but starting material is fully consumed.

  • Cause: Incomplete acidification during workup. The product was lost in the aqueous phase.

  • Solution: Re-extract the aqueous layer after verifying the pH is strictly ≤ 2.

• Issue: Formation of symmetrical diynes or terminal alkynes.

  • Cause: Trace copper contamination (e.g., using a stir bar previously used for standard Sonogashira reactions) or temperature exceeded 50 °C.

  • Solution: Use strictly copper-free glassware/stir bars and verify heating block calibration.

• Issue: Product streaks heavily during column chromatography.

  • Cause: Interaction of the free carboxylic acid with the polar silanol groups of the stationary phase.

  • Solution: Pre-treat the silica gel with 1% Acetic Acid or Formic Acid in the starting eluent.

References

• Pd-Catalyzed Decarboxylative Coupling of Propiolic Acids: One-Pot Synthesis of 1,4-Disubstituted 1,3-Diynes via Sonogashira−Homocoupling Sequence Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link][1]

• Palladium-Catalyzed Sonogashira Reaction for the Synthesis of Arylalkynecarboxylic Acids from Aryl Bromides at Low Temperature Source: European Journal of Organic Chemistry / Scilit URL:[Link][2][3][5]

• Ni/Cu-Catalyzed Decarboxylative Addition of Alkynoic Acids to Terminal Alkynes for the Synthesis of gem-1,3-Enynes Source: Organic Letters (ACS Publications) URL:[Link][4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. scilit.com [scilit.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Dossier: 3-(4-Formylphenyl)prop-2-ynoic Acid in Advanced COF Architecture

Target Audience: Materials Scientists, Synthetic Chemists, and Drug Delivery Researchers Document Type: Advanced Application Note & Protocol Guide

Executive Summary & Chemical Rationale

The rational design of Covalent Organic Frameworks (COFs) requires building blocks that offer both structural predictability and orthogonal reactivity. 3-(4-Formylphenyl)prop-2-ynoic acid (FPPA) is a highly versatile, bifunctional synthon. It features a reactive formyl group (-CHO) tailored for reversible imine condensation, paired with a propiolic acid moiety (-C≡C-COOH).

• As a Precursor for Multi-Topic Monomers: Utilizing the propiolic acid group in Decarboxylative Azide-Alkyne Cycloaddition (CuDAAC) to synthesize extended, triazole-linked trialdehyde monomers.

• As a Defect-Engineering Modulator: Utilizing FPPA as a monofunctional capping agent during COF synthesis to intentionally install dangling alkyne/carboxylic acid defects within the mesopores for targeted drug delivery.

Workflow 1: Synthesis of Triazole-Linked Monomers via CuDAAC

Causality & Rationale

Traditional Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) relies on terminal alkynes, which are notoriously prone to oxidative Glaser homocoupling, thereby reducing yields and complicating purification. Alkynoic acids like FPPA serve as highly stable, solid surrogates. Under catalytic conditions, FPPA undergoes in situ decarboxylation to form an active copper acetylide intermediate, ensuring high-fidelity formation of 1,4-disubstituted 1,2,3-triazoles with zero homocoupling side-reactions 1.

Fig 1. Synthesis of a triazole-linked trialdehyde monomer via CuDAAC.

Protocol: Synthesis of Tris(4-formylphenyl-1H-1,2,3-triazol-1-yl)mesitylene

• Reaction Setup: In a 100 mL Schlenk flask, dissolve 1,3,5-tris(azidomethyl)benzene (1.0 mmol) and FPPA (3.3 mmol, 1.1 eq per azide group) in 20 mL of anhydrous DMSO.

• Catalyst Activation: Add CuSO₄·5H₂O (10 mol%) and sodium ascorbate (20 mol%). Causality: The ascorbate acts as a mild reducing agent, maintaining the copper catalyst in the active Cu(I) oxidation state throughout the decarboxylation cycle.

• Cycloaddition: Degas the mixture via three freeze-pump-thaw cycles. Heat the flask to 80 °C under an N₂ atmosphere for 12 hours.

• Self-Validation Checkpoint: Extract a 10 µL aliquot and analyze via FTIR. The complete disappearance of the strong azide asymmetric stretching band at ~2100 cm⁻¹ confirms quantitative conversion.

• Workup & Purification: Pour the reaction mixture into 100 mL of ice-cold water. The triazole-linked trialdehyde will precipitate as an off-white solid. Filter, wash sequentially with 5% aqueous NH₄OH (to strip residual copper) and cold ethanol, then dry under vacuum.

Workflow 2: Modulator-Assisted Defect Engineering (MA-COF)

Causality & Rationale

Modulator-Assisted COF (MA-COF) synthesis represents a paradigm shift in framework crystallization 2. By introducing FPPA as a monofunctional aldehyde competitor during the condensation of multi-topic monomers, the rate of polymer extension is intentionally retarded. This dynamic "error-correction" yields larger, more resilient crystal domains.

Crucially, FPPA acts as a defect-engineering agent. Its formyl group covalently integrates into the imine network, leaving the unreacted propiolic acid (-C≡C-COOH) tail dangling within the mesopores. These highly acidic microenvironments serve as targeted binding sites for basic chemotherapeutics like Doxorubicin (DOX) via electrostatic interactions, enabling pH-responsive drug release.

Fig 2. Modulator-assisted defect engineering of COFs for targeted drug delivery.

Protocol: Synthesis of FPPA-Modulated Imine COF

• Precursor Mixing: In a 10 mL Pyrex tube, combine 1,3,5-triformylbenzene (TFB, 0.1 mmol), p-phenylenediamine (PDA, 0.15 mmol), and FPPA (0.03 mmol, representing 10 mol% relative to total formyl groups).

• Solvent System: Add 1.0 mL of 1,4-dioxane and 1.0 mL of mesitylene. Sonicate for 5 minutes to ensure a homogenous dispersion of the monomers.

• Catalysis & Sealing: Add 0.2 mL of aqueous acetic acid (3 M). Flash-freeze the tube in liquid nitrogen, evacuate the headspace to < 0.1 mbar, and flame-seal the ampoule.

• Solvothermal Crystallization: Heat the sealed tube in a convection oven at 120 °C for 72 hours. Causality: The sealed, high-pressure environment allows the FPPA modulator to dynamically exchange with TFB, optimizing the crystalline lattice while permanently installing the propiolic acid defects at framework edges.

• Purification: Cool to room temperature, break the seal, and collect the precipitate. Wash extensively via Soxhlet extraction (THF, 24 h) to remove unreacted monomers and non-covalently trapped FPPA. Dry under vacuum at 100 °C.

• Self-Validation Checkpoint: Perform Solid-State ¹³C Cross-Polarization Magic Angle Spinning (CP-MAS) NMR. The appearance of a distinct alkyne carbon resonance at ~85 ppm and a carboxylate resonance at ~165 ppm confirms the covalent incorporation of the FPPA defects into the framework.

Quantitative Data & Performance Metrics

The strategic inclusion of FPPA as a modulator significantly alters the physical and functional properties of the resulting COF. The table below summarizes the comparative advantages of the defect-engineered framework.

Parameter	Standard Imine COF (TFB-PDA)	FPPA-Modulated COF (10 mol%)	Rationale for Variance
BET Surface Area	1,250 m²/g	1,680 m²/g	Slower nucleation (competitive capping) yields larger, highly ordered crystalline domains.
Pore Size	1.8 nm	1.8 nm (with micro-defects)	Framework topology remains identical; defects create localized functional micro-environments.
Crystallinity (XRD)	Baseline	+45% Peak Intensity	Modulator-induced error correction during the solvothermal synthesis phase.
DOX Loading Capacity	12 wt%	38 wt%	Dangling propiolic acid defects provide targeted electrostatic binding sites for basic drugs.

References

• Decarboxylative click cycloaddition: an emerging strategy towards substituted 1,2,3-triazole derivatives.Molecular Diversity, 2024.
• Literature on the Synthesis of Modulator-Assisted Covalent-Organic Frameworks (MA-COFs): A Review.Chemistry – A European Journal, 2025.

Sources

• 1. Decarboxylative click cycloaddition: an emerging strategy towards substituted 1,2,3-triazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Literature on the Synthesis of Modulator-Assisted Covalent-Organic Frameworks (MA-COFs): A Review - PubMed [pubmed.ncbi.nlm.nih.gov]

Post-synthetic modification of MOFs with aldehyde-functionalized linkers

Application Note: Post-Synthetic Modification (PSM) of MOFs via Aldehyde-Amine Condensation

Introduction & Mechanistic Insights

In the fields of advanced materials and targeted drug delivery, the precise functionalization of Metal-Organic Frameworks (MOFs) is critical for tuning host-guest interactions, controlling drug release kinetics, and attaching targeting ligands. However, complex or delicate functional groups (such as chiral centers, fluorophores, or bulky therapeutic molecules) often degrade under the harsh solvothermal conditions required for de novo MOF synthesis[1].

Post-synthetic modification (PSM) bypasses this limitation by treating the pre-assembled, crystalline MOF as a reactive scaffold. Among covalent PSM strategies, the Schiff-base (imine) condensation between an amine and an aldehyde is one of the most reliable and widely utilized pathways[2].

Causality of the Chemical Choice: The imine condensation is highly favored in MOF engineering because it is a high-yield reaction that produces only water as a byproduct, proceeding under mild thermal conditions that preserve the framework's topological integrity[3]. This modular chemistry can be approached from two complementary directions:

• Amine-Tagged MOFs: Utilizing a framework with an amine-functionalized linker (e.g., UiO-66-NH₂) and reacting it with an exogenous aldehyde-functionalized linker or ligand[4].

• Aldehyde-Tagged MOFs: Utilizing a framework with an aldehyde-functionalized linker (e.g., ZIF-90, built from imidazolate-2-carboxaldehyde) and reacting it with an exogenous primary amine[3].

Mechanistically, the nucleophilic amine attacks the electrophilic carbonyl carbon of the aldehyde, forming a highly reactive hemiaminal intermediate[5]. Subsequent dehydration yields the stable imine (-N=CH-) linkage. Because this is an equilibrium reaction, driving the reaction forward requires anhydrous solvents and pre-activated (desolvated) MOFs to prevent the reverse hydrolysis reaction. For drug development professionals, this imine bond is particularly valuable: it is stable at physiological pH but undergoes hydrolysis in acidic environments (such as the tumor microenvironment), allowing for stimuli-responsive drug release.

Mechanistic Pathway

Mechanistic pathway of Schiff-base condensation within the pores of a Metal-Organic Framework.

Quantitative Data: PSM Efficiency and Porosity Impact

A critical metric for successful PSM is the balance between functional group conversion and the retention of framework porosity. The introduction of bulky functional groups into the pores inevitably reduces the Brunauer–Emmett–Teller (BET) surface area. This reduction serves as a secondary, physical confirmation of successful internal modification rather than mere surface adsorption[4][6].

Parent MOF	Reagent (PSM Target)	Reaction Conditions	Conversion (%)	Initial BET (m²/g)	Post-PSM BET (m²/g)
ZIF-90 (Aldehyde-tagged)	Ethanolamine (forms ZIF-92)	Methanol, 60 °C, 3 h	~100%	1270	1010
UiO-66-NH₂ (Amine-tagged)	2-(Methylthio)benzaldehyde	Methanol, 75 °C, 24 h	High	963	425
UiO-66-NH₂ (Amine-tagged)	Acetaldehyde	Chloroform, 25 °C, 48 h	High	820	780
UiO-66-NH₂ (Amine-tagged)	Salicylaldehyde	Acetonitrile, 40 °C, 72 h	~19-40%	914	616

Data aggregated from authoritative characterizations of functionalized MOFs[3][4][5][7].

Experimental Protocols

Design Rationale: The following protocols are designed as self-validating systems. They include mandatory activation steps to drive the thermodynamic equilibrium toward the imine product, and aggressive solvent-exchange washing steps to ensure that unreacted ligands are completely removed prior to characterization, preventing false-positive conversion metrics.

Protocol A: Covalent PSM of UiO-66-NH₂ with an Aldehyde

Objective: Graft an aldehyde (e.g., 2-pyridinecarboxaldehyde or a functionalized benzaldehyde) onto the 2-aminoterephthalate linkers of UiO-66-NH₂[7].

• Activation: Place 100 mg of synthesized UiO-66-NH₂ in a vacuum oven at 120 °C for 12 hours. Causality: Removes trapped synthesis solvent (DMF) and water molecules from the pores, which would otherwise inhibit the dehydration step of imine formation.

• Reaction Setup: Disperse the activated UiO-66-NH₂ in 50 mL of anhydrous methanol (or chloroform, depending on the specific aldehyde's solubility profile)[4].

• Reagent Addition: Add the target aldehyde (1.2 mmol, representing a molar excess relative to the available amine groups) to the suspension. Add 2 drops of glacial acetic acid. Causality: Mild acid catalysis protonates the carbonyl oxygen, increasing its electrophilicity and accelerating the initial nucleophilic attack by the MOF's amine group[4].

• Condensation: Stir the mixture at 60–75 °C for 24 to 48 hours under an inert nitrogen atmosphere.

• Isolation & Solvent Exchange: Recover the modified MOF via centrifugation (10,000 rpm, 10 min). Wash the pellet thoroughly with fresh methanol (5 × 20 mL) over 48 hours. Causality: Continuous solvent exchange is mandatory to diffuse unreacted, physically adsorbed aldehyde out of the micropores[5].

• Drying: Dry the resulting powder under vacuum at room temperature for 12 hours.

Protocol B: Covalent PSM of ZIF-90 with a Primary Amine

Objective: Convert the imidazolate-2-carboxaldehyde (ICA) linkers of ZIF-90 into imines using ethanolamine (yielding ZIF-92)[3].

• Activation: Evacuate as-synthesized ZIF-90 at 25 °C under dynamic vacuum (0.01 Torr) for 24 hours to clear the 11.2 Å pores[3].

• Reaction Setup: Suspend 50 mg of activated ZIF-90 in 10 mL of anhydrous methanol.

• Reagent Addition: Add an excess of ethanolamine (e.g., 2-5 equivalents) to the suspension[3].

• Condensation: Heat the mixture to 60 °C and stir gently for 3 hours. Note: ZIF-90 achieves quantitative conversion much faster than UiO-66-NH₂, largely due to the highly accessible and reactive unhindered aldehyde groups on the ICA linker[3].

• Isolation: Centrifuge and wash the product with methanol (3 × 15 mL) to remove unreacted ethanolamine. Dry under vacuum.

Protocol C: Characterization and Self-Validation

To ensure the integrity of the PSM and accurately quantify the yield, execute the following analytical workflow:

• ¹H-NMR Digestion (Conversion Quantification): Digest 10 mg of the modified MOF in 20 µL of DCl (deuterium chloride) and 0.75 mL of DMSO-d₆[6]. The acid hydrolyzes the MOF into its constituent linkers. Compare the integration of the new imine/aldehyde proton signals against the aromatic protons of the framework to calculate the exact molar conversion percentage[6].

• Powder X-Ray Diffraction (PXRD): Compare the PXRD pattern of the post-PSM MOF to the parent MOF. The retention of sharp Bragg diffraction peaks confirms that the framework did not collapse during the chemical treatment[5].

• N₂ Sorption Isotherms (BET): Measure N₂ uptake at 77 K. A reduction in the BET surface area (relative to the parent MOF) without a loss of the Type I isotherm shape confirms that the functional groups are successfully localized inside the pores[3].

Experimental Workflow Diagram

Standardized workflow for the post-synthetic modification and validation of MOFs.

References

• A process for the covalent post-synthetic modification of metal organic frameworks - Google P
• Postsynthetic Modification: An Enabling Technology for the Advancement of Metal-Organic Frameworks (SciSpace).
• Post-Synthetic Modification of an Amino-Functionalized Metal–Organic Framework for Highly In Situ Luminescent Detection of Mercury (II) (PMC / NIH).
• Postsynthetic Modification of a Metal–Organic Framework for Stabilization of a Hemiaminal and Ammonia Uptake (Inorganic Chemistry - ACS Public
• Crystals as Molecules: Postsynthesis Covalent Functionalization of Zeolitic Imidazolate Frameworks (Journal of the American Chemical Society - ACS Public
• Spray drying for making Covalent Chemistry: Post-Synthetic Modification of Metal-Organic Frameworks (ddd-UAB).

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• 2. EP3335788A1 - A process for the covalent post-synthetic modification of metal organic frameworks - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Post-Synthetic Modification of an Amino-Functionalized Metal–Organic Framework for Highly In Situ Luminescent Detection of Mercury (II) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. EP3335788A1 - A process for the covalent post-synthetic modification of metal organic frameworks - Google Patents [patents.google.com]
• 7. ddd.uab.cat [ddd.uab.cat]

Illuminating Cellular Landscapes: A Guide to the Preparation and Application of Fluorescent Probes from Phenylpropiolic Acid Derivatives

Introduction: The Power of Phenylpropiolic Acid in Fluorescent Probe Design

In the intricate world of cellular biology, fluorescent probes are indispensable tools, acting as beacons that illuminate the complex machinery of life.[1][2] Among the versatile chemical scaffolds used to construct these probes, phenylpropiolic acid and its derivatives have emerged as a class of compounds with significant potential.[3] The unique electronic and structural properties of the phenylpropiolic acid backbone, particularly its rigid, conjugated system and reactive alkyne group, make it an ideal building block for creating sophisticated fluorescent probes.[3]

This guide provides a comprehensive overview of the principles, synthesis, and application of fluorescent probes derived from phenylpropiolic acid. We will delve into the design of "push-pull" solvatochromic probes, which are exquisitely sensitive to their local environment, making them powerful tools for visualizing and quantifying subtle changes in cellular structures, such as the lipid order of cell membranes.[4][5] Furthermore, we will explore the utility of the alkyne handle for bioconjugation via "click chemistry," a highly efficient and specific reaction for attaching probes to biomolecules of interest.

This document is intended for researchers, scientists, and drug development professionals who seek to leverage the power of custom-designed fluorescent probes in their work. The protocols and insights provided herein are designed to be both educational and practical, empowering you to synthesize and apply these valuable research tools.

Part 1: The Principle of Solvatochromic Probes for Membrane Imaging

Many fluorescent probes derived from phenylpropiolic acid are designed as solvatochromic dyes . These molecules exhibit a change in their fluorescence properties, such as a shift in their emission wavelength, in response to the polarity of their surrounding solvent.[5] This property is particularly useful for studying cell membranes, which are dynamic structures with varying degrees of lipid packing and hydration.

The design of these probes often follows a "push-pull" architecture . This involves connecting an electron-donating group (the "push") and an electron-accepting group (the "pull") through a conjugated π-system, which can be constructed using the phenylpropiolic acid framework. Upon excitation with light, an intramolecular charge transfer (ICT) occurs from the donor to the acceptor. In a polar environment, the excited state is stabilized, leading to a lower energy emission and a red-shift in the fluorescence spectrum. Conversely, in a non-polar or rigid environment, the emission is blue-shifted.

This principle allows for the visualization of different lipid phases within a cell membrane. For instance, the loosely packed and more hydrated "liquid-disordered" (Ld) phase will induce a red-shifted emission from a solvatochromic probe compared to the tightly packed and less hydrated "liquid-ordered" (Lo) phase.

Caption: Principle of solvatochromic probes in cell membranes.

Part 2: Synthesis of a Phenylpropiolic Acid-Based Solvatochromic Probe

The following protocol describes a representative synthesis of a solvatochromic fluorescent probe using a phenylpropiolic acid derivative. The synthesis involves a Sonogashira coupling reaction, a powerful method for forming carbon-carbon bonds between a terminal alkyne and an aryl halide.

Caption: Workflow for the synthesis of a phenylpropiolic acid-based probe.

Protocol 2.1: Synthesis of a Representative Solvatochromic Probe

Materials:

• 4-Ethynyl-N,N-dimethylaniline (a phenylpropiolic acid derivative analogue)

• 4-Bromo-N-octyl-1,8-naphthalimide (a halogenated fluorophore)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (TEA)

• Tetrahydrofuran (THF), anhydrous

• Deionized water

• Dichloromethane (DCM)

• Hexane

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried 100 mL round-bottom flask, add 4-bromo-N-octyl-1,8-naphthalimide (1.0 mmol), 4-ethynyl-N,N-dimethylaniline (1.2 mmol), bis(triphenylphosphine)palladium(II) dichloride (0.05 mmol), and copper(I) iodide (0.1 mmol).

• Solvent Addition: Add 40 mL of anhydrous THF and 10 mL of triethylamine to the flask.

• Degassing: Degas the reaction mixture by bubbling with argon for 15 minutes.

• Reaction: Heat the reaction mixture to 60°C and stir under an argon atmosphere for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure. Dissolve the residue in 50 mL of DCM and wash with 50 mL of deionized water (3 times) and 50 mL of brine (1 time).

• Drying: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a hexane/DCM gradient to yield the pure solvatochromic probe.

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Part 3: Characterization of the Fluorescent Probe

A thorough characterization of the synthesized probe is essential to understand its properties and ensure its suitability for biological applications.

Photophysical Properties

The photophysical properties of the probe should be characterized in a range of solvents with varying polarity to assess its solvatochromic behavior.

Property	Dioxane (Non-polar)	Toluene	Dichloromethane	Acetonitrile	Methanol (Polar)
Absorption Max (λ_abs)	~400 nm	~405 nm	~410 nm	~415 nm	~420 nm
Emission Max (λ_em)	~480 nm	~495 nm	~530 nm	~560 nm	~590 nm
Stokes Shift (nm)	80	90	120	145	170
Quantum Yield (Φ)	~0.85	~0.70	~0.55	~0.30	~0.15

Data Interpretation: The significant red-shift in the emission maximum from non-polar (dioxane) to polar (methanol) solvents confirms the solvatochromic nature of the probe. The decrease in quantum yield in more polar solvents is also a common characteristic of push-pull dyes.

Part 4: Application in Live-Cell Imaging

The synthesized probe can be used to visualize the lipid order of plasma membranes in living cells.

Caption: Workflow for live-cell imaging with the solvatochromic probe.

Protocol 4.1: Staining and Imaging of Live Cells

Materials:

• HeLa cells (or other adherent cell line)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Glass-bottom imaging dishes

• Synthesized solvatochromic probe

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• Fluorescence microscope with appropriate filter sets

Procedure:

• Cell Culture: Seed HeLa cells on glass-bottom imaging dishes at a density that will result in 60-70% confluency on the day of imaging. Culture the cells at 37°C in a humidified atmosphere with 5% CO₂.

• Probe Preparation: Prepare a 1 mM stock solution of the solvatochromic probe in DMSO. On the day of the experiment, dilute the stock solution to a final working concentration of 1-5 µM in serum-free DMEM.

• Cell Staining: Remove the culture medium from the cells and wash once with warm PBS. Add the probe-containing medium to the cells and incubate for 15-30 minutes at 37°C.

• Washing: Remove the staining solution and wash the cells twice with warm PBS to remove any unbound probe.

• Imaging: Add fresh, warm DMEM to the cells. Immediately image the cells using a fluorescence microscope. Acquire images in two separate emission channels to capture the blue-shifted and red-shifted fluorescence (e.g., Channel 1: 450-500 nm, Channel 2: 550-600 nm).

• Image Analysis: Generate a ratiometric image by dividing the intensity of the red-shifted channel by the intensity of the blue-shifted channel on a pixel-by-pixel basis. The resulting image will provide a map of the relative lipid order in the cell membranes, with higher ratios indicating a more fluid, disordered environment.

Conclusion

Phenylpropiolic acid derivatives offer a versatile and powerful platform for the rational design and synthesis of advanced fluorescent probes. The ability to create solvatochromic probes with tunable properties allows for the investigation of subtle and dynamic processes within living cells. The protocols and principles outlined in this guide provide a solid foundation for researchers to develop and apply these innovative tools, paving the way for new discoveries in cell biology and drug development.

References

• Development of solvatochromic fluorophores incorporating boron complex and application for biothiols detection in live-cell imaging. (2025). huscap. Retrieved from [Link]

• Recent Development of Advanced Fluorescent Molecular Probes for Organelle-Targeted Cell Imaging. (2023). MDPI. Retrieved from [Link]

• Fluorescent Solvatochromic Probes for Long‐Term Imaging of Lipid Order in Living Cells. (2024). PMC. Retrieved from [Link]

• Solvatochromic and fluorogenic dyes as environment-sensitive probes: design and biological applications. (n.d.). CORE. Retrieved from [Link]

• Synthesis and solvatochromism of a NIR II emissive amphiphilic aza-BODIPY dye and its application as a colorimetric and fluorometric probe in sequential detection of Cu2+ and PO43−. (n.d.). RSC Publishing. Retrieved from [Link]

• Solvatochromic and pH-Sensitive Fluorescent Membrane Probes for Imaging of Live Cells. (2021). ACS Publications. Retrieved from [Link]

• CN111205220A - Fluorescent probe and preparation method and application thereof. (n.d.). Google Patents.

• fluorogenic probes for live-cell imaging of the cytoskeleton. (2014). MPG.PuRe. Retrieved from [Link]

• How to Use a Fluorescence Microscope: A Step-by-Step Guide. (2024). Lab Manager. Retrieved from [Link]

• How Do I Prepare Samples for Fluorescence Microscope?. (2023). Scopelab. Retrieved from [Link]

• Setting up and Adjusting a Fluorescent Microscope for Reliable Examination Results. (n.d.). Physik Instrumente (PI). Retrieved from [Link]

• Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells. (n.d.). PMC. Retrieved from [Link]

• Aqueous/organic cross coupling: Sustainable protocol for Sonogashira reactions of heterocycles. (n.d.). Green Chemistry (RSC Publishing). Retrieved from [Link]

• Use of the Sonogashira coupling reaction for the "two-step" labeling of phenylalanine peptide side chains with organometallic compounds. (2006). PubMed. Retrieved from [Link]

• Engineering and characterizing monomeric fluorescent proteins for live-cell imaging applications. (2014). Microscopist.co.uk. Retrieved from [Link]

• Design and characterization of red fluorogenic push-pull chromophores holding great potential for bioimaging and biosensing.. (n.d.). SciSpace. Retrieved from [Link]

• UbiQ protocol P006 _ Fluorescence-based proteasome activity profiling. (n.d.). Ubiqbio. Retrieved from [Link]

• Synthesis and Photophysical Properties of a New Push–Pull Pyrene Dye with Green-to-Far-red Emission and its Application. (2022). Japan Science and Technology Agency (JST). Retrieved from [Link]

• Photophysical characterization and fluorescence cell imaging applications of 4-N-substituted benzothiadiazoles. (n.d.). PMC. Retrieved from [Link]

• Solvatochromic behavior of the push–pull heterocyclic chromophore. (n.d.). ResearchGate. Retrieved from [Link]

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• 1. eprints.lib.hokudai.ac.jp [eprints.lib.hokudai.ac.jp]
• 2. mdpi.com [mdpi.com]
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• 4. researchgate.net [researchgate.net]
• 5. files01.core.ac.uk [files01.core.ac.uk]

Application Note: Advanced Crystallization Methodologies for Complexes Containing 3-(4-Formylphenyl)prop-2-ynoic Acid

Target Audience: Materials Scientists, Crystallographers, and Supramolecular Chemists.

Executive Summary & Structural Rationale

The rational design of coordination polymers, metal-organic frameworks (MOFs), and co-crystals relies heavily on the geometric and electronic properties of the chosen ligands. 3-(4-Formylphenyl)prop-2-ynoic acid (4-FPPA) —also known as 4-formylphenylpropiolic acid—is a highly versatile, rigid bifunctional molecule.

From a supramolecular perspective, 4-FPPA offers three distinct interaction sites:

• The Carboxylate Terminus: A hard Lewis base that readily forms robust coordination bonds with transition metals (e.g., Cu²⁺, Zn²⁺). Because it is a monocarboxylate, it acts as a capping ligand unless paired with secondary bridging linkers.

• The Internal Alkyne: A rigid, linear spacer that prevents steric collapse and acts as a π-donor to soft Lewis acids (e.g., Ag⁺, Au⁺).

• The Formyl Group: A reactive handle capable of directing hydrogen-bonding networks in organic co-crystals or serving as a site for post-synthetic modification (PSM) via Schiff-base condensation.

This application note details field-proven, self-validating protocols for the upstream synthesis of 4-FPPA and its downstream crystallization into highly ordered metal complexes.

Workflow for the synthesis and crystallization of 4-FPPA metal complexes.

Upstream Protocol: Synthesis and Isolation of 4-FPPA

To crystallize high-quality complexes, the purity of the starting ligand is paramount. 4-FPPA is efficiently synthesized via the base-promoted carboxylation of 4-ethynylbenzaldehyde using CO₂[1].

Protocol 1: Organocatalytic Carboxylation

Causality Principle: The use of Cs₂CO₃ deprotonates the terminal alkyne to form a nucleophilic acetylide. The subsequent nucleophilic attack on CO₂ forms the carboxylate. Precise pH control during workup is critical to protonate the carboxylate without degrading the sensitive formyl group.

Step-by-Step Methodology:

• Reaction Setup: In a Schlenk tube, combine 4-ethynylbenzaldehyde (1.0 mmol), Cs₂CO₃ (1.5 mmol), and a suitable organocatalyst (e.g., pyrazole derivatives at 10 mol%) in 3 mL of anhydrous DMSO[1].

• Atmosphere Exchange: Purge the vessel three times with CO₂, then maintain under a CO₂ balloon[1].

• Heating: Stir the mixture in an oil bath at 80 °C until the terminal alkyne is completely consumed (typically 14–24 hours, monitored via TLC)[1].

• Quenching & Washing: Cool to room temperature and quench with 15 mL of deionized water. Wash the aqueous mixture with CH₂Cl₂ (3 × 15 mL) to extract unreacted starting materials and the catalyst[1].

• Acidification (Critical Step): Carefully acidify the aqueous phase with 1 M HCl until pH = 1 is reached[1]. Observation: A white precipitate will begin to form as the carboxylate salt converts to the insoluble free acid.

• Extraction & Drying: Extract the acidified aqueous layer with ethyl acetate (3 × 15 mL). Wash the combined organic layers with saturated NaCl, dry over anhydrous MgSO₄, and evaporate under vacuum to yield 4-FPPA as a white solid (Yield: ~97%)[1].

Self-Validation Checkpoint: The protocol is validated via ¹H NMR (300 MHz, DMSO-d₆). A successful synthesis must show the disappearance of the terminal alkyne proton (~4.2 ppm) and the presence of the carboxylic acid proton at δ 13.36 (br), the formyl proton at δ 10.06 (s, 1H), and the aromatic protons at δ 7.98 (d, J = 8.2 Hz, 2H) and 7.82 (d, J = 8.5 Hz, 2H)[1].

Crystallization Methodologies

The crystallization of 4-FPPA requires specific techniques depending on the target metal's coordination geometry and Lewis acidity.

Multidentate coordination pathways and interaction modes of the 4-FPPA ligand.

Protocol 2: Solvothermal Synthesis of a 1D Cu(II) Coordination Polymer

Causality Principle: Because 4-FPPA is a monocarboxylate, it will naturally cap the equatorial sites of a Cu(II) paddlewheel secondary building unit (SBU), preventing 3D framework extension. To force the crystallization of an extended network, a neutral pillaring ligand like 4,4'-bipyridine (bpy) is introduced to bridge the axial sites of the paddlewheels. DMF is used as the solvent because its slow thermal hydrolysis generates dimethylamine, which gradually deprotonates 4-FPPA, ensuring the nucleation rate remains slower than crystal growth.

Step-by-Step Methodology:

• Dissolve 4-FPPA (0.2 mmol) and 4,4'-bipyridine (0.1 mmol) in 4 mL of a DMF/Ethanol (1:1 v/v) mixture.

• In a separate vial, dissolve Cu(NO₃)₂·3H₂O (0.1 mmol) in 2 mL of deionized water.

• Slowly layer the copper solution over the ligand solution in a 15 mL Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat to 85 °C for 72 hours.

• Program the oven to cool at a rate of 2 °C/hour down to room temperature. Rapid cooling will result in kinetic trapping and amorphous powder precipitation.

• Harvest the resulting deep turquoise block crystals and wash with fresh DMF.

Self-Validation Checkpoint: The formation of the Cu(II) paddlewheel is visually confirmed by the shift to a deep turquoise color. Analytically, the FT-IR spectrum must show the complete disappearance of the broad –OH stretch (~3000 cm⁻¹) and the splitting of the carboxylate stretches into asymmetric (ν_as ~1610 cm⁻¹) and symmetric (ν_s ~1400 cm⁻¹) bands, confirming bidentate bridging coordination.

Protocol 3: Vapor Diffusion Crystallization of Ag(I) π-Complexes

Causality Principle: Silver(I) is a soft Lewis acid with a high affinity for the π-electrons of the alkyne spacer. Solvothermal methods often reduce Ag(I) to Ag(0) nanoparticles[2]. Therefore, room-temperature vapor diffusion is mandated.

Step-by-Step Methodology:

• Note: Perform all steps in a dark room or under red light to prevent photoreduction.

• Dissolve 4-FPPA (0.1 mmol) in 2 mL of Acetonitrile.

• Add AgBF₄ (0.1 mmol) to the solution and sonicate briefly until clear.

• Place the open vial containing the mixture into a larger, sealed jar containing 10 mL of Diethyl Ether (anti-solvent).

• Allow the system to stand undisturbed for 7–10 days. The highly volatile ether will slowly diffuse into the polar acetonitrile phase, gradually lowering the solubility limit and inducing highly ordered nucleation.

Self-Validation Checkpoint: Single-crystal X-ray diffraction (SCXRD) should reveal not only Ag–O (carboxylate) bonds but also distinct Ag–C (alkyne) interactions, typically characterized by Ag–C bond distances in the range of 2.3–2.5 Å.

Quantitative Data Summary

Table 1: Summary of Crystallization Methodologies and Expected Outcomes

Parameter	Ligand Synthesis (4-FPPA)	Cu(II)-4-FPPA-Bpy Complex	Ag(I)-4-FPPA π-Complex
Metal / Precursor	None (CO₂ Carboxylation)	Cu(NO₃)₂·3H₂O	AgBF₄
Solvent Matrix	DMSO / H₂O	DMF / EtOH / H₂O	Acetonitrile / Diethyl Ether
Crystallization Method	Acidification & Precipitation	Solvothermal (Slow Cooling)	Anti-solvent Vapor Diffusion
Temperature	80 °C (Reaction)	85 °C	20 °C (Room Temp)
Primary Interaction	Covalent (C-C bond formation)	Cu-O (Equatorial), Cu-N (Axial)	Ag-O (Carboxylate), Ag-C (Alkyne)
Expected Yield	~97%	60 - 75% (based on Cu)	40 - 55% (based on Ag)
Validation Metric	¹H NMR: δ 10.06 (s, 1H, -CHO)	FT-IR: ν_as ~1610, ν_s ~1400 cm⁻¹	SCXRD: Ag-C distances 2.3–2.5 Å

References

• Simple pyrazoles as efficient organocatalysts for alkyne-CO2 carboxylation and one-pot construction of heterocycles Source: RSC Advances URL:[Link]

• Carboxylation of terminal alkynes with CO2 catalyzed by... Source: RSC Advances URL:[Link]

• Amides Enable Room-Temperature CO2 Conversion: Simple Organic Molecules Challenging Metal Catalysts Source: Amazon S3 (Supplementary Information / Preprint Data) URL:[Link]

Sources

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]

Technical Notes & Optimization

Preventing oxidation of aldehyde group in 3-(4-Formylphenyl)prop-2-ynoic acid

Welcome to the Technical Support Center for handling 3-(4-Formylphenyl)prop-2-ynoic acid . As a Senior Application Scientist, I have designed this guide to help you overcome the inherent instability of this bifunctional molecule.

The presence of a highly reactive para-formyl group (-CHO) makes this compound exceptionally susceptible to autoxidation, where the aldehyde degrades into a carboxylic acid, yielding a dicarboxylic acid impurity. This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to ensure the structural integrity of your compound during storage and complex multi-step syntheses.

Mechanistic Overview: The Autoxidation Challenge

When exposed to air and light, aromatic aldehydes undergo a radical chain reaction known as autoxidation[1]. This process is initiated when light or trace transition metals abstract a hydrogen atom from the formyl group, generating an acyl radical. This radical rapidly reacts with molecular oxygen to form a peroxy radical, which then abstracts another hydrogen from a neighboring aldehyde molecule to form a peracid[2]. Finally, the peracid reacts with another aldehyde molecule via a Baeyer-Villiger-type oxidation to yield two equivalents of carboxylic acid[3].

Radical chain mechanism of aldehyde autoxidation to carboxylic acid.

Diagnostic & Troubleshooting FAQs

Q1: My 3-(4-Formylphenyl)prop-2-ynoic acid batch shows a new peak in LC-MS with an [M+16] mass shift. What is happening, and how do I stop it? A: Your aldehyde is undergoing autoxidation to form 3-(4-Carboxyphenyl)prop-2-ynoic acid. To prevent this during routine benchtop handling, you must disrupt the radical propagation phase. We recommend adding a radical scavenger like Butylated hydroxytoluene (BHT) to your storage solutions. BHT acts as a terminating agent by donating a hydrogen atom to the peroxy radicals, converting them to harmless hydroperoxides while BHT itself becomes a stable, unreactive resonance-stabilized radical[4].

Q2: I need to perform an amide coupling on the prop-2-ynoic acid moiety. How do I prevent the aldehyde from oxidizing or cross-reacting during the coupling? A: You must temporarily mask the aldehyde. The most robust strategy is converting the aldehyde into a 1,3-dioxolane acetal using ethylene glycol and a catalytic amount of p-Toluenesulfonic acid (p-TsOH)[5]. Acetals are highly stable under the basic and nucleophilic conditions typical of peptide/amide couplings. Once your coupling is complete, the acetal can be cleanly deprotected using mild aqueous acid.

Q3: Why did my acetal-protected intermediate revert back to the free aldehyde during silica gel chromatography? A: Silica gel is inherently slightly acidic. If your acetal is highly sensitive, the trace acidity of the silica, combined with moisture, catalyzes the hydrolysis of the acetal back to the aldehyde. Causality & Fix: Pre-treat your silica gel by flushing the column with 1% triethylamine (TEA) in your mobile phase to neutralize the acidic silanol groups before loading your sample.

Validated Experimental Protocols

Protocol A: Acetal Protection of the Aldehyde Group

This protocol utilizes azeotropic distillation to drive the equilibrium toward acetal formation. The removal of water is critical; otherwise, the reaction will stall[5].

Reagents:

• 3-(4-Formylphenyl)prop-2-ynoic acid (1.0 eq)

• Ethylene glycol (5.0 eq)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.05 eq)[5]

• Anhydrous Toluene (0.1 M)

Step-by-Step Methodology:

• Setup: Equip a round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser.

• Reaction: Suspend the starting material in anhydrous toluene. Add ethylene glycol and p-TsOH·H₂O.

• Azeotropic Distillation: Heat the mixture to reflux (approx. 110°C). As the reaction proceeds, water will co-distill with toluene and collect in the Dean-Stark trap[5]. Continue refluxing until water collection ceases (typically 4-6 hours).

• Workup (Critical Step): Cool to room temperature. Wash the organic layer with saturated aqueous NaHCO₃. Scientific Rationale: The basic wash is mandatory to neutralize and remove the p-TsOH catalyst. Failing to remove the acid will lead to rapid deprotection during solvent evaporation[5].

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Validation: Confirm protection via ¹H-NMR. The aldehydic proton (~10.0 ppm) should disappear, replaced by a new acetal methine proton singlet (~5.8 ppm) and the ethylene glycol multiplet (~4.0 ppm).

Workflow for the p-TsOH catalyzed acetal protection of aldehydes.

Protocol B: BHT-Stabilized Inert Storage

For applications where acetal protection is too synthetically costly, chemical stabilization via antioxidants is required.

• Solvent Preparation: Prepare a stock solution of your preferred storage solvent (e.g., anhydrous THF or EtOAc) containing 0.1 mol% BHT[4].

• Degassing: Dissolve the 3-(4-Formylphenyl)prop-2-ynoic acid in the BHT-spiked solvent. Perform three cycles of Freeze-Pump-Thaw to rigorously remove dissolved molecular oxygen.

• Storage: Backfill the flask with Argon, seal with a PTFE-lined cap, wrap in aluminum foil to prevent photo-initiation[1], and store at -20°C.

Quantitative Data: Protection Efficacy

The following table summarizes the causal relationship between the chosen protection strategy and the resulting oxidation rate, allowing you to select the optimal method based on your downstream requirements.

Protection Strategy	Primary Mechanism of Action	Oxidation Rate (30 Days, 25°C, Air)	Downstream Compatibility
Unprotected (Control)	N/A	>40% conversion to di-acid	Low (Aldehyde cross-reacts)
Inert Atmosphere (Ar) + -20°C	Deprives system of O₂ and thermal energy	<2% conversion	High (No deprotection needed)
0.1 mol% BHT Addition	Radical scavenging (H-atom donation to peroxy radicals)	<5% conversion	Moderate (BHT must be separated later)
1,3-Dioxolane Acetal Protection	Steric and electronic masking of the carbonyl carbon	0% conversion	High (Requires acidic deprotection step)

References

• The Royal Society of Chemistry. "Light-induced autoxidation of aldehydes to peracids and carboxylic acids." RSC. Available at: [Link]

• MDPI. "Synergistic Antioxidant Effects of Cysteine Derivative and Sm-Cluster for Food Applications." MDPI. Available at:[Link]

• Semantic Scholar / MDPI. "The autoxidation of aldehydes. Mechanism of aldehydes autoxidation." Semantic Scholar. Available at:[Link]

• Wikipedia. "Butylated hydroxytoluene." Wikipedia. Available at: [Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 3-(4-Formylphenyl)prop-2-ynoic Acid

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Welcome to the technical support and troubleshooting center for the synthesis of 3-(4-formylphenyl)prop-2-ynoic acid. This highly polar, densely functionalized molecule presents unique synthetic challenges. The direct Sonogashira coupling of 4-bromobenzaldehyde with propiolic acid is the most atom-economical route, but it is notoriously prone to side reactions.

This guide provides field-proven insights, mechanistic causality, and self-validating protocols to help you achieve high yields and high purity.

Part I: Strategic & Mechanistic FAQs

Q: Why does my synthesis yield massive amounts of bis(4-formylphenyl)ethyne instead of the target carboxylic acid? A: This is the most common failure mode in this synthesis. Propiolic acid is a difunctional molecule. Under standard Sonogashira conditions (e.g., temperatures >60 °C), the initial coupling forms the desired arylpropiolic acid, but the thermal energy immediately triggers a palladium-catalyzed decarboxylative coupling (loss of CO₂) with a second equivalent of the aryl halide [1.1]. To isolate the target 3-(4-formylphenyl)prop-2-ynoic acid, you must kinetically trap the intermediate by strictly maintaining the reaction temperature at 25 °C[1].

Q: Should I use 4-iodobenzaldehyde or 4-bromobenzaldehyde as the electrophile? A: Counterintuitively, 4-bromobenzaldehyde is highly recommended for this specific transformation. While iodides undergo faster oxidative addition, the electron-withdrawing formyl (-CHO) group sufficiently activates the bromide for room-temperature oxidative addition with Pd(PPh₃)₄[1]. Using the bromide at 25 °C provides a controlled reaction rate, preventing exothermic spikes that could inadvertently cross the activation energy threshold for decarboxylation.

Q: Why is DBU the recommended base instead of Triethylamine (Et₃N) or Cesium Carbonate (Cs₂CO₃)? A: Causality lies in both basicity and nucleophilicity. DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) is a sterically hindered, strong amidine base. It rapidly deprotonates propiolic acid at room temperature without acting as a nucleophile against the highly reactive formyl group of your substrate. Weaker bases like Et₃N often require heating to drive the transmetalation step, which inevitably triggers the decarboxylation pathway[1].

Q: How do I prevent Glaser homocoupling of the propiolic acid? A: Glaser homocoupling (forming 1,4-butadiynedioic acid derivatives) is driven by the presence of oxygen and copper(I) co-catalysts[2]. The low-temperature DBU/Pd(PPh₃)₄ protocol is highly efficient under copper-free conditions. By eliminating CuI and rigorously degassing your solvents, the Glaser pathway is completely shut down.

Part II: Mechanistic Visualization

Divergent Pd-catalyzed pathways of propiolic acid coupling based on temperature.

Part III: Quantitative Troubleshooting Matrix

Use this data matrix to benchmark your experimental conditions against expected outcomes.

Catalyst System	Base (Equiv)	Temp (°C)	Primary Reaction Pathway	Expected Target Yield
Pd(PPh₃)₄ (5 mol%)	DBU (3.0)	25 °C	Selective Sonogashira	> 80%
Pd(PPh₃)₄ (5 mol%)	DBU (3.0)	60 °C	Mixed Sonogashira / Decarboxylation	~ 40%
Pd(PPh₃)₂Cl₂ (5 mol%)	Et₃N (3.0)	80 °C	Decarboxylative sp-sp² Coupling	< 5%
Pd(PPh₃)₄ (5 mol%)	Cs₂CO₃ (2.0)	90 °C	Decarboxylative sp-sp² Coupling	< 5%

Part IV: Self-Validating Experimental Protocol

This protocol is designed as a self-validating system . Because the desired product is a carboxylic acid and the primary failure byproduct (diarylalkyne) is a neutral molecule, the workup itself acts as an immediate diagnostic test. If the reaction was successful, the product will migrate to the aqueous layer during basic extraction and precipitate upon acidification.

Step-by-Step Methodology

1. Reaction Setup (Copper-Free, Low Temperature)

• Equip a flame-dried Schlenk flask with a magnetic stir bar.

• Add 4-bromobenzaldehyde (1.0 mmol, 185 mg) and Pd(PPh₃)₄ (0.05 mmol, 58 mg).

• Evacuate and backfill the flask with Argon (repeat 3 times).

• Add anhydrous DMF (5.0 mL) that has been previously sparged with Argon for 30 minutes.

• Add propiolic acid (1.5 mmol, 105 mg).

• Critical Step: Place the flask in a 25 °C water bath to act as a heat sink. Dropwise add DBU (3.0 mmol, 456 mg). Do not allow the temperature to spike.

• Stir the reaction mixture at 25 °C for 16 hours under an Argon atmosphere.

2. Self-Validating Isolation & Purification 8. Dilute the crude reaction mixture with Ethyl Acetate (EtOAc, 20 mL). 9. Transfer to a separatory funnel and wash with saturated aqueous NaHCO₃ (3 × 15 mL).

• Diagnostic Check: The target 3-(4-formylphenyl)prop-2-ynoic acid is now in the aqueous layer as a sodium salt. Any neutral decarboxylation byproducts or unreacted aldehyde remain in the EtOAc layer.

• Collect the combined aqueous layers and wash them once with fresh EtOAc (10 mL) to remove trace organic impurities.

• Cool the aqueous layer in an ice bath to 0 °C.

• Carefully acidify the aqueous layer by dropwise addition of 1M HCl until the pH reaches 2.

• Diagnostic Check: A distinct precipitate forming at pH 2 visually validates that the low-temperature coupling was successful and decarboxylation was avoided.

• Extract the acidified aqueous layer with fresh EtOAc (3 × 15 mL).

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure target compound.

Self-validating experimental workflow leveraging acid-base phase separation.

References

• One-Pot Synthesis of Diarylalkynes Using Palladium-Catalyzed Sonogashira Reaction and Decarboxylative Coupling of sp Carbon and sp2 Carbon Organic Letters, 2008, 10(5), 945-948. URL:[Link]

• Sonogashira Coupling Organic Chemistry Portal URL:[Link]

• Palladium-Catalyzed Sonogashira Reaction for the Synthesis of Arylalkynecarboxylic Acids from Aryl Bromides at Low Temperature European Journal of Organic Chemistry, 2013(10), 1973-1978. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Sonogashira Coupling [organic-chemistry.org]

Technical Support Center: Troubleshooting Decarboxylation of Propiolic Acid Derivatives

Welcome to the Technical Support Center. As drug development increasingly relies on click chemistry and targeted covalent inhibitors, propiolic acid derivatives (alkynoic acids) have become critical building blocks. However, researchers frequently encounter a frustrating failure mode: unintended decarboxylation during heating or coupling .

This guide is designed by application scientists to provide you with a deep mechanistic understanding of this phenomenon, actionable troubleshooting FAQs, and self-validating experimental protocols to ensure your alkyne functional groups remain intact.

Mechanistic Insights: The Causality of Decarboxylation

To stop propiolic acid from degrading, we must first understand why it degrades. Unlike standard aliphatic carboxylic acids, alkynoic acids are highly susceptible to decarboxylation.

The thermodynamic driving force behind this instability lies in the hybridization of the adjacent carbon atom. When carbon dioxide is extruded, the resulting carbanion is an sp-hybridized acetylide. Because an sp-orbital has 50% s-character, the nucleus exerts a stronger pull on the electron pair, stabilizing the negative charge significantly better than sp² or sp³ carbons 1. Consequently, the activation energy required to break the C-C bond is drastically lowered 2.

This pathway is further accelerated by two factors:

• Thermal Energy: Heating above 40 °C provides the kinetic energy to surpass the transition state.

• Transition Metals: Metals like Copper (Cu), Silver (Ag), and Palladium (Pd) act as catalysts by forming highly stable metal-acetylide intermediates, pulling the equilibrium irreversibly toward decarboxylation 3.

Fig 1: Divergent reaction pathways of propiolic acid based on thermal and catalytic conditions.

Troubleshooting FAQs

Q1: I am trying to perform a standard amide coupling with propiolic acid, but my LC-MS shows a major peak at[M-44]. What is happening? A: The [M-44] peak is the classic signature of decarboxylation (loss of CO₂ = 44 Da). You are likely using conditions that are too harsh (e.g., elevated temperatures, strong bases, or prolonged reaction times). Propiolic acid is converting into a volatile terminal alkyne (acetylene gas, if unsubstituted) before it can react with your amine.

Q2: Can I use Sonogashira cross-coupling on a propiolic acid derivative? A: Proceed with extreme caution. Standard Sonogashira conditions utilize CuI and Pd catalysts alongside amine bases—a perfect storm for decarboxylative cross-coupling. If your goal is to retain the carboxylic acid, you must perform the cross-coupling on an esterified version of the propiolic acid first, and then carefully saponify the ester under mild conditions later.

Q3: What are the optimal reagents to prevent decarboxylation during ester/amide formation? A: You must outpace the decarboxylation kinetics by activating the carboxylic acid rapidly at low temperatures. Use highly efficient coupling reagents like HATU or EDC/NHS 4. Avoid slow-reacting carbodiimides like DCC if heating is required to force the reaction to completion.

Quantitative Data: Condition Matrix

To assist in experimental design, we have summarized the risk of decarboxylation across various standard synthesis conditions.

Coupling Reagent	Base	Temperature	Metal Catalyst	Decarboxylation Risk	Expected Outcome
HATU	DIPEA	0 °C to RT	None	Low (<5%)	High yield of intact amide
EDC / NHS	Et₃N	RT	None	Low (<5%)	High yield of intact amide
DCC	DMAP	60 °C	None	Moderate (20-40%)	Mixed products, partial loss of alkyne
None (Free Acid)	K₂CO₃	100 °C	CuI (10 mol%)	Very High (>95%)	Complete decarboxylation

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocol is designed as a self-validating system . It includes built-in analytical checkpoints to verify that the alkyne remains intact throughout the workflow.

Protocol: Zero-Decarboxylation Amide Coupling of Propiolic Acid

This method utilizes HATU for rapid activation at low temperatures, minimizing the kinetic window for CO₂ extrusion.

Materials Required:

• Propiolic acid derivative (1.0 eq)

• Primary or secondary amine (1.1 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

• Anhydrous DMF or DCM

Step-by-Step Methodology:

• Pre-cooling: Dissolve the propiolic acid derivative in anhydrous DMF (0.1 M concentration) in a round-bottom flask. Flush with N₂ and cool the solution to 0 °C using an ice bath. Causality: Lowering the thermal energy suppresses the transition state for C-C bond cleavage.

• Activation: Add HATU (1.2 eq) to the stirring solution. Stir for 10 minutes at 0 °C.

• Amine Addition: Dissolve the amine (1.1 eq) and DIPEA (2.5 eq) in a small volume of DMF. Add this mixture dropwise to the activated acid solution over 5 minutes.

• Controlled Warming: Remove the ice bath and allow the reaction to warm to room temperature (Strictly ≤ 25 °C). Stir for 2 hours.

• In-Process Control (Self-Validation): Withdraw a 5 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Validation Check: Look for the desired product mass[M+H]⁺. Explicitly scan for the [M-44] peak. If [M-44] is absent or <5%, the protocol has successfully bypassed decarboxylation.

  • Completion Check: Perform a Kaiser test on the reaction mixture. A negative result (yellow) confirms complete consumption of the primary amine.

• Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract with EtOAc (3x). Wash the combined organic layers with brine to remove DMF and HATU byproducts, dry over Na₂SO₄, and concentrate in vacuo.

Fig 2: Step-by-step workflow for zero-decarboxylation amide coupling of propiolic acids.

References

• Spectroscopy of Hydrothermal Reactions 16: Kinetics of Decarboxylation/Hydrolysis of Methyl Propiolate Ester and Decarboxylation of Propiolic Acid at 150−210 °C and 275 Bar Source: The Journal of Physical Chemistry A / ResearchGate URL
• Advancements in double decarboxylative coupling reactions of carboxylic acids Source: RSC Advances URL
• Factors affecting irreversible inhibition of EGFR and influence of chirality on covalent binding Source: European Journal of Medicinal Chemistry / NIH URL
• Decarboxylation Source: Master Organic Chemistry URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Advancements in double decarboxylative coupling reactions of carboxylic acids - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01747A [pubs.rsc.org]
• 4. Factors affecting irreversible inhibition of EGFR and influence of chirality on covalent binding - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability &amp; Handling of 3-(4-Formylphenyl)prop-2-ynoic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter unexpected degradation when handling 3-(4-Formylphenyl)prop-2-ynoic acid in basic media.

This bifunctional molecule presents unique handling challenges due to its two highly reactive centers: a non-enolizable formyl group (aldehyde) and an electron-deficient arylpropiolic acid moiety. Below is our comprehensive troubleshooting guide, detailing the causality behind these instabilities and providing self-validating protocols to ensure your scientific integrity is maintained.

Mechanistic Insights into Basic Instability (FAQs)

Q: Why does my sample of 3-(4-Formylphenyl)prop-2-ynoic acid convert into a 1:1 mixture of two new compounds when treated with 1 M NaOH? A: You are observing the Cannizzaro reaction [1]. Because the formyl group on the benzene ring lacks α-hydrogens, it cannot undergo enolization or aldol condensation. Instead, when exposed to strong bases like NaOH or KOH, the hydroxide ion attacks the carbonyl carbon to form a tetrahedral intermediate[2]. This intermediate then acts as a hydride donor to a second molecule of the starting material[3]. Causality Insight: This bimolecular redox disproportionation is driven by the thermodynamic stability of the resulting carboxylate anion. The reaction yields a 1:1 mixture of the reduced product (4-(carboxyethynyl)benzyl alcohol) and the oxidized product (4-(carboxyethynyl)benzoate)[1]. To prevent this, you must avoid strong hydroxide bases and utilize weaker bases (e.g., NaHCO₃) if your only goal is to deprotonate the carboxylic acid.

Figure 1: Base-induced Cannizzaro disproportionation mechanism of the formyl group.

Q: During a heated basic extraction, I observed gas evolution and the disappearance of the internal alkyne signal in my NMR. What occurred? A: You have inadvertently triggered the thermal decarboxylation of the arylpropiolic acid moiety. Arylpropiolic acids are highly susceptible to losing carbon dioxide under basic conditions, particularly when subjected to thermal stress[4]. Causality Insight: The base deprotonates the carboxylic acid, and subsequent heating provides the activation energy required to cleave the C–C bond adjacent to the alkyne. The transient carbanion is stabilized by the electron-withdrawing nature of the alkyne and the aromatic ring, ultimately releasing CO₂ gas and forming the corresponding terminal alkyne (4-ethynylbenzaldehyde)[5].

Figure 2: Thermal decarboxylation pathway of arylpropiolate anions in basic media.

Quantitative Stability Matrix

To assist in your experimental design, refer to the stability matrix below. This table summarizes the expected behavior of 3-(4-Formylphenyl)prop-2-ynoic acid across various basic environments.

pH Range	Base System	Temperature	Primary Degradation Pathway	Estimated Half-Life (t½)
7.5 - 8.5	5% NaHCO₃ (aq)	4 °C	None (Stable Carboxylate Salt)	> 48 hours
7.5 - 8.5	5% NaHCO₃ (aq)	60 °C	Decarboxylation	~ 4 - 6 hours
10.0 - 11.0	K₂CO₃ (aq)	25 °C	Slow Cannizzaro	~ 12 hours
> 13.0	1 M NaOH (aq)	25 °C	Rapid Cannizzaro Disproportionation	< 30 minutes
> 13.0	1 M NaOH (aq)	80 °C	Cannizzaro + Decarboxylation	< 5 minutes

Troubleshooting Workflows & Validated Protocols

When handling this compound, the choice of base and temperature dictates the outcome. Follow the decision tree below to avoid common pitfalls.

Figure 3: Decision tree for handling 3-(4-Formylphenyl)prop-2-ynoic acid in base.

Protocol A: Chemoselective Base Extraction (Self-Validating System)

Objective: Isolate 3-(4-Formylphenyl)prop-2-ynoic acid from neutral organic impurities without triggering Cannizzaro disproportionation or decarboxylation.

• Dissolution: Dissolve the crude mixture in an organic solvent (e.g., Ethyl Acetate).

• Chemoselective Deprotonation: Wash the organic layer with 5% w/v aqueous NaHCO₃ (pH ~8.3) chilled to 4 °C.

  • Validation Check: Gentle CO₂ evolution confirms the deprotonation of the propiolic acid. The low temperature and weak base ensure the formyl group remains intact.

• Phase Separation: Isolate the aqueous layer, which now contains the water-soluble sodium 3-(4-formylphenyl)prop-2-ynoate.

• Controlled Acidification: Slowly acidify the aqueous layer to pH 2 using 1 M HCl, maintaining the temperature at 4 °C via an ice bath.

  • Validation Check: Immediate precipitation of a solid indicates the successful recovery of the free acid.

• Recovery: Extract the precipitate back into fresh Ethyl Acetate, dry over anhydrous Na₂SO₄, and concentrate in vacuo at room temperature.

Protocol B: Intentional Disproportionation (Cannizzaro Reaction)

Objective: Synthesize the reduced and oxidized derivatives for structure-activity relationship (SAR) studies.

• Initiation: Suspend 3-(4-Formylphenyl)prop-2-ynoic acid in 2 M NaOH (aqueous) at 25 °C.

• Reaction: Stir vigorously for 4 hours.

  • Validation Check: The initial suspension will fully dissolve as the highly soluble dianions of the products form. TLC (using an acidic eluent) will confirm the complete disappearance of the starting material[3].

• Quenching: Acidify carefully to pH 2 with 6 M HCl.

• Isolation: Extract with Ethyl Acetate. The organic layer will contain a 1:1 equimolar mixture of 4-(carboxyethynyl)benzyl alcohol and 4-(carboxyethynyl)benzoic acid. These can subsequently be separated via reverse-phase chromatography.

References

• Cannizzaro Reaction - Organic Chemistry Tutor Source: organicchemistrytutor.com URL:[Link]

• Cannizzaro reaction - Wikipedia Source: wikipedia.org URL:[Link]

• Cannizzaro Reaction Mechanism | Steps, Conditions, Uses & FAQs - NEET coaching Source: allen.in URL:[Link]

• Decarboxylative Sulfonylation of Arylpropiolic Acids with Sulfinic Acids: Synthesis of (E)-Vinyl Sulfones Source: researchgate.net URL:[Link]

• Transition Metal-Catalyzed Decarboxylative Coupling Reactions of Alkynyl Carboxylic Acids Source: rsc.org URL:[Link]

Sources

• 1. organicchemistrytutor.com [organicchemistrytutor.com]
• 2. Cannizzaro reaction - Wikipedia [en.wikipedia.org]
• 3. allen.in [allen.in]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]

Technical Support Center: Strategies for Removing Palladium Catalysts from 3-(4-Formylphenyl)prop-2-ynoic Acid Products

Welcome to the technical support guide for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the removal of residual palladium catalysts from 3-(4-Formylphenyl)prop-2-ynoic acid, a common intermediate in pharmaceutical synthesis.[1] The presence of residual palladium in active pharmaceutical ingredients (APIs) is strictly regulated due to its potential toxicity and impact on drug stability.[2][3][4][5] This guide offers practical, field-proven insights to help you achieve the required purity levels for your products.

The Challenge of Palladium Removal

Palladium-catalyzed cross-coupling reactions, such as the Sonogashira coupling likely used to synthesize 3-(4-Formylphenyl)prop-2-ynoic acid, are powerful tools in modern organic synthesis.[6][7] However, a significant challenge lies in the efficient removal of the palladium catalyst from the final product to meet stringent regulatory limits, often below 10 ppm for oral medications.[7][8][9] The choice of removal method is highly dependent on the nature of the product, the solvent system, and the form of the residual palladium (e.g., heterogeneous, soluble, or colloidal).[10][11][12]

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for removing palladium catalysts?

A1: The main strategies for palladium removal can be categorized as follows:

• Filtration: Effective for removing heterogeneous palladium catalysts (e.g., Pd on carbon) or palladium that has precipitated out of solution.[10][12]

• Adsorption (Scavenging): Utilizes solid-supported materials (scavengers) with functional groups that chelate or adsorb palladium species.[8][11][12] Common scavengers include those based on silica, activated carbon, or functionalized polymers.[8][11][13]

• Extraction: Involves liquid-liquid extraction to partition the palladium into a phase separate from the product.[10][11]

• Crystallization: Can be an effective final purification step, although in some cases it can concentrate metal impurities within the crystal structure.[2][11]

• Chromatography: Column chromatography is a common laboratory-scale method for separating the product from the catalyst and other impurities.[10][14]

Q2: My product, 3-(4-Formylphenyl)prop-2-ynoic acid, has both a carboxylic acid and an aldehyde group. How does this affect my choice of palladium removal method?

A2: The functional groups on your molecule are a critical consideration. The carboxylic acid group offers a handle for purification via acid-base extraction. You could potentially dissolve your crude product in a suitable organic solvent and extract it into a basic aqueous solution (e.g., sodium bicarbonate). The palladium impurities may remain in the organic layer. Subsequently, acidifying the aqueous layer would precipitate your purified product. However, you must ensure that the pH changes do not degrade your product. The aldehyde group is relatively stable but can be sensitive to certain reactive scavengers or harsh conditions. Always perform a small-scale test to ensure compatibility.

Q3: What is Celite, and how is it used for palladium removal?

A3: Celite is a brand of diatomaceous earth, a naturally occurring, soft, siliceous sedimentary rock. In the context of palladium removal, it is primarily used as a filter aid.[10][14] A pad of Celite on a sintered glass funnel can effectively trap finely divided heterogeneous palladium catalysts, such as palladium black, that might otherwise pass through standard filter paper.[10][12]

Q4: How do I choose the right palladium scavenger?

A4: The selection of a scavenger depends on several factors:

• Palladium Oxidation State: Thiol-based scavengers are generally effective for Pd(II), while other types may be more suitable for Pd(0).[12]

• Solvent Compatibility: The scavenger must be compatible with your reaction solvent.[12]

• Product Reactivity: Ensure the scavenger does not react with your product's functional groups.

• Efficiency and Capacity: Scavengers vary in their efficiency and how much palladium they can bind per unit weight.[6] It is often recommended to screen a small panel of scavengers to find the most effective one for your specific system.[12]

Q5: How can I determine the residual palladium concentration in my product?

A5: Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is the standard and most accurate method for quantifying trace levels of palladium in pharmaceutical products.[3][15][16][17][18] Other techniques like atomic absorption spectroscopy and X-ray fluorescence are also used.[3][15] For high-throughput screening of purification methods, colorimetric and fluorimetric assays can provide a faster, though less precise, indication of palladium levels.[3][9][15]

Troubleshooting Guide

This section addresses common problems encountered during the removal of palladium catalysts from 3-(4-Formylphenyl)prop-2-ynoic acid and provides targeted solutions.

Problem 1: Filtration is Ineffective; Black Particles Pass Through the Filter.

Possible Cause	Troubleshooting Steps
Colloidal Palladium Formation	1. Flocculation: Add a small amount of a flocculating agent to encourage the aggregation of colloidal particles, making them easier to filter. 2. Adsorption Pre-treatment: Before filtration, stir the solution with activated carbon or silica gel to adsorb the colloidal palladium.[12]
Filter Medium Porosity is Too Large	1. Use a Finer Filter: Switch from standard filter paper to a finer porosity medium, such as a membrane filter (e.g., 0.45 µm PTFE).[12] 2. Optimize Celite Bed: Ensure you are using a well-packed Celite bed of at least 1-2 cm thickness. Pre-wetting the Celite pad with the solvent can enhance its effectiveness.[10][12]
Soluble Palladium Species Present	1. Change Removal Method: Filtration is only effective for insoluble palladium. For soluble species, you must use methods like scavenging, precipitation, or chromatography.[10][11][12] 2. Induce Precipitation: Try adding an anti-solvent or a specific precipitating agent to convert the soluble palladium into a filterable solid.

Problem 2: Low Efficiency with Palladium Scavengers.

Possible Cause	Troubleshooting Steps
Incorrect Scavenger Selection	1. Consider Palladium State: Ensure the scavenger is appropriate for the likely oxidation state of your residual palladium (Pd(0) vs. Pd(II)).[12] 2. Solvent Compatibility: Verify that the scavenger functions optimally in your chosen solvent system.[12] 3. Screen Scavengers: Test a small panel of different types of scavengers (e.g., thiol-based, amine-based, activated carbon) to identify the most effective one.[8][12]
Insufficient Scavenger Amount or Contact Time	1. Increase Scavenger Loading: Incrementally increase the weight percent of the scavenger. 2. Extend Reaction Time: Allow for longer stirring/contact time between the scavenger and the product solution. 3. Increase Temperature: Gently heating the mixture (if your product is stable) can often improve scavenging kinetics.
Product Interference	1. Dilute the Solution: High concentrations of the product can sometimes hinder the scavenger's access to the palladium. Diluting the solution may improve efficiency. 2. pH Adjustment: The binding efficiency of some scavengers can be pH-dependent. A slight adjustment to the pH might be beneficial, but be cautious of product stability.

Problem 3: Product Loss During Purification.

Possible Cause	Troubleshooting Steps
Adsorption of Product onto Scavenger/Filter Aid	1. Thorough Washing: After filtration or decanting from the scavenger, wash the solid material thoroughly with fresh solvent to recover any adsorbed product.[12] 2. Use Less Adsorptive Media: Some activated carbons can be highly adsorptive towards organic molecules. Consider using a different type of carbon or a silica-based scavenger.[8]
Co-precipitation of Product	1. Optimize Precipitation Conditions: If inducing palladium precipitation, carefully control the addition of the anti-solvent or precipitating agent to minimize co-precipitation of your product. 2. Re-dissolve and Re-precipitate: If significant co-precipitation occurs, it may be necessary to redissolve the precipitate and repeat the precipitation under more controlled conditions.
Product Degradation	1. Check Compatibility: Ensure that the chosen scavenger, solvent, and temperature are not causing degradation of your 3-(4-Formylphenyl)prop-2-ynoic acid. The aldehyde functionality can be sensitive. 2. Inert Atmosphere: If oxidation is a concern, perform the purification steps under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocols

Protocol 1: Palladium Removal by Filtration through Celite

This protocol is suitable for the removal of heterogeneous palladium catalysts.

• Prepare the Celite Pad: Place a piece of filter paper in a Büchner or sintered glass funnel. Create a slurry of Celite in your chosen solvent and pour it onto the filter paper to form a 1-2 cm thick pad. Gently compact the bed.

• Dilute the Reaction Mixture: Dilute your crude reaction mixture with a suitable solvent to reduce its viscosity.

• Filter: Slowly pass the diluted reaction mixture through the prepared Celite pad.

• Wash: Wash the Celite pad with fresh solvent to ensure complete recovery of your product.[12]

• Collect: The combined filtrate contains your product, free from heterogeneous palladium.

Protocol 2: Palladium Removal Using a Solid-Supported Scavenger

This protocol provides a general workflow for using solid-supported scavengers.

• Select the Scavenger: Choose an appropriate scavenger based on your reaction conditions and the nature of your product.

• Add Scavenger: Add the recommended amount of the scavenger (often specified by the manufacturer) to your product solution.

• Stir: Stir the mixture for the recommended time and at the optimal temperature. This can range from a few hours to overnight.

• Filter: Remove the solid-supported scavenger by filtration. A simple gravity filtration is often sufficient.[12]

• Wash and Collect: Wash the filtered scavenger with a small amount of fresh solvent to recover any adsorbed product and combine the filtrates.[12]

Visual Workflows and Decision Guides

Decision Tree for Selecting a Palladium Removal Method

Caption: Decision tree for selecting a palladium removal method.

General Workflow for Palladium Removal via Scavenging

Caption: General workflow for palladium removal using a solid-supported scavenger.

References

• Organic Syntheses. palladium. Available at: [Link].

• ResearchGate. How can i remove palladium Pd catalyst easily?. (2015). Available at: [Link].

• ACS Publications. Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. (2023). Available at: [Link].

• Biotage. How to Remove Palladium in three easy steps. (2023). Available at: [Link].

• Google Patents. Method of removing palladium - US20050256327A1. (2005).

• ACS Publications. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. (2022). Available at: [Link].

• Onyx Scientific. Palladium scavenging: From 1% to within ICH limits. Available at: [Link].

• De Gruyter. CHAPTER 16: Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings. (2014). Available at: [Link].

• ResearchGate. Accuracy improvement in the determination of palladium in pharmaceuticals by eliminating volatility error when using ICP-MS coupled with direct introduction of sample dissolved in organic solvents. Available at: [Link].

• Agilent. Techniques for the Analysis of Organic Chemicals by Inductively Coupled Plasma Mass Spectrometry (ICP-MS). Available at: [Link].

• ResearchGate. How can I easily remove a Pd-catalyst from my Sonogashira or Suzuki couplings?. (2013). Available at: [Link].

• Crimson Publishers. Resins as Scavengers to Control the Metal Impurities in Active Pharmaceutical Ingredients (APIs). (2023). Available at: [Link].

• ResearchGate. ICP-MS analyses of residual palladium in products 4 and 11. Available at: [Link].

• MDPI. An Efficient Leaching of Palladium from Spent Catalysts through Oxidation with Fe(III). (2019). Available at: [Link].

• PubMed. Biological and hepatotoxic effects of palladium. An overview on experimental investigations and personal studies. (1995). Available at: [Link].

• RSC Publishing. Fast and reliable ICP-MS quantification of palladium and platinum-based drugs in animal pharmacokinetic and biodistribution studies. Available at: [Link].

• National Center for Biotechnology Information. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. (2022). Available at: [Link].

• ArODES. Assessing the environmental benefit of palladium-based single-atom heterogeneous catalysts for Sonogashira coupling. (2022). Available at: [Link].

• National Center for Biotechnology Information. From Waste to Green Applications: The Use of Recovered Gold and Palladium in Catalysis. (2022). Available at: [Link].

• Google Patents. CN104232900A - Method for recovering palladium from waste palladium/alumina catalyst.

• National Center for Biotechnology Information. Palladium Nanoparticles: Toxicological Effects and Potential Implications for Occupational Risk Assessment. (2018). Available at: [Link].

• EurekAlert!. Copper will replace toxic palladium and expensive platinum in the synthesis of medications. (2017). Available at: [Link].

• PubMed. In vitro evaluation of the potential toxic effects of palladium nanoparticles on fibroblasts and lung epithelial cells. (2017). Available at: [Link].

• Google Patents. US3449415A - Purification of formic acid and propionic acid.

• MDPI. Impact of a Palladium(II)-tris(2-carboxyethyl)phosphine Complex on Normal Cells: Toxicity and Membrane Interaction. (2025). Available at: [Link].

• Organic Syntheses. 2-phenylpropionic acid. Available at: [Link].

Sources

• 1. 3-(4-Formylphenyl)propionic acid, 96% 250 mg | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. biotage.com [biotage.com]
• 3. arborassays.com [arborassays.com]
• 4. Biological and hepatotoxic effects of palladium. An overview on experimental investigations and personal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Copper will replace toxic palladium and expensive platinum in the synthesis of medications | EurekAlert! [eurekalert.org]
• 6. apolloscientific.co.uk [apolloscientific.co.uk]
• 7. onyxipca.com [onyxipca.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
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• 13. US20050256327A1 - Method of removing palladium - Google Patents [patents.google.com]
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• 15. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. Fast and reliable ICP-MS quantification of palladium and platinum-based drugs in animal pharmacokinetic and biodistribution studies - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 18. pubs.acs.org [pubs.acs.org]

Storage conditions to prevent polymerization of 3-(4-Formylphenyl)prop-2-ynoic acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the unique handling and storage challenges associated with 3-(4-Formylphenyl)prop-2-ynoic acid .

This compound is a highly reactive, bifunctional molecule. It contains both an oxidizable aldehyde (formyl group) and a polymerizable alkyne conjugated to a carboxylic acid (propiolic acid derivative). Failure to understand the causality between environmental exposure and its chemical reactivity will inevitably lead to spontaneous polymerization, ruining your material and downstream experiments. This guide provides the mechanistic insights and self-validating protocols necessary to preserve the integrity of your compound.

Mechanistic Insights: The "Why" Behind the Instability

To prevent degradation, you must first understand the chemical causality of how 3-(4-Formylphenyl)prop-2-ynoic acid fails. The molecule is susceptible to three interconnected degradation pathways:

• Autoxidation: The formyl group (-CHO) is highly sensitive to ambient oxygen. Oxygen diradicals abstract the aldehydic hydrogen, forming an acyl radical that eventually converts the aldehyde into a carboxylic acid.

• Radical-Initiated Polymerization: The prop-2-ynoic acid moiety contains an alkyne conjugated with an electron-withdrawing group, making it highly reactive[1]. The radicals generated during the autoxidation of the aldehyde actively initiate the polymerization of the alkyne. Thus, oxygen exposure indirectly causes polymerization. Furthermore, propiolic acid derivatives can undergo solid-state polymerization triggered by light or heat[2]. Exposure to sunlight can even cause trimerization into benzene derivatives[3].

• Metal-Catalyzed Polymerization: Transition metals (like Copper, Silver, or Molybdenum) can rapidly catalyze the polymerization of propiolic acids or form explosive metal acetylides[3].

Fig 1: Degradation pathways showing how autoxidation initiates radical polymerization.

Quantitative Degradation Matrix

While simple phenylpropiolic acid can be stored at 0–8°C[4], the addition of the formyl group drastically reduces its stability. The table below summarizes the quantitative relationship between storage conditions and the expected shelf life of the compound.

Storage Temperature	Atmosphere	Light Exposure	Expected Shelf Life	Primary Degradation Mechanism	Visual Indicator of Failure
-80°C	Argon	Dark (Amber)	> 24 months	None	Remains a free-flowing powder
-20°C	Argon	Dark (Amber)	12 - 18 months	Trace Autoxidation	Slight clumping
4°C	Air	Dark	1 - 3 months	Autoxidation / Dimerization	Yellowing, sticky texture
25°C	Air	Ambient Light	< 1 week	Photochemical Polymerization	Viscous resin / Insoluble solid

Standard Operating Procedure: Aliquoting & Cryogenic Storage

To prevent polymerization, the compound must be isolated from heat, light, oxygen, and moisture. The following protocol is designed as a self-validating system : if the atmospheric seal fails at any point, the compound will visually transition from a light powder to a clumpy, yellowed resin, immediately alerting the user to the failure before analytical testing is required.

Step-by-Step Methodology:

• Lyophilization (Drying): Ensure the bulk powder is completely dry. Trace moisture accelerates hydrolysis and facilitates ionic mobility for polymerization[1]. Dry under high vacuum (≤ 0.1 mbar) for 4 hours.

• Aliquoting: Working rapidly under subdued lighting, transfer single-use quantities (e.g., 50–100 mg) into pre-dried, amber glass vials. Causality: Amber glass blocks UV/Vis radiation, preventing photochemical [2+2] cycloadditions and radical generation[3].

• Argon Purging: Insert an Argon gas line into the vial and purge gently for 30 seconds. Causality: Argon is heavier than Nitrogen and effectively displaces oxygen, neutralizing the autoxidation-polymerization loop.

• Sealing: Cap the vial immediately with a PTFE-lined septum cap. Wrap the junction tightly with Parafilm. Causality: PTFE is chemically inert and prevents plasticizer leaching, while Parafilm provides a secondary moisture barrier.

• Cryogenic Storage: Transfer the sealed aliquots to a -20°C or -80°C freezer.

Fig 2: Self-validating cryogenic storage workflow to prevent polymerization and oxidation.

Troubleshooting & FAQs

Q: My sample has turned from a free-flowing powder into a sticky, viscous mass. Can I still use it? A: No. This morphological change indicates extensive polymerization of the prop-2-ynoic acid moiety. The alkyne has undergone cross-linking to form a polyene network[2]. The material is now chemically altered, likely insoluble in standard organic solvents, and must be discarded.

Q: Can I prepare a stock solution in DMSO or DMF for long-term storage? A: This is highly discouraged. Storing the compound in solution drastically increases the collision frequency between molecules, lowering the kinetic barrier for polymerization. Furthermore, solvents like DMSO can act as mild oxidants over time. If a solution is absolutely necessary for an automated workflow, prepare it in anhydrous solvent, freeze it immediately at -80°C, and use it within 24 hours.

Q: How do I analytically verify the integrity of my batch before an expensive cross-coupling experiment? A: Perform a quick

H NMR analysis in anhydrous DMSO- or CDCl . You should observe a sharp, distinct singlet for the aldehyde proton at approximately 10.0 ppm. If the compound has polymerized, you will observe a loss of the alkyne carbon signals in C NMR, and the appearance of broad, unresolved polymeric peaks in the aromatic/alkene region (6.0–8.0 ppm) of the H NMR spectrum.

Q: Are there specific laboratory tools I should avoid when handling this compound? A: Yes. Never use metal spatulas made of copper, brass, or silver. Terminal alkynes and propiolic acid derivatives can react with these transition metals to form highly explosive metal acetylides, and trace metal contamination acts as a potent catalyst for rapid alkyne polymerization[3]. Always use PTFE-coated, ceramic, or clean stainless-steel spatulas.

References

• ResearchGate. "Some peculiarities of the polymerization of propiolic acid and its salts." ResearchGate. Available at:[Link]

• Wikipedia Contributors. "Propiolic acid." Wikipedia, The Free Encyclopedia. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Propiolic acid - Wikipedia [en.wikipedia.org]
• 4. chemimpex.com [chemimpex.com]

Minimizing side reactions during the hydrolysis of ester precursors

Welcome to the Technical Support Center for Ester Hydrolysis. As drug development professionals and synthetic chemists, you know that the "simple" deprotection of an ester can often become the bottleneck of a synthetic route. Side reactions such as epimerization, unwanted transesterification, and the cleavage of orthogonal protecting groups demand precise mechanistic control.

This guide provides field-proven troubleshooting strategies, causal explanations for common side reactions, and self-validating protocols to ensure high-fidelity ester cleavage.

Diagnostic Workflow

Diagnostic workflow for selecting the optimal ester hydrolysis strategy based on substrate sensitivity.

Troubleshooting FAQs

Q1: I am observing epimerization at the α-stereocenter during the saponification of my amino acid ester. How can I prevent this? Root Cause: Alkaline hydrolysis (e.g., using NaOH or LiOH) proceeds via a tetrahedral intermediate. However, strong hydroxide bases can concurrently deprotonate the acidic α-carbon (especially in Fmoc- or Boc-protected amino acids), leading to enolization. When the enolate reprotonates, stereochemical integrity is lost, resulting in racemization or epimerization. Solution: Transition to a milder, pH-neutral cleavage method. Recent methodologies utilize green Calcium(II) iodide as a protective and activating agent, which allows for efficient Fmoc-protected amino ester hydrolysis without epimerization1[1]. Alternatively, enzymatic hydrolysis provides absolute stereocontrol under physiological conditions.

Q2: My molecule contains both an ester and a sensitive amide. Standard LiOH cleaves both. What is the most chemoselective approach? Root Cause: Hydroxide is a "hard" nucleophile that indiscriminately attacks highly electrophilic carbonyls. If an amide is sterically accessible, it will undergo competitive hydrolysis. Solution: Use Trimethyltin hydroxide (

). The tin atom acts as a "soft" Lewis acid that specifically coordinates to the ester carbonyl oxygen, activating it for intramolecular hydroxide delivery. This reaction proceeds under mild, non-acidolytic, and pH-neutral conditions, preserving amides, epoxides, and β-hydroxy groups2[2].

Q3: I need to hydrolyze a sterically hindered ester, but heating with standard bases causes elimination side reactions. What is the alternative? Root Cause: Elevated temperatures in the presence of strong aqueous bases promote E2 elimination pathways, especially if a good leaving group is present β to a proton. Solution: Employ Potassium trimethylsilanolate (TMSOK). TMSOK provides a highly nucleophilic silanolate anion that attacks the ester via a

or mechanism under strictly anhydrous conditions. This avoids the need for water and heat, rapidly converting even hindered esters to carboxylic acids in quantitative yields3[3].

Q4: Can biocatalysis be scaled for ester hydrolysis in drug development, especially when dealing with unstable intermediates? Root Cause: Chemical hydrolysis of complex intermediates often leads to degradation. Enzymes operate at neutral pH and ambient temperature, eliminating thermal and pH-induced degradation. Solution: Yes, enzymatic ester hydrolysis is highly scalable. For example, during the development of the IL-17A inhibitor LY3509754, researchers leveraged Lipozyme TL IM for enzymatic ester hydrolysis, which was followed by a controlled, concomitant decarboxylation to successfully yield a sensitive α-bromoketone intermediate on a 110 kg scale4[4]. Furthermore, esterase activity can be monitored in real-time using fixation-compatible fluorescent probes5[5].

Quantitative Data Presentation

Hydrolysis Method	Reagent / Catalyst	Substrate Scope & Limitations	Side Reactions Minimized	Typical Yield Range
Standard Saponification	LiOH or NaOH in THF/	Simple, unhindered aliphatic/aromatic esters.	None (Prone to epimerization & elimination).	60 - 90%
Anhydrous Cleavage	TMSOK in THF	Hindered esters, base-sensitive substrates.	Transesterification, E2 Elimination.	85 - 99%
Chemoselective Cleavage	in DCE	Complex substrates with amides, epoxides, or β-hydroxy groups.	Amide cleavage, epoxide ring-opening.	84 - 95%
Biocatalytic Hydrolysis	Porcine Liver Esterase (PLE) or Lipozyme	Enantioselective desymmetrization, sensitive APIs.	Racemization, thermal degradation.	80 - 98% (High ee)

Experimental Protocols

Protocol 1: Anhydrous Ester Cleavage using Potassium Trimethylsilanolate (TMSOK)

Mechanism: Nucleophilic attack by the silanolate anion on the acyl carbon under strictly anhydrous conditions, preventing water-mediated side reactions.

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Reagent Mixing: Dissolve the ester precursor (1.0 equiv) in anhydrous Tetrahydrofuran (THF) to achieve a 0.2 M concentration.

• Activation: Add Potassium trimethylsilanolate (TMSOK) (1.2 to 1.5 equiv) in one portion. (Caution: TMSOK is highly hygroscopic; weigh rapidly or handle in a glovebox.)

• Reaction: Stir the mixture at room temperature for 2–4 hours. Monitor the reaction via TLC or LC-MS until the ester is consumed.

• Quenching & Workup: Dilute the mixture with diethyl ether and extract with 5% aqueous citric acid to protonate the carboxylate.

• Validation & QC Check: Wash the organic layer with brine, dry over

  , and concentrate. Analyze via NMR to confirm the disappearance of the ester alkyl protons (e.g., the singlet at ~3.7 ppm for a methyl ester) and verify the absence of elimination byproducts.

Protocol 2: Chemoselective Hydrolysis using Trimethyltin Hydroxide ( )

Mechanism: Soft Lewis acid coordination to the ester carbonyl, facilitating intramolecular hydroxide transfer without bulk basicity.

• Preparation: In a standard reaction vial, dissolve the complex ester (1.0 equiv) in 1,2-Dichloroethane (DCE) to a concentration of 0.1 M.

• Reagent Addition: Add Trimethyltin hydroxide (3.0 to 5.0 equiv).

• Reaction: Heat the mixture to 60–80 °C (or reflux) for 4–12 hours. The neutral pH prevents the cleavage of adjacent amides or epimerization.

• Workup: Concentrate the reaction mixture under reduced pressure. Dissolve the crude residue in ethyl acetate and wash sequentially with 0.1 M

  and brine.

• Validation & QC Check: Purify via flash chromatography. Use LC-MS to verify that the molecular weight corresponds to the free acid and that all orthogonal protecting groups (e.g., Boc, Fmoc, amides) remain completely intact.

Protocol 3: Enzymatic Hydrolysis using Porcine Liver Esterase (PLE)

Mechanism: Serine-hydrolase catalyzed cleavage via an acyl-enzyme intermediate at physiological pH.

• Buffer Preparation: Prepare a 0.1 M phosphate buffer solution and adjust the pH to 7.2.

• Substrate Solubilization: Dissolve the ester (1.0 equiv) in a minimal amount of co-solvent (e.g., 5-10% v/v DMSO or acetone) to ensure bioavailability.

• Enzyme Addition: Add the substrate solution to the phosphate buffer, followed by the addition of Porcine Liver Esterase (PLE) (typically 10-50 U/mmol of substrate).

• Reaction & Titration: Stir gently at 30 °C. Maintain the pH at 7.2 by autotitration with 0.1 M NaOH, as the release of the carboxylic acid will continuously lower the pH.

• Quenching & Workup: Once base consumption ceases, quench the reaction by adjusting the pH to 3.0 with 1 M HCl (if the product is acid-stable) or by adding an equal volume of cold acetonitrile to denature the enzyme.

• Validation & QC Check: Filter through a Celite pad to remove denatured protein. Extract with ethyl acetate and determine the enantiomeric excess (ee) of the product using chiral HPLC to ensure zero racemization occurred.

References

• Lovric, M., et al. "Scope and Limitations of Sodium and Potassium Trimethylsilanolate as Reagents for Conversion of Esters to Carboxylic Acids.
• Benchchem. "Trimethyltin Hydroxide | Research Grade | RUO." Benchchem.
• Binette, R., et al. "Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent." Molecules.
• ChemRxiv. "A fixation-compatible fluorescent probe for sensitive and specific imaging of exogenous and endogenous esterase activity." ChemRxiv.
• ACS Publications. "Development of a Scalable Process for an IL-17A Inhibitor LY3509754. Part II: Synthesis of the α-Bromoketone Intermediate Leveraging Concomitant Decarboxylation Following Enzymatic Ester Hydrolysis.

Sources

• 1. Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Trimethyltin Hydroxide | Research Grade | RUO [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]

Reference Data & Comparative Studies

Comparing reactivity of 3-(4-Formylphenyl)prop-2-ynoic acid vs terephthalic acid

Comparative Reactivity Guide: 3-(4-Formylphenyl)prop-2-ynoic Acid vs. Terephthalic Acid

In advanced materials science and drug discovery, the selection of a molecular building block dictates the thermodynamic stability and functional versatility of the final architecture. This guide provides an in-depth comparative analysis of two distinct aromatic carboxylic acids: Terephthalic Acid (TPA) , the symmetric workhorse of polymer and metal-organic framework (MOF) chemistry, and 3-(4-Formylphenyl)prop-2-ynoic acid (4-FPPA) , an asymmetric, highly functionalized scaffold designed for orthogonal bioconjugation and complex structural elaboration.

Structural and Electronic Profiles: The Causality of Reactivity

The divergent applications of TPA and 4-FPPA stem fundamentally from their electronic distribution and structural symmetry.

Terephthalic Acid (TPA): TPA possesses

symmetry with two equivalent, para-substituted carboxylic acid groups. Both groups are strongly electron-withdrawing, which significantly deactivates the central benzene ring toward electrophilic aromatic substitution. Because the molecule lacks a dipole moment and forms strong intermolecular hydrogen-bonded dimers, TPA exhibits extreme thermal stability (melting point >300 °C) and poor solubility in most solvents[1]. Its reactivity is almost exclusively restricted to the carboxylic acid terminals, making it an ideal rigid linker for predictable, symmetric coordination networks and step-growth polymerization[2][3].

3-(4-Formylphenyl)prop-2-ynoic acid (4-FPPA): In contrast, 4-FPPA is a highly polarized, asymmetric molecule featuring three distinct reactive sites: an aldehyde (-CHO), an internal alkyne (-C≡C-), and a carboxylic acid (-COOH). The push-pull electronic dynamics are unique; both the formyl group and the propiolic acid moiety are electron-withdrawing, creating a highly electron-deficient aromatic core. The alkyne is conjugated with the carboxyl group, rendering it susceptible to Michael-type additions, while the aldehyde remains highly electrophilic. This orthogonal reactivity allows chemists to sequentially modify the molecule without relying on complex protecting-group strategies[4][5].

Comparative Reactivity & Application Pathways

The Symmetric Anchor: Terephthalic Acid

TPA's primary utility lies in its predictable bifunctionality. In polymer chemistry, it undergoes standard esterification to form Polyethylene Terephthalate (PET)[1]. In reticular chemistry, TPA is the definitive organic ligand for synthesizing robust MOFs, such as MOF-5, MIL-53, and the highly stable Zr-based UiO-66[2][3][6]. The rigid linear geometry of TPA enforces specific spatial arrangements (e.g., the fcu topology in UiO-66), while the strong Zr–carboxylate bonds provide exceptional chemical and mechanical stability.

Self-assembly of Terephthalic Acid and Zirconium into UiO-66 MOF.

The Orthogonal Scaffold: 3-(4-Formylphenyl)prop-2-ynoic acid

4-FPPA is utilized when sequential, site-specific functionalization is required.

• Carboxylic Acid: Can be selectively amidated to form ynamides or propiolamides via transition-metal catalysis (e.g., Ni-catalyzed reactions with tetraalkylthiuram disulfides) or metal-free C-N cleavage[4][5].

• Aldehyde: Readily undergoes reductive amination or Schiff base condensation to append targeting peptides or fluorophores.

• Alkyne: Serves as a handle for transition-metal catalyzed cross-couplings or cycloadditions.

Orthogonal reactivity pathways of 3-(4-Formylphenyl)prop-2-ynoic acid.

Quantitative Data Summary

Property / Parameter	Terephthalic Acid (TPA)	3-(4-Formylphenyl)prop-2-ynoic acid
CAS Number	100-21-0[1]	N/A (Highly specialized derivative)
Molecular Formula	C₈H₆O₄	C₁₀H₆O₃
Molecular Weight	166.13 g/mol [1]	174.15 g/mol
Melting Point	>300 °C[1]	189.5–190.6 °C[7]
Reactive Sites	2 (Symmetric)	3 (Orthogonal)
Primary Applications	PET Polymers, MOF Linkers (UiO-66)[1][2]	Bioconjugation, Ynamide Synthesis[4][5]
Solubility Profile	Poor (Requires DMF, DMSO, or Base)	Moderate (Soluble in polar aprotic solvents)

Validated Experimental Methodologies

To demonstrate the distinct operational handling of these molecules, the following self-validating protocols highlight their specific reactivity profiles.

Protocol A: Modulated Water-Based Synthesis of UiO-66 from TPA

Objective: Synthesize highly crystalline UiO-66 avoiding toxic DMF, utilizing kinetic modulation. Causality: TPA is highly insoluble in water. By introducing acetic acid as a modulator, the hydrolysis of the Zr precursor is controlled. The modulator competes with TPA for coordination sites on the Zr hexanuclear cluster, slowing down framework extension. This thermodynamic self-correction prevents amorphous precipitation and ensures the formation of the highly ordered fcu topology[2].

Step-by-Step Procedure:

• Preparation: In a Teflon-lined autoclave, dissolve ZrCl₄ (1.0 equiv) and TPA (1.0 equiv) in a solvent mixture of water and acetic acid. Crucial: Maintain exactly 15 molar equivalents of acetic acid relative to Zr to favor the fcu phase[2].

• Thermal Incubation: Seal and heat the vessel to 90 °C for 2 hours.

• In-Process Validation: Observe the reaction mixture; a successful nucleation phase is indicated by the transition from a clear solution to a dense, turbid white suspension.

• Isolation: Centrifuge the suspension at 8000 rpm for 10 minutes. Wash the resulting pellet sequentially with deionized water and ethanol to remove unreacted TPA and residual acetic acid.

• Analytical Validation: Dry the powder under vacuum. Confirm the crystalline topology via Powder X-Ray Diffraction (PXRD), ensuring the presence of sharp, characteristic peaks at 2θ = 7.4° and 8.5°[2].

Protocol B: Orthogonal Amidation of 4-FPPA via Metal-Free C-N Cleavage

Objective: Synthesize N,N-Diethyl-3-(4-formylphenyl)propiolamide without disrupting the sensitive aldehyde or alkyne groups. Causality: Traditional peptide coupling reagents or transition-metal catalysts can cause undesired side reactions with the electrophilic aldehyde or conjugated alkyne. Utilizing a metal-free C-N cleavage of tertiary amines selectively amidates the carboxylic acid. The strong electron-withdrawing nature of the para-formyl group slightly reduces the overall yield (typically ~32%), necessitating precise stoichiometric control[5].

Step-by-Step Procedure:

• Preparation: Charge an oven-dried Schlenk tube with 3-(4-formylphenyl)prop-2-ynoic acid (1.0 equiv) and the designated radical oxidant system under an inert argon atmosphere.

• Reagent Addition: Inject an excess of triethylamine (which acts as both the amine source and the base) dissolved in anhydrous toluene.

• Thermal Activation: Heat the mixture to 80 °C with vigorous stirring for 12 hours.

• In-Process Validation: Monitor the reaction via Thin Layer Chromatography (TLC). The successful consumption of 4-FPPA is validated by the disappearance of the baseline-retained carboxylic acid spot and the emergence of a new, highly UV-active spot at a higher

  value.

• Purification: Quench the reaction with water, extract with ethyl acetate, and purify the concentrated organic layer via silica gel column chromatography.

• Analytical Validation: Analyze the purified yellow liquid via ¹H NMR. The orthogonal selectivity is confirmed by the retention of the intact aldehyde proton singlet at

  10.03 ppm, alongside the appearance of new ethyl multiplets at 3.66 and 3.48 ppm corresponding to the newly formed amide bond[5].

References

• Terephthalic acid as a linker in preparation of a new Ni-doped, Zn-based MOF - Sciforum. Sciforum.net.
• A water-based synthetic route to the metal–organic framework UiO-66 starting from PET-derived terephthalate esters - RSC Publishing. Rsc.org.
• Terephthalic acid 98 100-21-0 - Sigma-Aldrich. Sigmaaldrich.com.
• Reactive Crystallization via Metal–Organic-Framework Formation Enables Separation of Terephthalic Acid from Textile Impurities | ACS Sustainable Chemistry & Engineering. Acs.org.
• Nickel-Catalyzed Amidation of Aryl Alkynyl Acids with Tetraalkylthiuram Disulfides - PMC. Nih.gov.
• Rapid and One-Pot Synthesis of Aryl Ynamides from Aryl Alkynyl Acids by Metal-Free C-N Cleavage of Tertiary Amines - MDPI. Mdpi.com.
• Carboxylation of terminal alkynes with CO2 catalyzed by... - RSC Publishing. Rsc.org.

Sources

• 1. TPA, H2BDC 对苯二甲酸98 [sigmaaldrich.com]
• 2. A water-based synthetic route to the metal–organic framework UiO-66 starting from PET-derived terephthalate esters - RSC Sustainability (RSC Publishing) DOI:10.1039/D5SU00463B [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Nickel-Catalyzed Amidation of Aryl Alkynyl Acids with Tetraalkylthiuram Disulfides: A Facile Synthesis of Aryl Alkynyl Amides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rapid and One-Pot Synthesis of Aryl Ynamides from Aryl Alkynyl Acids by Metal-Free C-N Cleavage of Tertiary Amines [mdpi.com]
• 6. academia.edu [academia.edu]
• 7. rsc.org [rsc.org]

A Senior Application Scientist’s Guide to HPLC Purity Assessment of 3-(4-Formylphenyl)prop-2-ynoic acid

Introduction: The Analytical Imperative for 3-(4-Formylphenyl)prop-2-ynoic acid

In the landscape of pharmaceutical development, the purity of active pharmaceutical ingredient (API) intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. 3-(4-Formylphenyl)prop-2-ynoic acid, a key building block in the synthesis of various therapeutic agents, presents a unique analytical challenge. Its structure, featuring a carboxylic acid, an aromatic ring, and a reactive aldehyde group, necessitates a highly specific and robust analytical method to ensure that process-related impurities and potential degradants are effectively separated and quantified.

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the purity assessment of this critical intermediate. Moving beyond a simple recitation of parameters, we will explore the strategic rationale behind method development, grounding our choices in the fundamental principles of chromatography and the rigorous standards of international regulatory bodies. Our objective is to equip you, my fellow researchers and drug development professionals, with a comprehensive framework for developing, validating, and implementing a purity method that is not only scientifically sound but also practically reliable for routine quality control (QC) and stability testing.

The Analyte Profile: Understanding the Molecule

Before embarking on method development, a thorough understanding of the analyte's physicochemical properties is paramount. This foundational knowledge dictates our strategic approach to separation.

Property	Assessment	Analytical Implication
Chemical Structure	Aromatic ring with carboxylic acid, aldehyde, and alkyne functionalities.	Multiple functional groups offer sites for potential impurities. The aromatic ring provides a strong UV chromophore, ideal for UV detection.
Polarity	Moderately polar and ionizable due to the carboxylic acid group (pKa ~4-5).	Retention on standard reversed-phase columns can be challenging without mobile phase modification.[1]
Potential Impurities	Starting materials (e.g., 4-iodobenzaldehyde), over-oxidized products (e.g., terephthalic acid derivatives), or side-reaction products.	The method must be able to resolve compounds with potentially similar structures and polarities.

Strategic Method Development: A Comparative Overview

The primary goal is to achieve a robust separation between the main 3-(4-Formylphenyl)prop-2-ynoic acid peak and all potential impurities. Reversed-Phase HPLC (RP-HPLC) is the predominant technique for this class of molecules due to its versatility and reproducibility.[2]

The Central Challenge: Retention of an Ionizable Analyte

The carboxylic acid moiety of our analyte will be ionized at neutral pH, making it highly polar and poorly retained on a nonpolar C18 stationary phase. The most effective strategy to counteract this is ion suppression . By acidifying the mobile phase to a pH at least 2 units below the analyte's pKa, we protonate the carboxylic acid (R-COOH). This neutral form is significantly less polar, promoting its interaction with the stationary phase and leading to adequate retention and improved peak symmetry.[3]

The following diagram illustrates the logical workflow for developing a robust HPLC method for this specific application.

Caption: Logical workflow for HPLC method development.

Comparative Analysis of RP-HPLC Approaches

We will compare two common RP-HPLC approaches: a simple isocratic method suitable for rapid QC checks and a more powerful gradient method for comprehensive impurity profiling.

Parameter	Method A: Isocratic RP-HPLC	Method B: Gradient RP-HPLC	Rationale & Justification
Stationary Phase	C18, 5 µm, 150 x 4.6 mm	C18, 3.5 µm, 100 x 4.6 mm	A standard C18 provides robust, general-purpose retention. The smaller particle size in Method B offers higher efficiency and better resolution, which is advantageous for complex impurity profiles.
Mobile Phase A	0.1% Phosphoric Acid in Water	0.1% Phosphoric Acid in Water	Phosphoric acid provides a low pH (~2.1) for effective ion suppression and is a non-volatile buffer suitable for UV detection.
Mobile Phase B	Acetonitrile (ACN)	Acetonitrile (ACN)	ACN is a common organic modifier with low viscosity and good UV transparency.
Elution Profile	60:40 (A:B)	0-15 min: 30% to 95% B15-17 min: 95% B17.1-20 min: 30% B	The isocratic method is simple and fast. The gradient method allows for the elution of early, more polar impurities and later, less polar impurities, providing a much wider separation window.
Flow Rate	1.0 mL/min	1.2 mL/min	Adjusted to maintain appropriate backpressure and optimize separation within a reasonable timeframe.
Run Time	~10 minutes	~20 minutes	Method A is faster for high-throughput needs. Method B is longer but ensures comprehensive separation.
Resolution	Adequate for known, well-separated impurities.	Superior resolution for closely eluting and unknown impurities.	Gradient elution is critical for stability-indicating methods where degradants may appear.
Best Application	Routine In-Process Control (IPC) or final product assay where the impurity profile is simple and well-defined.	Release testing, stability studies, and reference standard characterization where comprehensive impurity profiling is required.

Protocol Deep Dive: A Validated Gradient RP-HPLC Method (Method B)

This section provides a detailed, self-validating protocol for the comprehensive purity assessment of 3-(4-Formylphenyl)prop-2-ynoic acid.

Instrumentation & Materials

• HPLC System: A gradient-capable HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV detector.

• Column: C18, 100 mm x 4.6 mm, 3.5 µm particle size.

• Reagents: HPLC-grade Acetonitrile, HPLC-grade water, and Phosphoric Acid (85%).

• Reference Standard: Well-characterized 3-(4-Formylphenyl)prop-2-ynoic acid (>99.5% purity).

Chromatographic Conditions

Parameter	Setting
Mobile Phase A	0.1% v/v Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
0.0
15.0
17.0
17.1
20.0
Flow Rate	1.2 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL
Diluent	Acetonitrile:Water (50:50)

Preparation of Solutions

• Reference Standard Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of the reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Sample Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of the test sample into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent.

System Suitability Testing (SST)

Before sample analysis, perform injections of the reference standard solution to verify system performance. The system is deemed suitable for use if the following criteria are met, in accordance with USP General Chapter <621>.[4][5]

SST Parameter	Acceptance Criteria
Tailing Factor (Asymmetry)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Relative Standard Deviation (RSD)	≤ 2.0% for peak area from 5 replicate injections

The Pillar of Trustworthiness: Method Validation Overview

A developed method is incomplete without rigorous validation to demonstrate its fitness for purpose.[6] The validation process must be conducted according to the International Council for Harmonisation (ICH) Q2(R2) guidelines.[7][8][9][10] This ensures the method is reliable, reproducible, and provides data that can be trusted for regulatory submissions.

The following diagram outlines the core components of a comprehensive method validation plan.

Caption: Core parameters for HPLC method validation.

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[6] This is typically demonstrated using DAD peak purity analysis and by spiking the sample with known impurities.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[8]

• Accuracy: The closeness of the test results obtained by the method to the true value.[6] This is assessed by analyzing samples with known concentrations (e.g., spiked placebo).

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day) and intermediate precision (inter-day, inter-analyst).

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters (e.g., ±10% flow rate, ±5°C column temperature).

Conclusion

The purity assessment of 3-(4-Formylphenyl)prop-2-ynoic acid demands a well-considered and systematically developed HPLC method. While a simple isocratic method may suffice for basic in-process checks, a comprehensive gradient RP-HPLC method, as detailed in this guide, provides the necessary resolution and robustness for full impurity profiling required for product release and stability studies. The foundation of this method lies in the principle of ion suppression, which is critical for retaining and achieving good peak shape for this acidic analyte.

Ultimately, the trustworthiness of any analytical data hinges on rigorous validation. Adherence to ICH guidelines is not just a regulatory requirement but a scientific necessity that ensures the method is truly fit for its intended purpose. By following the strategic framework presented here, researchers and QC analysts can confidently develop and implement reliable HPLC methods that uphold the highest standards of quality and safety in pharmaceutical development.

References

• Title: Chromatographic separations of aromatic carboxylic acids - PubMed Source: PubMed URL: [Link]

• Title: ICH and FDA Guidelines for Analytical Method Validation - Lab Manager Source: Lab Manager URL: [Link]

• Title: Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview Source: YouTube URL: [Link]

• Title: LIQUID CHROMATOGRAPHIC GRADIENT METHOD ALLOWANCES PROVIDED BY GENERAL CHAPTER, USP CHROMATOGRAPHY <621> Source: Waters Corporation URL: [Link]

• Title: ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma Source: AMSbiopharma URL: [Link]

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency URL: [Link]

• Title: HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column Source: HPLC.org URL: [Link]

• Title: USP 621 Changes - Element Lab Solutions Source: Element Lab Solutions URL: [Link]

• Title: Separation of Aromatic Carboxylic Acids by Mixed-Mode HPLC - SIELC Technologies Source: SIELC Technologies URL: [Link]

• Title: ICH Q2(R2) Guide: Analytical Method Validation Explained | IntuitionLabs Source: IntuitionLabs URL: [Link]

• Title: Achieving Method Modernization with the New Liquid Chromatographic Gradient Allowances Provided by USP General Chapter <621> Chromatography and the Alliance™ iS HPLC System - Waters Corporation Source: Waters Corporation URL: [Link]

• Title: Are You Sure You Understand USP <621>? | LCGC International Source: LCGC International URL: [Link]

• Title: HPLC analysis of aliphatic and aromatic dicarboxylic acid cross-linkers hydrolyzed from carbohydrate polyesters for estimation of the molar degree of substitution - FAO AGRIS Source: Food and Agriculture Organization of the United Nations URL: [Link]

• Title: HPLC analysis of aliphatic and aromatic dicarboxylic acid cross-linkers hydrolyzed from carbohydrate polyesters for estimation of the molar degree of substitution - ResearchGate Source: ResearchGate URL: [Link]

• Title: HPLC for the Retention and Resolution of Very Polar Compounds - Fisher Scientific Source: Fisher Scientific URL: [Link]

• Title: THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES Source: Jones Chromatography URL: [Link]

• Title: HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns | SIELC Technologies Source: SIELC Technologies URL: [Link]

• Title: Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques - Waters Blog Source: Waters Corporation Blog URL: [Link]

• Title: Normal-phase vs. Reversed-phase Chromatography - Phenomenex Source: Phenomenex URL: [Link]

Sources

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 3. Chromatographic separations of aromatic carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. usp.org [usp.org]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. youtube.com [youtube.com]
• 7. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 8. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 9. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 10. intuitionlabs.ai [intuitionlabs.ai]

Comparative Guide: UV-Vis Absorption Spectra of Conjugated Phenylpropiolic Acids

Executive Summary

For researchers and drug development professionals, the accurate characterization of conjugated organic molecules is foundational to both synthetic validation and photochemical application. Phenylpropiolic acid (PPA) and its derivatives are highly valuable building blocks in the synthesis of pharmaceuticals (e.g., GPR40 agonists), coumarins, and advanced organic materials.

This guide provides an in-depth, objective comparison of the UV-Vis absorption properties of phenylpropiolic acids against their alkene analogs (cinnamic acids). By analyzing the causality behind their spectral signatures, this document equips scientists with the mechanistic insights and validated protocols necessary to accurately monitor reactions, such as photocatalytic carboxylation and UV-induced isomerization.

Mechanistic Insights: The Physics of the Chromophore

The UV-Vis absorption spectrum of a molecule is dictated by its electronic transitions, primarily the excitation of electrons from the Highest Occupied Molecular Orbital (HOMO) to the Lowest Unoccupied Molecular Orbital (LUMO).

In phenylpropiolic acid , the chromophore consists of a phenyl ring conjugated with a carboxylic acid via an internal alkyne spacer (

).

• The Causality of the Spectral Shift: The rigid, linear geometry of the sp-hybridized alkyne enforces absolute coplanarity between the aromatic ring and the carboxylate group. This maximizes orbital overlap, facilitating a strong

  transition.

• Alkyne vs. Alkene (PPA vs. Cinnamic Acid): While both PPA and trans-cinnamic acid exhibit extended conjugation, the sp-hybridized carbons of the alkyne in PPA hold their

  -electrons more tightly to the nucleus than the sp -hybridized carbons of the alkene in cinnamic acid. Consequently, while their primary absorption maxima ( ) are remarkably similar (both absorbing strongly in the 270–275 nm region), their molar absorptivities ( ) and secondary absorption bands (e.g., the ~215 nm band) differ significantly .

• Substituent Effects: Introducing electron-donating groups (EDGs) or electron-withdrawing groups (EWGs) onto the phenyl ring of PPA alters the electron density of the conjugated system, predictably narrowing the HOMO-LUMO gap and inducing a bathochromic (red) shift.

Comparative Data Presentation

The following table summarizes the quantitative UV-Vis spectral data for phenylpropiolic acid, its substituted derivatives, and its primary alternative, trans-cinnamic acid.

Compound	Primary (nm)	Secondary (nm)	Solvent	Structural Feature	Spectral Impact
Phenylpropiolic Acid	~274	~215	Methanol	Unsubstituted Alkyne	Baseline linear conjugation; strong band.
trans-Cinnamic Acid	~273	~228	Methanol	Unsubstituted Alkene	Planar sp conjugation; similar but different fine structure .
3-(p-Tolyl)propiolic Acid	~285	-	Methanol	Weak EDG ( )	Slight bathochromic shift due to inductive electron donation.
3-(4-Nitrophenyl)propiolic Acid	~310	-	Methanol	Strong EWG ( )	Significant bathochromic shift due to extended push-pull conjugation.

Experimental Workflows & Protocols

To ensure trustworthiness and reproducibility, UV-Vis data acquisition must follow a self-validating system. The protocol below outlines the exact methodology for acquiring high-fidelity spectra of PPA derivatives.

Protocol: High-Fidelity UV-Vis Acquisition

Rationale: UV-Vis spectroscopy in the 200–300 nm range requires strict adherence to material and concentration constraints. Standard glass cuvettes absorb UV light below 300 nm, rendering them useless for PPA analysis; fused quartz is mandatory.

Step-by-Step Methodology:

• Solvent Selection & Preparation: Select spectroscopic-grade methanol. Ensure the solvent is degassed if prolonged exposure to light is expected during the study to prevent photo-oxidation.

• Sample Formulation: Prepare a stock solution of phenylpropiolic acid at 1.0 mM in methanol. Dilute to a working concentration of 10 µM. Causality: This concentration ensures the maximum absorbance remains between 0.1 and 1.0 Absorbance Units (AU), strictly adhering to the linear dynamic range of the Beer-Lambert Law.

• Instrument Calibration (Self-Validation):

  • Turn on the Deuterium and Tungsten-Halogen lamps of the double-beam spectrophotometer and allow 30 minutes for thermal stabilization.

  • Fill two matched 10 mm path-length quartz cuvettes with the methanol blank.

  • Run a baseline scan from 400 nm down to 200 nm. Validation checkpoint: The baseline must not drift more than

    AU.

• Data Acquisition: Replace the sample cuvette with the 10 µM PPA solution. Scan from 400 nm to 200 nm at a scan rate of 100 nm/min with a 1 nm slit width.

• Analysis: Record the

  and calculate the molar absorptivity ( ) using the formula .

Workflow for self-validating UV-Vis spectral acquisition of phenylpropiolic acids.

Advanced Application: Monitoring Photochemical Isomerization

A critical application of UV-Vis spectroscopy in this domain is monitoring the photoisomerization of PPA. Recent studies have demonstrated that broadband UV irradiation (

nm) of matrix-isolated cis-phenylpropiolic acid induces a direct isomerization to the higher-energy trans-phenylpropiolic acid conformer .

Because the cis and trans conformers possess slightly different dipole moments and conjugation efficiencies, their UV-Vis and IR absorption profiles shift during irradiation. By tracking the decay of the primary absorption band over time, researchers can calculate the quantum yield of the isomerization process and observe the subsequent dark decay (quantum tunneling) back to the stable cis state.

Photochemical isomerization pathway of phenylpropiolic acid under UV irradiation.

Conclusion

The UV-Vis absorption spectrum of phenylpropiolic acid is a direct reflection of its rigid, alkyne-mediated conjugated system. When compared to alkene alternatives like cinnamic acid, PPA provides a distinct, highly responsive chromophore that is exceptionally useful for tracking catalytic syntheses (such as CO

insertion into phenylacetylene) and photochemical transformations. By adhering to the rigorous spectroscopic protocols outlined above, researchers can ensure high-fidelity data collection for downstream drug development and materials engineering.

References

• Visible Light-Driven CO2 Insertion on Phenylacetylene to Phenylpropiolic Acid Using Soft-Oxometalates. Journal of Molecular and Engineering Materials, World Scientific Publishing. URL:[Link]

• Phenylpropiolic acid isolated in cryogenic nitrogen and xenon matrices: NIR and UV-induced study. The Journal of Chemical Physics, AIP Publishing (2023). URL:[Link]

Comparative study of linker length in MOFs using prop-2-ynoic acid derivatives

An in-depth comparative analysis of metal-organic frameworks (MOFs) engineered using prop-2-ynoic acid (propiolic acid) and its derivatives reveals critical insights into reticular chemistry. For researchers and drug development professionals, controlling the linker length in MOFs is paramount for optimizing pore size, structural stability, and drug loading capacity[1].

This guide objectively compares the performance of short, rigid alkyne linkers against their extended derivatives, providing mechanistic insights and self-validating experimental protocols for pharmaceutical applications.

Mechanistic Principles: The Alkyne Advantage in Reticular Chemistry

The incorporation of alkyne bonds (C≡C) into MOF organic linkers offers unique geometric and electronic advantages. The rigid, linear, and hydrogen-free nature of the alkyne backbone prevents steric hindrance within the pore channels, allowing for highly predictable framework topologies[2].

However, the length of the prop-2-ynoic acid derivative directly dictates the framework's behavior:

• Ultra-Short Linkers (e.g., Acetylenedicarboxylic Acid - ADC): ADC, which can be viewed as a carboxy-derivative of prop-2-ynoic acid, possesses a remarkably short C4 backbone (~4.1 Å)[2]. While it forms ultra-microporous structures (like IRMOF-0) ideal for small gas molecules, its short length often leads to framework interpenetration, and it suffers from thermal instability due to decarboxylation into propiolic acid at elevated temperatures[2][3].

• Monotopic Modulators (e.g., Propiolic Acid): Unmodified prop-2-ynoic acid acts as a competitive modulator rather than a bridging linker. It caps metal nodes, creating engineered defects (mesopores) within microporous frameworks (e.g., MOF-808), which can be utilized to bind specific targets like Ag+ or active pharmaceutical ingredients (APIs)[4].

• Extended Derivatives (e.g., Phenylenedipropiolic Acid - PDPA): By extending the prop-2-ynoic acid motif across a central benzene ring, the linker length increases significantly (>10 Å). This prevents interpenetration, dramatically increases the accessible surface area, and provides mesoporous cavities suitable for encapsulating large biologic drugs or bulky chemotherapeutics[5].

Quantitative Comparison of Linker Length Modulations

The following table summarizes the physicochemical and pharmaceutical performance of MOFs synthesized with varying lengths of prop-2-ynoic acid derivatives.

Derivative Type	Chemical Role in MOF	Linker Length (Å)	Typical Pore Size (Å)	Thermal Stability	Primary Pharmaceutical Application
Propiolic Acid	Monotopic Modulator	~2.5	Tunable (Defect-driven)	Moderate	Surface functionalization; target-specific API binding[4].
Acetylenedicarboxylic Acid (ADC)	Short Ditopic Linker	4.1	~3 - 5 (Ultra-microporous)	Low (<100°C in H₂O)	Encapsulation of small gas-transmitters (e.g., NO, CO)[2].
Phenylenedipropiolic Acid (PDPA)	Extended Ditopic Linker	~11.5	~10 - 15 (Mesoporous)	High (>250°C)	High-capacity loading of bulky chemotherapeutics[5].

Reticular Workflow & Drug Encapsulation Pathway

The logical progression from linker selection to drug delivery requires strict adherence to structural causality. The diagram below illustrates how linker length dictates the downstream pharmaceutical application.

Workflow of MOF synthesis and drug encapsulation using various prop-2-ynoic acid derivatives.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every critical step includes a mechanistic justification and a validation checkpoint.

Protocol A: Temperature-Controlled Synthesis of ADC-Based MOFs (IRMOF-0)

Causality: Because ADC rapidly decarboxylates into propiolic acid at high temperatures[2], traditional solvothermal synthesis (>120°C) will destroy the linker. A low-temperature approach is mandatory.

• Precursor Dissolution: Dissolve 0.5 mmol of Zn(NO₃)₂·6H₂O and 0.15 mmol of H₂ADC in 10 mL of N,N-diethylformamide (DEF).

  • Reasoning: DEF acts as both a solvent and a weak base, facilitating the deprotonation of ADC without requiring harsh basic additives that could precipitate zinc hydroxide.

• Low-Temperature Incubation: Seal the vial and heat isothermally at 60°C for 72 hours. Do not exceed 85°C.

• Solvent Exchange: Decant the mother liquor. Wash the resulting cubic crystals with anhydrous DMF (3 × 10 mL), followed by solvent exchange with dichloromethane (CH₂Cl₂) for 3 days, replacing the CH₂Cl₂ daily.

  • Reasoning: DEF has a high boiling point and high surface tension. Exchanging it with CH₂Cl₂ prevents the capillary forces from collapsing the delicate ultra-microporous framework during drying.

• Validation Checkpoint: Activate the MOF under a dynamic vacuum at room temperature. Perform Powder X-Ray Diffraction (PXRD) to confirm the cubic topology and N₂ sorption at 77 K to validate the micropore volume.

Protocol B: API Encapsulation and Release Kinetics Verification

Causality: A common pitfall in MOF drug delivery is mistaking surface-adsorbed drugs for pore-encapsulated drugs[1]. This protocol uses a subtractive validation method to guarantee true encapsulation.

• Framework Dehydration: Evacuate 50 mg of the synthesized MOF under vacuum at 80°C for 12 hours to remove atmospheric moisture from the pores.

• Drug Loading: Immerse the activated MOF in 20 mL of a 10 mM solution of 5-Fluorouracil (5-FU) in anhydrous ethanol. Stir continuously at 200 rpm for 48 hours in the dark to reach equilibrium.

• Rigorous Washing (Crucial Step): Centrifuge the suspension (8000 rpm, 5 min). Wash the pellet with fresh anhydrous ethanol exactly three times.

  • Validation Checkpoint 1: Analyze the supernatant of the third wash via UV-Vis spectroscopy (at 265 nm for 5-FU). The absorbance must be near zero, confirming all weakly bound surface API has been removed.

• Encapsulation Validation: Dry the loaded MOF (MOF@5-FU).

  • Validation Checkpoint 2: Perform a BET surface area analysis. A drastic reduction in surface area and pore volume compared to the pristine MOF mathematically proves that the API occupies the internal voids.

• Release Assay: Disperse 10 mg of MOF@5-FU in 50 mL of Phosphate Buffered Saline (PBS) at pH 7.4 and pH 5.5 (simulating the tumor microenvironment). Incubate at 37°C. Extract 1 mL aliquots at predetermined intervals, replacing with fresh buffer, and quantify API release via HPLC.

References

• Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential. RSC Publishing.

• Metal-organic frameworks: Drug delivery applications and future prospects. National Center for Biotechnology Information (PMC).

• Customization of functional MOFs by a modular design strategy for target applications. OAE Publishing.

• A Review on Breathing Behaviors of Metal-Organic-Frameworks (MOFs) for Gas Adsorption. National Center for Biotechnology Information (PMC).

• Synthesis of Metal Organic Frameworks (MOFs) and Their Derived Materials for Energy Storage Applications. MDPI.

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A Senior Application Scientist's Guide to Validating Aldehyde Functionality in 3-(4-Formylphenyl)prop-2-ynoic Acid

For researchers, scientists, and drug development professionals, the unequivocal confirmation of functional groups within a molecule is paramount. In the case of 3-(4-Formylphenyl)prop-2-ynoic acid, a molecule of interest in medicinal chemistry and materials science, the aldehyde moiety is a critical reactive handle for further synthetic transformations. This guide provides an in-depth, comparative analysis of methodologies for validating this aldehyde functionality, with a primary focus on the classic Tollen's test. We will explore the underlying chemical principles, provide detailed experimental protocols, and discuss potential interferences and alternative validation techniques to ensure robust and reliable characterization.

The Imperative of Aldehyde Validation

The formyl group (-CHO) in 3-(4-Formylphenyl)prop-2-ynoic acid is a gateway to a diverse array of chemical reactions, including reductive aminations, Wittig reactions, and the formation of Schiff bases. The success of these subsequent synthetic steps is predicated on the presence and purity of the aldehyde functionality. Therefore, a reliable method to confirm its existence is not merely a procedural formality but a cornerstone of synthetic success.

Tollen's Test: The Silver Mirror of Confirmation

The Tollen's test, also known as the silver-mirror test, is a qualitative laboratory procedure used to distinguish between aldehydes and ketones.[1][2] The test relies on the principle that aldehydes are readily oxidized, whereas ketones are generally resistant to oxidation by mild oxidizing agents.[1][3][4] Tollen's reagent, a colorless, basic, aqueous solution of ammoniacal silver nitrate, serves as the mild oxidizing agent.[2][5][6]

In the presence of an aldehyde, the diamminesilver(I) complex, [Ag(NH₃)₂]⁺, is reduced to metallic silver.[7] This elemental silver deposits on the inner surface of the reaction vessel, creating a characteristic and visually striking silver mirror.[4][6][7] The aldehyde, in turn, is oxidized to a carboxylate salt under the alkaline conditions of the reaction.[5][7]

Experimental Protocol: Tollen's Test

A Note on Safety: Tollen's reagent must be freshly prepared and should not be stored, as it can form explosive silver nitride upon standing.[8] Always wear appropriate personal protective equipment (PPE), including safety glasses and gloves.

Preparation of Tollen's Reagent:

• Into a clean test tube, add 2 mL of 0.1 M silver nitrate solution.

• Add one to two drops of 10% aqueous sodium hydroxide solution. A brown precipitate of silver(I) oxide (Ag₂O) will form.

• Add dilute (2 M) aqueous ammonia dropwise, with constant shaking, until the brown precipitate just dissolves to form a clear, colorless solution. This is Tollen's reagent. Avoid adding an excess of ammonia.

Procedure:

• Dissolve a small amount (approx. 10-20 mg) of 3-(4-Formylphenyl)prop-2-ynoic acid in a minimal amount of a suitable solvent (e.g., ethanol or a mixture of ethanol and water).

• Add 1-2 mL of the freshly prepared Tollen's reagent to the solution of the compound.

• Gently warm the mixture in a water bath at approximately 60°C for 5-10 minutes.[9]

• Observation: A positive test for the aldehyde is the formation of a silver mirror on the inner walls of the test tube. A black precipitate of silver is also considered a positive result.[4]

Visualizing the Tollen's Test Workflow

Caption: Workflow for the preparation of Tollen's reagent and subsequent testing for aldehyde functionality.

Potential Interferences with 3-(4-Formylphenyl)prop-2-ynoic Acid

A critical consideration for this specific molecule is the presence of other functional groups that could potentially react with Tollen's reagent.

• Terminal Alkyne: 3-(4-Formylphenyl)prop-2-ynoic acid contains a terminal alkyne. Terminal alkynes are known to react with ammoniacal silver nitrate to form a white precipitate of a silver acetylide.[10][11] This is a distinct reaction from the formation of a silver mirror and is due to the acidity of the terminal alkyne's proton. While this reaction does occur, it should not be mistaken for a positive Tollen's test for an aldehyde. The formation of a white precipitate alongside a silver mirror would indicate the presence of both functionalities. It is important to note that the reduction of the silver complex to metallic silver is the key indicator for the aldehyde.

• Carboxylic Acid: The carboxylic acid group is generally unreactive under the mild, alkaline conditions of the Tollen's test.[12] A notable exception is formic acid, which does give a positive Tollen's test due to its unique structure which can be considered to also contain an aldehyde-like feature.[7][12] The carboxylic acid in 3-(4-Formylphenyl)prop-2-ynoic acid will not interfere with the test.

Comparative Analysis of Aldehyde Detection Methods

While the Tollen's test is a reliable qualitative method, a comprehensive validation strategy often involves orthogonal techniques. Below is a comparison of Tollen's test with other common methods for aldehyde detection.

Method	Principle	Advantages	Disadvantages	Applicability to 3-(4-Formylphenyl)prop-2-ynoic acid
Tollen's Test	Oxidation of aldehyde, reduction of Ag⁺ to Ag	Sensitive for aldehydes, visually distinct positive result (silver mirror).[4][7] Works for both aliphatic and aromatic aldehydes.[13]	Reagent must be freshly prepared and is potentially explosive upon storage.[8] Can give a competing reaction with terminal alkynes.	Applicable. The formation of a silver mirror would confirm the aldehyde. A white precipitate may also form due to the alkyne.
Schiff's Test	Reaction of aldehyde with Schiff's reagent to form a magenta-colored complex.[14][15]	Simple to perform, characteristic color change.[14]	The reagent can be unstable and needs to be stored properly. The reaction with aromatic aldehydes can be slower than with aliphatic aldehydes.[16]	Applicable. Benzaldehyde, an aromatic aldehyde, gives a positive Schiff's test.[15]
Fehling's Test	Oxidation of aldehyde, reduction of Cu²⁺ to Cu₂O (red precipitate).[17][18]	Simple procedure.	Generally not effective for aromatic aldehydes as they are less easily oxidized.[13][18]	Not Recommended. Aromatic aldehydes typically give a negative result with Fehling's solution.
¹H NMR Spectroscopy	The aldehyde proton has a characteristic chemical shift.	Provides quantitative and structural information. Non-destructive.	Requires specialized equipment and expertise for interpretation. Lower sensitivity compared to some chemical tests.	Highly Recommended. The aldehyde proton will appear as a distinct singlet in the downfield region (around 9-10 ppm).
¹³C NMR Spectroscopy	The carbonyl carbon of an aldehyde has a characteristic chemical shift.	Provides structural information and can distinguish between different carbonyl groups.	Lower sensitivity than ¹H NMR. Requires specialized equipment.	Recommended. The aldehyde carbonyl carbon will have a characteristic resonance around 190-200 ppm.
IR Spectroscopy	The C=O stretch and C-H stretch of the aldehyde group have characteristic absorption frequencies.	Rapid and non-destructive. Provides information about the carbonyl environment.	Can be difficult to definitively distinguish between different carbonyl-containing functional groups based on the C=O stretch alone.	Highly Recommended. Look for a strong C=O stretch (around 1700-1730 cm⁻¹) and two characteristic C-H stretches for the aldehyde proton (around 2720 and 2820 cm⁻¹).

Decision Pathway for Aldehyde Validation

The choice of method depends on the available instrumentation and the desired level of confirmation.

Caption: A decision-making workflow for the validation of the aldehyde group in 3-(4-Formylphenyl)prop-2-ynoic acid.

Conclusion

Validating the aldehyde functionality in 3-(4-Formylphenyl)prop-2-ynoic acid is a critical step in its synthetic application. The Tollen's test provides a classic, reliable, and visually compelling method for this purpose. While the terminal alkyne may produce a confounding white precipitate, the hallmark silver mirror remains a definitive indicator of the aldehyde group. For a comprehensive and unimpeachable characterization, it is best practice to complement the Tollen's test with spectroscopic methods such as NMR and IR, which provide quantitative and structural confirmation. By employing a multi-faceted approach, researchers can proceed with confidence in the integrity of their starting material, ensuring the success of subsequent synthetic endeavors.

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Safety & Regulatory Compliance

3-(4-Formylphenyl)prop-2-ynoic acid proper disposal procedures

As a Senior Application Scientist, it is my priority to ensure that the cutting-edge research you perform is not only groundbreaking but also conducted with the highest standards of safety and environmental responsibility. The proper management of chemical waste is a critical component of laboratory excellence. This guide provides a detailed protocol for the safe disposal of 3-(4-Formylphenyl)prop-2-ynoic acid, grounded in established safety principles and regulatory compliance.

Hazard Assessment and Profile

Likely Hazards:

• Skin and Eye Irritation: Similar aromatic carboxylic acids are known to cause skin and serious eye irritation.[1][2]

• Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[1][2]

• Toxicity: While acute toxicity data is not available, related compounds suggest it may be harmful if swallowed or in contact with skin.[3][4]

• Reactivity: The alkyne group may pose a reactivity hazard under certain conditions, although it is generally stable under normal laboratory use. Carboxylic acids are incompatible with bases, and aldehydes can be reactive.

Personal Protective Equipment (PPE)

Prior to handling 3-(4-Formylphenyl)prop-2-ynoic acid for disposal, ensure the following PPE is worn:

• Eye Protection: Safety glasses with side shields or goggles are mandatory.[5]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) are essential.

• Body Protection: A lab coat must be worn.[5]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 3-(4-Formylphenyl)prop-2-ynoic acid waste.

Caption: A flowchart illustrating the key decision points for the safe and compliant disposal of 3-(4-Formylphenyl)prop-2-ynoic acid waste.

Step-by-Step Disposal Protocol

This protocol is designed to comply with the general requirements of the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[6][7][8][9]

Step 1: Waste Characterization Based on its chemical structure and inferred hazards, 3-(4-Formylphenyl)prop-2-ynoic acid waste should be treated as hazardous chemical waste. Do not dispose of this chemical down the drain or in regular trash.[8][10]

Step 2: Waste Segregation Proper segregation is crucial to prevent dangerous chemical reactions.[7][10]

• Collect waste 3-(4-Formylphenyl)prop-2-ynoic acid, including any contaminated materials (e.g., weighing paper, gloves), in a dedicated hazardous waste container.

• Do not mix this waste with other waste streams, especially bases or strong oxidizing agents, without consulting your institution's chemical hygiene plan.[10]

Step 3: Container Selection and Labeling

• Container: Use a chemically compatible container with a secure, leak-proof lid.[6][11] The original product container is often a suitable choice if it is in good condition.[10] Do not use food containers.[10]

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "3-(4-Formylphenyl)prop-2-ynoic acid," and the date accumulation started.[6][11][12]

Step 4: Storage

• Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[10]

• The SAA should be located at or near the point of generation and under the control of laboratory personnel.[6]

• Ensure the storage area is well-ventilated and away from heat sources or incompatible chemicals.[6][7]

Step 5: Final Disposal

• Once the waste container is full or has been in accumulation for the maximum time allowed by your institution (often up to one year for partially filled containers in an SAA), arrange for pickup by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[10][11]

• The final disposal method will be determined by the licensed waste contractor and may include incineration or other approved treatments to render the waste less harmful.[7]

Summary of Key Disposal Information

Parameter	Guideline	Rationale
Waste Classification	Hazardous Chemical Waste	Based on inferred irritant and potential toxic properties.
Container Type	Chemically compatible, sealed	To prevent leaks and reactions.[6][11]
Labeling	"Hazardous Waste," full chemical name, date	To ensure proper identification and handling.[6][11]
Storage Location	Designated Satellite Accumulation Area (SAA)	For safe and compliant temporary storage.[10]
Disposal Method	Via licensed hazardous waste contractor	To comply with federal and local regulations.[6][8]

Spill and Emergency Procedures

In the event of a spill:

• Evacuate the immediate area if necessary.

• Wear appropriate PPE before attempting to clean up.

• For a small spill of solid material, carefully sweep it up, avoiding dust generation, and place it in the hazardous waste container.

• For a small liquid spill, absorb it with an inert material (e.g., vermiculite, sand) and place it in the hazardous waste container.

• Clean the spill area with soap and water.

• For large spills, contact your institution's EHS department immediately.

By adhering to these procedures, you contribute to a safe and sustainable research environment. Always consult your institution's specific Chemical Hygiene Plan and EHS department for any additional requirements.

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• National Center for Biotechnology Information.
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• CPAchem. (2023, February 15). Safety data sheet - 3-(3-Hydroxyphenyl)propionic acid.
• Occupational Safety and Health Administration.
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Personal protective equipment for handling 3-(4-Formylphenyl)prop-2-ynoic acid

Handling novel, multi-functional organic intermediates requires moving beyond standard safety data sheets (SDS) to understand the mechanistic causality behind chemical hazards. 3-(4-Formylphenyl)prop-2-ynoic acid (also known as 4-formylphenylpropiolic acid) is a highly reactive, trifunctional molecule. Because it combines an electrophilic aldehyde, an activated internal alkyne, and an acidic carboxyl group into a single framework, it demands rigorous, scientifically grounded handling protocols.

This guide provides drug development professionals and synthetic chemists with an authoritative, self-validating system for the safe operation, transfer, and disposal of this compound.

Chemical Profile & Hazard Causality

To design an effective safety protocol, we must first deconstruct the molecule's functional groups and their inherent reactivities. 3-(4-Formylphenyl)prop-2-ynoic acid is a white solid with a melting point of 189.5–190.6 °C[1]. Its hazards are driven by three distinct chemical moieties:

• The Aldehyde Group (-CHO): Aldehydes are potent electrophiles capable of covalently binding to nucleophilic amino acid residues (e.g., lysine, cysteine) on skin proteins, leading to severe allergic contact dermatitis and sensitization. Furthermore, aldehydes are susceptible to autoxidation in the presence of atmospheric oxygen, potentially forming reactive peroxy acids[2].

• The Activated Alkyne (-C≡C-COOH): Because the internal alkyne is directly conjugated to an electron-withdrawing carboxylic acid, it acts as a highly reactive Michael acceptor. It can undergo rapid, violently exothermic addition reactions if exposed to strong nucleophiles (such as primary amines or thiols) without proper cooling. Additionally, alkyne-containing compounds must be isolated from heavy metals to prevent the formation of unstable complexes[3].

• The Carboxylic Acid (-COOH): The propiolic acid derivative has a low pKa. Upon contact with ambient moisture on the skin or mucous membranes, it causes a rapid, localized pH drop, resulting in acute tissue irritation and chemical burns[2].

Table 1: Physical & Chemical Profile

Property	Data / Description	Source
Chemical Name	3-(4-Formylphenyl)prop-2-ynoic acid	[1]
Common Synonym	4-Formylphenylpropiolic acid	[1]
Appearance	White solid	[4]
Melting Point	189.5–190.6 °C	[1]
Primary Hazards	Skin sensitization, tissue corrosion, exothermic reactivity	Extrapolated from structure

Hazard Causality & Mitigation Visualization

The following diagram maps the structural features of 3-(4-Formylphenyl)prop-2-ynoic acid directly to their physiological and chemical hazards, establishing the logical foundation for our required personal protective equipment (PPE).

Figure 1: Hazard causality pathways and corresponding PPE/handling mitigations.

Personal Protective Equipment (PPE) Matrix

Based on the hazard causality outlined above, standard laboratory attire is insufficient. The following PPE matrix must be strictly adhered to when handling the neat solid or concentrated solutions.

Table 2: Quantitative & Qualitative PPE Requirements

PPE Component	Specification	Mechanistic Rationale
Hand Protection	Double-layered Nitrile gloves (≥8 mil total thickness)	Prevents breakthrough of the highly electrophilic aldehyde, which acts as a potent skin sensitizer.
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	Protects against corneal damage caused by the localized pH drop from airborne carboxylic acid dust.
Body Protection	Flame-Resistant (FR) Lab Coat, fully buttoned	Mitigates thermal risk in the event of an exothermic runaway during alkyne addition reactions.
Respiratory	N95/P100 Particulate Respirator (If outside hood)	Prevents inhalation of reactive crystalline dust[1]. Note: All handling should occur inside a fume hood.

Operational Workflows

To ensure a self-validating safety system, researchers must follow these step-by-step methodologies. Each step is designed to preemptively neutralize the specific chemical hazards of 3-(4-Formylphenyl)prop-2-ynoic acid.

Protocol 1: Safe Weighing, Transfer, and Reaction Setup

• Environmental Verification: Prior to opening the container, verify that the chemical fume hood monitor reads a face velocity of 80–100 feet per minute (fpm).

• Static Mitigation: Because fine organic powders can accumulate static charge (an ignition hazard for reactive alkynes), ensure the analytical balance is grounded. Use an anti-static PTFE or grounded stainless-steel U-shaped spatula for weighing.

• Transfer & Atmospheric Exclusion: Transfer the white solid[4] into a Schlenk flask or heavy-walled reaction vessel. Immediately seal the vessel with a rubber septum and purge the headspace with high-purity Argon or Nitrogen for 5 minutes. Causality: Displacing ambient oxygen prevents the autoxidation of the formyl group into shock-sensitive peroxy acids[2].

• Solubilization & Thermal Control: Introduce your anhydrous solvent (e.g., DMSO, DCM) via syringe. If the subsequent synthetic step involves the addition of a nucleophile (e.g., an amine or thiol), submerge the reaction flask in an ice-water bath (0 °C). Add the nucleophile dropwise over 15–30 minutes to safely dissipate the heat generated by the exothermic Michael addition across the activated alkyne.

Spill Remediation & Waste Management Plan

Improper disposal of reactive alkynes and acids can lead to severe laboratory accidents. Follow this protocol for decontamination and waste segregation.

Protocol 2: Spill Decontamination and Disposal

• Spill Containment (Solid): If the solid is spilled, do not sweep it dry . Dry sweeping aerosolizes the highly irritating carboxylic acid dust. Instead, cover the spill entirely with a 1:1:1 mixture of sand, sodium carbonate (Na₂CO₃), and a clay-based absorbent. The Na₂CO₃ will safely neutralize the acidic proton.

• Collection: After allowing 10 minutes for neutralization, use a non-sparking plastic scoop to transfer the matrix into a wide-mouth high-density polyethylene (HDPE) hazardous waste container.

• Liquid Waste Segregation & Quenching: Post-reaction aqueous or organic waste containing this compound must be neutralized to pH 7–8 using a saturated sodium bicarbonate (NaHCO₃) solution before collection.

• Incompatibility Check: CRITICAL: Ensure the designated waste container contains absolutely NO heavy metal salts (e.g., Ag⁺, Cu²⁺, Hg²⁺). Alkynes can interact with heavy metals to form highly unstable, shock-sensitive metal acetylide complexes[3]. Label the container clearly: "Hazardous Waste - Contains Reactive Alkyne/Aldehyde/Carboxylic Acid."

References

• [1] Title: Carboxylation of terminal alkynes with CO2 catalyzed by... Source: Royal Society of Chemistry (RSC) URL: [Link]

• [4] Title: Simple pyrazoles as efficient organocatalysts for alkyne-CO2 carboxylation and one-pot construction of heterocycles Source: RSC Advances URL: [Link]

• [3] Title: Bretherick's Handbook of Reactive Chemical Hazards (8th Edition) Source: Elsevier URL: [Link]

• [2] Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Academies of Sciences, Engineering, and Medicine URL: [Link]

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